(E)-AG 99

Core Science & Biosynthesis

(E)-AG 99: A Technical Guide to its Mechanism of Action as a Tyrosine Kinase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

(E)-AG 99, also known as Tyrphostin 46, is a member of the tyrphostin family of synthetic protein tyrosine kinase inhibitors. It functions as a cell-permeable and reversible inhibitor, primarily targeting the Epidermal Growth Factor Receptor (EGFR). By competing with ATP at the kinase domain, (E)-AG 99 effectively blocks EGFR autophosphorylation and subsequent downstream signaling cascades. This inhibition of EGFR-mediated pathways leads to a reduction in cell proliferation and the induction of apoptosis. Furthermore, (E)-AG 99 has been shown to indirectly inhibit the phosphorylation of the c-Met receptor, suggesting a broader impact on interconnected signaling networks. This technical guide provides a comprehensive overview of the mechanism of action of (E)-AG 99, supported by quantitative data, detailed experimental protocols, and visual representations of the key signaling pathways and experimental workflows.

Core Mechanism of Action

(E)-AG 99 is a competitive inhibitor of protein tyrosine kinases, with a pronounced activity against the Epidermal Growth Factor Receptor (EGFR). Its primary mechanism involves binding to the ATP-binding site of the EGFR kinase domain, thereby preventing the transfer of a phosphate (B84403) group to tyrosine residues on the receptor and its substrates. This action blocks the initiation of downstream signaling pathways crucial for cell growth and survival.

Key aspects of its mechanism include:

• EGFR Inhibition: (E)-AG 99 directly inhibits the kinase activity of EGFR, preventing its autophosphorylation and the subsequent recruitment and activation of downstream signaling proteins.

• Inhibition of Downstream Signaling: By blocking EGFR activation, (E)-AG 99 attenuates major signaling cascades, including the Ras-MAPK and PI3K-Akt pathways, which are critical for cell proliferation, survival, and differentiation.

• Inhibition of c-Met Phosphorylation: (E)-AG 99 has been observed to block the tyrosine phosphorylation of p145met, the β-subunit of the c-Met/Hepatocyte Growth Factor (HGF) receptor. This effect appears to be indirect, potentially through the disruption of EGFR-c-Met crosstalk.

• Induction of Apoptosis: The inhibition of these key survival pathways by (E)-AG 99 leads to the activation of the apoptotic cascade, mediated by the activation of caspase-like proteases.

• Clastogenic Effects: At certain concentrations, (E)-AG 99 has been shown to increase the frequency of sister chromatid exchange in both transformed and primary cells.

Quantitative Data

The inhibitory activity of (E)-AG 99 has been quantified in various biochemical and cell-based assays. The following tables summarize the available data.

Target	Assay Type	IC50 (µM)	Cell Line/System	Reference
EGFR	Kinase Assay (polyGAT)	10	A431 cell membrane preparation	[1]
Insulin Receptor	Kinase Assay	>100	Purified receptor	[1]

Table 1: Biochemical Inhibitory Activity of (E)-AG 99

Cell Line	Assay Type	Effect	Concentration	Reference
A431 (human epidermoid carcinoma)	Cell Proliferation	Inhibition of EGF-dependent proliferation	~10 µM	[1]
5637 (human bladder carcinoma)	Western Blot	Blocked tyrosine phosphorylation of p145met	Not specified	[2]
5637 (human bladder carcinoma)	Apoptosis Assay	Promoted cell death accompanied by activation of caspase-like proteases	Not specified	[2]

Table 2: Cellular Effects of (E)-AG 99

Signaling Pathways

(E)-AG 99 primarily impacts the EGFR signaling pathway and has been shown to affect c-Met signaling.

EGFR Signaling Pathway Inhibition

The diagram below illustrates the canonical EGFR signaling pathway and the point of inhibition by (E)-AG 99.

Caption: EGFR signaling pathway and the point of inhibition by (E)-AG 99.

Crosstalk and Inhibition of c-Met Signaling

(E)-AG 99's ability to block p145met phosphorylation suggests an interaction with the c-Met signaling pathway, likely through the inhibition of EGFR-Src mediated transactivation of c-Met.

Caption: Inhibition of EGFR-c-Met crosstalk by (E)-AG 99.

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the mechanism of action of (E)-AG 99.

EGFR Kinase Assay (based on polyGAT phosphorylation)

This assay measures the ability of (E)-AG 99 to inhibit the phosphorylation of the synthetic substrate poly(Glu, Ala, Tyr) by EGFR.

• Materials:

  • A431 cell membranes (as a source of EGFR)

  • Poly(Glu, Ala, Tyr) 6:3:1 (polyGAT)

  • [γ-³²P]ATP

  • (E)-AG 99

  • Assay Buffer: 20 mM HEPES, pH 7.4, 10 mM MgCl₂, 1 mM DTT

  • Trichloroacetic acid (TCA)

  • Phosphocellulose paper

• Procedure:

  • Prepare a reaction mixture containing A431 cell membranes, 2 mg/mL polyGAT, and various concentrations of (E)-AG 99 in assay buffer.

  • Pre-incubate the mixture for 10 minutes at room temperature.

  • Initiate the kinase reaction by adding [γ-³²P]ATP (final concentration ~10 µM).

  • Incubate the reaction for 10 minutes at 30°C.

  • Stop the reaction by spotting an aliquot of the reaction mixture onto phosphocellulose paper.

  • Wash the phosphocellulose paper extensively with 10% TCA to remove unincorporated [γ-³²P]ATP.

  • Quantify the incorporated radioactivity using a scintillation counter.

  • Calculate the percentage of inhibition for each concentration of (E)-AG 99 and determine the IC50 value.

Western Blot Analysis of Protein Phosphorylation

This protocol is for detecting the phosphorylation status of EGFR and c-Met in response to (E)-AG 99 treatment.

• Materials:

  • Cell line of interest (e.g., A431, 5637)

  • (E)-AG 99

  • EGF (for stimulation)

  • Lysis Buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

  • Primary antibodies: anti-phospho-EGFR (e.g., pY1068), anti-total-EGFR, anti-phospho-c-Met (e.g., pY1234/1235), anti-total-c-Met, anti-GAPDH (loading control)

  • HRP-conjugated secondary antibodies

  • ECL detection reagent

• Procedure:

  • Plate cells and grow to 70-80% confluency.

  • Serum-starve the cells for 12-24 hours.

  • Pre-treat the cells with various concentrations of (E)-AG 99 for 1-2 hours.

  • Stimulate the cells with EGF (e.g., 100 ng/mL) for 10-15 minutes.

  • Wash the cells with ice-cold PBS and lyse with supplemented lysis buffer.

  • Determine the protein concentration of the lysates (e.g., using a BCA assay).

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (e.g., anti-phospho-EGFR) overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the chemiluminescent signal using an imaging system.

  • Strip the membrane and re-probe for total protein and loading control.

Cell Proliferation Assay (MTT Assay)

This assay measures the effect of (E)-AG 99 on the metabolic activity of cells, which is an indicator of cell viability and proliferation.

• Materials:

  • Cell line of interest (e.g., A431)

  • (E)-AG 99

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • DMSO

• Procedure:

  • Seed cells in a 96-well plate at an appropriate density.

  • Allow cells to adhere overnight.

  • Treat the cells with a range of concentrations of (E)-AG 99 for 48-72 hours.

  • Add MTT solution to each well and incubate for 3-4 hours at 37°C.

  • Aspirate the medium and add DMSO to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value.

Caspase-3 Activity Assay

This assay quantifies the activity of caspase-3, a key executioner caspase in apoptosis, in cells treated with (E)-AG 99.

• Materials:

  • Cell line of interest

  • (E)-AG 99

  • Caspase-3 colorimetric or fluorometric assay kit (containing a caspase-3 substrate, e.g., DEVD-pNA or Ac-DEVD-AMC)

  • Lysis buffer provided with the kit

• Procedure:

  • Seed cells in a multi-well plate and treat with (E)-AG 99 for a specified time (e.g., 24-48 hours).

  • Lyse the cells using the provided lysis buffer.

  • Determine the protein concentration of the lysates.

  • In a new 96-well plate, add an equal amount of protein from each sample.

  • Add the caspase-3 substrate to each well.

  • Incubate at 37°C for 1-2 hours, protected from light.

  • Measure the absorbance (for colorimetric assays) or fluorescence (for fluorometric assays) using a microplate reader.

  • Quantify the caspase-3 activity based on the signal generated and compare it to the untreated control.

Experimental and Logical Workflows

The following diagrams illustrate the typical experimental and logical workflows for characterizing the mechanism of action of a tyrosine kinase inhibitor like (E)-AG 99.

Caption: A typical experimental workflow for characterizing (E)-AG 99.

Caption: Logical relationships in the mechanism of action of (E)-AG 99.

Conclusion

(E)-AG 99 is a valuable research tool for studying the roles of EGFR and related tyrosine kinase signaling in cellular processes. Its ability to inhibit EGFR, modulate c-Met phosphorylation, and consequently block cell proliferation and induce apoptosis provides a clear mechanism of action. The experimental protocols and workflows detailed in this guide offer a robust framework for the investigation of (E)-AG 99 and other similar tyrosine kinase inhibitors. Further research to delineate its broader kinase selectivity profile will provide a more complete understanding of its cellular effects.

References

• 1. benchchem.com [benchchem.com]
• 2. Tyrphostins and other tyrosine kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Tyrphostin AG 1478: A Technical Guide to a Potent EGFR Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tyrphostin AG 1478 is a potent and highly selective inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase. This document provides an in-depth technical overview of Tyrphostin AG 1478, including its mechanism of action, quantitative inhibitory data, detailed experimental protocols for its characterization, and a visualization of the key signaling pathways it modulates. This guide is intended to serve as a comprehensive resource for researchers and professionals in the fields of oncology, cell biology, and drug discovery.

Introduction

The Epidermal Growth Factor Receptor (EGFR) is a transmembrane glycoprotein (B1211001) that plays a critical role in regulating cell proliferation, survival, and differentiation.[1] Dysregulation of EGFR signaling, often through overexpression or mutation, is a hallmark of numerous cancers, making it a prime target for therapeutic intervention.[2][3] Tyrphostins are a class of synthetic compounds designed to inhibit protein tyrosine kinases. Tyrphostin AG 1478, a quinazoline (B50416) derivative, has emerged as a particularly potent and specific inhibitor of EGFR, demonstrating significant anti-proliferative effects in a variety of cancer cell models.[2][4][5]

Mechanism of Action

Tyrphostin AG 1478 functions as an ATP-competitive inhibitor of the EGFR tyrosine kinase domain. By binding to the ATP-binding pocket of the enzyme, it blocks the autophosphorylation of the receptor, which is a critical step in the activation of downstream signaling cascades.[3] The inhibition of EGFR phosphorylation by Tyrphostin AG 1478 effectively abrogates the activation of two major signaling pathways: the Ras-Raf-MEK-ERK (MAPK) pathway and the PI3K-Akt-mTOR pathway, both of which are crucial for cell growth and survival.[2][6][7]

Quantitative Inhibitory Data

The inhibitory potency and selectivity of Tyrphostin AG 1478 have been extensively characterized. The following tables summarize key quantitative data from in vitro and cell-based assays.

Table 1: In Vitro Kinase Inhibition

Target Kinase	IC50	Ki	Notes
EGFR	3 nM[1][4][5][8][9][10]	Not explicitly found in search results.	Highly potent and selective inhibition.
ErbB2 (HER2)	>100 µM[4][9]	-	Demonstrates high selectivity for EGFR over other ErbB family members.
PDGFR	>100 µM[4][9]	-	High selectivity against platelet-derived growth factor receptor.
InsR	No significant activity[4][9]	-	No significant inhibition of the Insulin Receptor.
Trk	No significant activity[4][9]	-	No significant inhibition of Tropomyosin receptor kinase.
Bcr-Abl	No significant activity[4][9]	-	No significant inhibition of the Bcr-Abl fusion protein.

Table 2: Cellular Activity - Inhibition of Cell Proliferation (IC50)

Cell Line	Cancer Type	IC50	Reference
U87MG.ΔEGFR	Glioblastoma (truncated EGFR)	8.7 µM	[4]
U87MG (wtEGFR)	Glioblastoma (wild-type EGFR)	34.6 µM	[4]
U87MG.wtEGFR (overexpressed)	Glioblastoma (overexpressed wtEGFR)	48.4 µM	[4]
NCI-H2170	Non-Small Cell Lung Cancer	1 µM
Keratinocytes	Normal	~10 nM	[11]
A549	Lung Cancer	Not able to completely inhibit growth	[5]
DU145	Prostate Cancer	-	[5]
MDA-MB-231	Breast Cancer	8.8% inhibition at 10 µM, 25.8% at 20 µM, 57.6% at 40 µM	[3]
MCF-7	Breast Cancer	9.5% inhibition at 10 µM, 22.2% at 20 µM, 50.8% at 40 µM	[3]

Experimental Protocols

In Vitro EGFR Kinase Inhibition Assay

This protocol outlines a method to determine the IC50 value of Tyrphostin AG 1478 against recombinant EGFR in a cell-free system.

Materials:

• Recombinant human EGFR protein

• Tyrphostin AG 1478 (stock solution in DMSO)

• ATP

• Poly(Glu, Tyr) 4:1 peptide substrate

• Kinase Assay Buffer (e.g., 40mM Tris-HCl pH 7.5, 20mM MgCl2, 0.1mg/ml BSA)

• ADP-Glo™ Kinase Assay Kit (or similar)

• 384-well plates

• Plate reader capable of luminescence detection

Procedure:

• Prepare serial dilutions of Tyrphostin AG 1478 in kinase assay buffer. The final DMSO concentration should be kept constant across all wells (e.g., <1%).

• Add 1 µL of each Tyrphostin AG 1478 dilution or DMSO (vehicle control) to the wells of a 384-well plate.

• Add 2 µL of recombinant EGFR solution to each well.

• To initiate the reaction, add 2 µL of a mixture containing ATP and the Poly(Glu, Tyr) substrate to each well.

• Incubate the plate at room temperature for 60 minutes.

• Following the kinase reaction, add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate at room temperature for 40 minutes.

• Add 10 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal. Incubate at room temperature for 30 minutes.

• Measure the luminescence using a plate reader. The luminescent signal is proportional to the amount of ADP produced and thus to the kinase activity.

• Calculate the percent inhibition for each Tyrphostin AG 1478 concentration relative to the vehicle control and determine the IC50 value using a suitable data analysis software.

Western Blot Analysis of EGFR Phosphorylation in Cultured Cells

This protocol describes how to assess the inhibitory effect of Tyrphostin AG 1478 on EGFR phosphorylation in a cellular context.

Materials:

• A431 cells (or other suitable cell line with high EGFR expression)

• Cell culture medium and supplements

• Tyrphostin AG 1478 (stock solution in DMSO)

• Epidermal Growth Factor (EGF)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-phospho-EGFR (e.g., pY1068), anti-total-EGFR

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Plate A431 cells and grow to 70-80% confluency.

• Serum-starve the cells for 12-24 hours.

• Pre-treat the cells with various concentrations of Tyrphostin AG 1478 (e.g., 5, 10, 20, 40 µM) or DMSO (vehicle control) for 1-4 hours.[3]

• Stimulate the cells with EGF (e.g., 100 ng/mL) for 10-30 minutes at 37°C.[3]

• Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Clarify the lysates by centrifugation and determine the protein concentration of the supernatants.

• Prepare samples for SDS-PAGE by adding Laemmli buffer and boiling.

• Separate the proteins by SDS-PAGE and transfer them to a membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against phospho-EGFR overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the signal using a chemiluminescent substrate and an imaging system.

• To normalize the data, the membrane can be stripped and re-probed for total EGFR and a loading control (e.g., β-actin).

Signaling Pathway Visualizations

The following diagrams, generated using the DOT language for Graphviz, illustrate the key signaling pathways affected by Tyrphostin AG 1478.

Caption: EGFR signaling and the inhibitory action of Tyrphostin AG 1478.

Caption: Workflow for Western blot analysis of EGFR phosphorylation.

Conclusion

Tyrphostin AG 1478 is a valuable research tool for investigating EGFR-dependent signaling and a lead compound for the development of anti-cancer therapeutics. Its high potency and selectivity for EGFR make it an ideal candidate for studying the intricate roles of this receptor in both normal physiology and disease. The data and protocols presented in this guide provide a solid foundation for researchers to effectively utilize Tyrphostin AG 1478 in their studies. Further investigation into its in vivo efficacy and potential off-target effects will be crucial for its translation into clinical applications.

References

• 1. Tyrphostin AG 1478 | Cell Signaling Technology [cellsignal.com]
• 2. Tyrphostin AG1478 suppresses proliferation and invasion of human breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. spandidos-publications.com [spandidos-publications.com]
• 4. selleckchem.com [selleckchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. ClinPGx [clinpgx.org]
• 8. researchgate.net [researchgate.net]
• 9. selleckchem.com [selleckchem.com]
• 10. tools.thermofisher.com [tools.thermofisher.com]
• 11. google.com [google.com]

(E)-AG 99: An In-depth Technical Guide to its Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

(E)-AG 99, also known as Tyrphostin 46, is a synthetically derived small molecule inhibitor belonging to the tyrphostin family of compounds. Initially characterized as a potent inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase, its biological activity extends to other cellular targets and processes. This technical guide provides a comprehensive overview of the core biological activities of (E)-AG 99, presenting quantitative data, detailed experimental methodologies, and visual representations of the signaling pathways it modulates. This document is intended to serve as a valuable resource for researchers and professionals in the fields of cancer biology, inflammation, and drug development.

Core Biological Activities

(E)-AG 99 exhibits a range of biological activities, primarily centered around its ability to inhibit protein tyrosine kinases. Its key effects include the inhibition of cell proliferation, modulation of downstream signaling cascades, induction of genotoxic stress under specific conditions, and inhibition of enzymes involved in inflammatory pathways.

Inhibition of Protein Tyrosine Kinases

(E)-AG 99 is a cell-permeable and reversible inhibitor of protein tyrosine kinases. Its primary and most well-characterized target is the Epidermal Growth Factor Receptor (EGFR). By competing with ATP at the kinase domain, (E)-AG 99 effectively blocks the autophosphorylation of EGFR, a critical step in the activation of downstream signaling pathways that regulate cell growth, survival, and differentiation.[1]

Quantitative Data: Kinase Inhibition

Target	IC50	Assay System
EGFR	10 µM	In vitro kinase assay

Antiproliferative Activity

As a consequence of its inhibitory effect on EGFR and potentially other growth factor receptors, (E)-AG 99 demonstrates antiproliferative activity in various cell types. This makes it a compound of interest for studying proliferative diseases, including cancer.

Quantitative Data: Antiproliferative Activity

Specific IC50 values for the antiproliferative activity of (E)-AG 99 in various cancer cell lines are not consistently reported in publicly available literature. Researchers are encouraged to determine these values empirically for their cell lines of interest using the protocols outlined in Section 2.

Inhibition of 5-Lipoxygenase

Recent studies have identified (E)-AG 99 as an inhibitor of 5-lipoxygenase (5-LO), a key enzyme in the biosynthesis of leukotrienes, which are potent pro-inflammatory mediators.[2] This activity suggests a potential role for (E)-AG 99 in the study and potential treatment of inflammatory conditions.

Quantitative Data: 5-Lipoxygenase Inhibition

Assay System	IC50
Recombinant human 5-LO	1.5 µM[2]
Intact human polymorphonuclear leukocytes (PMNLs)	7.2 µM[2]

Clastogenic Effects

(E)-AG 99 has been shown to induce clastogenic effects, specifically an increase in sister chromatid exchange (SCE) frequency in both transformed (CHO-K1) and primary embryonic Chinese hamster (CHE) cells.[2] Interestingly, it induces chromosomal aberrations only in the transformed CHO-K1 cell line, particularly when the cells are treated during the S phase of the cell cycle. This suggests that its genotoxic effects may be dependent on the cellular context and cell cycle control mechanisms.

Quantitative Data: Clastogenic Effects

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the biological activity of (E)-AG 99.

In Vitro EGFR Kinase Assay

This assay directly measures the ability of (E)-AG 99 to inhibit the enzymatic activity of purified EGFR.

Materials:

• Recombinant human EGFR kinase domain

• Kinase buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• ATP

• Poly(Glu, Tyr) 4:1 peptide substrate

• (E)-AG 99 stock solution (in DMSO)

• 96-well plates

• ADP-Glo™ Kinase Assay kit (Promega) or similar detection system

Procedure:

• Prepare serial dilutions of (E)-AG 99 in kinase buffer.

• In a 96-well plate, add the diluted (E)-AG 99 or vehicle control (DMSO).

• Add the recombinant EGFR kinase to each well and incubate for 10 minutes at room temperature.

• To initiate the reaction, add a mixture of ATP and the Poly(Glu, Tyr) substrate.

• Incubate the reaction at 30°C for 60 minutes.

• Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay system according to the manufacturer's protocol.

• Calculate the percentage of inhibition for each concentration of (E)-AG 99 and determine the IC50 value using non-linear regression analysis.

Cell Proliferation Assay (MTT Assay)

This assay assesses the effect of (E)-AG 99 on the metabolic activity of cells, which serves as an indicator of cell viability and proliferation.

Materials:

• Cancer cell line of interest (e.g., A431, MCF-7)

• Complete cell culture medium

• (E)-AG 99 stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Prepare serial dilutions of (E)-AG 99 in complete culture medium.

• Remove the existing medium and replace it with the medium containing different concentrations of (E)-AG 99 or a vehicle control.

• Incubate the plates for the desired time period (e.g., 24, 48, or 72 hours).

• Add MTT solution to each well and incubate for 3-4 hours at 37°C.

• Remove the medium and add the solubilization solution to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Western Blot Analysis of EGFR and ERK1/2 Phosphorylation

This technique is used to detect changes in the phosphorylation status of EGFR and its downstream effector ERK1/2 in response to (E)-AG 99 treatment.

Materials:

• Cell line of interest (e.g., A431)

• Serum-free cell culture medium

• Epidermal Growth Factor (EGF)

• (E)-AG 99 stock solution (in DMSO)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels and electrophoresis equipment

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-phospho-EGFR (Tyr1068), anti-total-EGFR, anti-phospho-ERK1/2 (Thr202/Tyr204), anti-total-ERK1/2, and a loading control antibody (e.g., anti-β-actin).

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate and imaging system

Procedure:

• Plate cells and grow to 70-80% confluency.

• Serum-starve the cells for 12-24 hours.

• Pre-treat the cells with various concentrations of (E)-AG 99 or vehicle control for 1-2 hours.

• Stimulate the cells with EGF (e.g., 100 ng/mL) for 10-15 minutes.

• Lyse the cells and determine the protein concentration of the lysates.

• Separate equal amounts of protein by SDS-PAGE and transfer to a membrane.

• Block the membrane and incubate with the appropriate primary antibody overnight at 4°C.

• Wash the membrane and incubate with the corresponding HRP-conjugated secondary antibody.

• Apply the chemiluminescent substrate and capture the signal.

• Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

5-Lipoxygenase Inhibition Assay

This assay measures the ability of (E)-AG 99 to inhibit the activity of 5-lipoxygenase.

Materials:

• Recombinant human 5-lipoxygenase or intact human polymorphonuclear leukocytes (PMNLs)

• Arachidonic acid (substrate)

• (E)-AG 99 stock solution (in DMSO)

• Assay buffer (e.g., potassium phosphate (B84403) buffer)

• Calcium ionophore A23187 (for intact cell assays)

• HPLC system for analysis of 5-LO products (e.g., LTB₄)

Procedure (for intact PMNLs):

• Isolate human PMNLs from fresh blood.

• Pre-incubate the PMNLs with various concentrations of (E)-AG 99 or vehicle control.

• Stimulate the cells with calcium ionophore A23187 and arachidonic acid.

• Incubate for a specified time at 37°C.

• Stop the reaction and extract the lipid mediators.

• Analyze the production of 5-LO products (e.g., LTB₄) by HPLC.

• Calculate the percentage of inhibition and determine the IC50 value.

Sister Chromatid Exchange (SCE) Assay

This cytogenetic assay is used to assess the genotoxic potential of (E)-AG 99 by detecting exchanges between sister chromatids.

Materials:

• CHO-K1 or CHE cells

• Cell culture medium

• 5-Bromo-2'-deoxyuridine (BrdU)

• (E)-AG 99 stock solution (in DMSO)

• Colcemid

• Hypotonic solution (e.g., 75 mM KCl)

• Fixative (methanol:acetic acid, 3:1)

• Hoechst 33258 stain

• Giemsa stain

• Microscope slides

Procedure:

• Culture cells for two cell cycles in the presence of BrdU.

• Treat the cells with various concentrations of (E)-AG 99 for a specified period (e.g., during the S phase).

• Add Colcemid to arrest cells in metaphase.

• Harvest the cells, treat with a hypotonic solution, and fix.

• Prepare chromosome spreads on microscope slides.

• Stain the slides using the fluorescence-plus-Giemsa (FPG) technique to differentiate sister chromatids.

• Analyze the metaphase spreads under a microscope and count the number of SCEs per chromosome.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate the key signaling pathway affected by (E)-AG 99 and the general workflows for the experimental protocols described above.

Caption: EGFR Signaling Pathway and Inhibition by (E)-AG 99.

Caption: Western Blot Analysis Workflow.

Caption: Cell Proliferation (MTT) Assay Workflow.

Conclusion

(E)-AG 99 is a multifaceted biological probe with well-defined inhibitory activity against the EGFR tyrosine kinase and emerging roles as a 5-lipoxygenase inhibitor and a conditional clastogenic agent. Its utility in studying fundamental cellular processes such as signal transduction, cell proliferation, and DNA damage response is evident. This technical guide provides a foundational understanding of its biological activities, supported by quantitative data and detailed experimental protocols, to aid researchers in its effective application and in the exploration of its full therapeutic potential. Further investigation into its broader kinase selectivity and the precise molecular mechanisms underlying its diverse effects is warranted.

References

• 1. mdpi.com [mdpi.com]
• 2. Unlocking the potential: unveiling tyrphostins with Michael-reactive cyanoacrylate motif as promising inhibitors of human 5-lipoxygenase - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to (E)-AG 99 (CAS Number 118409-59-9)

For Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-AG 99, also known as Tyrphostin A46, is a potent, cell-permeable, and reversible inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase.[1][2] As a member of the tyrphostin family of compounds, it serves as a valuable tool in studying the roles of protein tyrosine kinases in cellular signaling and proliferation.[3][4] This guide provides a comprehensive overview of the technical details of (E)-AG 99, including its mechanism of action, experimental protocols for its use, and relevant quantitative data.

Chemical and Physical Properties

Property	Value	Reference(s)
CAS Number	118409-59-9	[1]
Synonyms	Tyrphostin A46, Tyrphostin 46, (E)-2-Cyano-3-(3,4-dihydroxyphenyl)-2-propenamide	[1][2]
Molecular Formula	C₁₀H₈N₂O₃	[1]
Molecular Weight	204.18 g/mol	[1]
Appearance	Off-white solid	[5]
Purity	>98%	[1][2]
Solubility	Soluble in DMSO and DMF	[6][7]

Mechanism of Action

(E)-AG 99 functions as a competitive inhibitor of the EGFR tyrosine kinase, targeting both the substrate binding site and the ATP binding site.[3][5] EGFR is a transmembrane receptor that, upon binding to its ligands (e.g., Epidermal Growth Factor, EGF), dimerizes and undergoes autophosphorylation on specific tyrosine residues within its intracellular domain. This autophosphorylation initiates a cascade of downstream signaling pathways crucial for cell proliferation, survival, and differentiation.

By inhibiting the tyrosine kinase activity of EGFR, (E)-AG 99 effectively blocks these downstream signaling events. Key pathways affected by (E)-AG 99 inhibition include the Ras-Raf-MEK-ERK (MAPK) pathway and the PI3K-Akt pathway. The inhibition of these pathways ultimately leads to a reduction in cell proliferation and can induce apoptosis (programmed cell death) through the activation of caspases.[3][8]

Signaling Pathway Inhibition

The following diagram illustrates the EGFR signaling pathway and the point of inhibition by (E)-AG 99.

EGFR signaling pathway and inhibition by (E)-AG 99.

Quantitative Data

The following table summarizes the inhibitory potency of (E)-AG 99.

Target	Assay System	IC₅₀	Reference(s)
EGFR Kinase	In vitro kinase assay	10 µM	[3][5]
EGF-dependent cell proliferation	A431 cells	Not specified, but effective	[4]

Experimental Protocols

Detailed methodologies for key experiments involving (E)-AG 99 are provided below.

Cell Proliferation Assay (MTT Assay)

This protocol is adapted from standard MTT assay procedures to assess the effect of (E)-AG 99 on cell viability.

Materials:

• Cells of interest (e.g., A431 human epidermoid carcinoma cells)

• Complete cell culture medium

• (E)-AG 99 stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Prepare serial dilutions of (E)-AG 99 in complete culture medium.

• Remove the overnight culture medium from the cells and replace it with medium containing various concentrations of (E)-AG 99. Include a vehicle control (DMSO) and a no-treatment control.

• Incubate the plate for 24-72 hours at 37°C in a humidified CO₂ incubator.

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.

• Add 100 µL of solubilization solution to each well and incubate overnight at 37°C to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and plot the results to determine the IC₅₀ value.

Western Blot for EGFR and ERK Phosphorylation

This protocol outlines the steps to analyze the inhibitory effect of (E)-AG 99 on EGFR and downstream ERK phosphorylation.

Materials:

• Cells of interest

• Serum-free and complete culture medium

• EGF

• (E)-AG 99 stock solution (in DMSO)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies (anti-phospho-EGFR, anti-total-EGFR, anti-phospho-ERK, anti-total-ERK, and a loading control like anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Plate cells and grow to 70-80% confluency.

• Serum-starve the cells for 12-24 hours.

• Pre-treat the cells with various concentrations of (E)-AG 99 or vehicle control for 1-2 hours.

• Stimulate the cells with EGF (e.g., 100 ng/mL) for 10-15 minutes.

• Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Determine the protein concentration of the lysates using a BCA assay.

• Separate equal amounts of protein (20-30 µg) by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

In Vitro Kinase Assay

This protocol describes a method to directly measure the inhibitory effect of (E)-AG 99 on EGFR kinase activity.

Materials:

• Recombinant human EGFR kinase domain

• Kinase reaction buffer

• ATP

• Poly(Glu, Tyr) 4:1 as a substrate

• (E)-AG 99 stock solution (in DMSO)

• ADP-Glo™ Kinase Assay kit (or similar)

• Microplate reader

Procedure:

• Prepare a reaction mixture containing the EGFR kinase, substrate, and kinase buffer.

• Add various concentrations of (E)-AG 99 or vehicle control to the reaction mixture.

• Initiate the kinase reaction by adding ATP.

• Incubate the reaction at 30°C for a specified time (e.g., 30-60 minutes).

• Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ assay system according to the manufacturer's instructions.

• The luminescent signal is proportional to the amount of ADP generated and thus reflects the kinase activity.

• Plot the kinase activity against the concentration of (E)-AG 99 to determine the IC₅₀ value.

Caspase Activation Assay

This protocol is for measuring the induction of apoptosis by (E)-AG 99 through caspase activity.

Materials:

• Cells of interest

• Complete cell culture medium

• (E)-AG 99 stock solution (in DMSO)

• Caspase-Glo® 3/7 Assay System (or similar)

• White-walled 96-well plates

• Luminometer

Procedure:

• Seed cells in a white-walled 96-well plate and allow them to adhere.

• Treat the cells with various concentrations of (E)-AG 99 or vehicle control for 24-48 hours.

• Equilibrate the plate to room temperature.

• Add the Caspase-Glo® 3/7 Reagent to each well.

• Mix the contents by gentle shaking and incubate at room temperature for 1-2 hours.

• Measure the luminescence using a luminometer.

• The luminescent signal is proportional to the amount of caspase-3/7 activity.

Experimental Workflow and Logical Relationships

The following diagrams illustrate a typical experimental workflow for investigating the effects of (E)-AG 99 and the logical relationship of its inhibitory action.

Workflow for analyzing EGFR phosphorylation inhibition.

Logical relationship of (E)-AG 99's inhibitory action.

Conclusion

(E)-AG 99 is a well-characterized inhibitor of EGFR tyrosine kinase, making it an indispensable tool for research in cancer biology and signal transduction. Its ability to block key cellular proliferation and survival pathways provides a clear mechanism for its anti-proliferative effects. The protocols and data presented in this guide offer a solid foundation for researchers and drug development professionals to effectively utilize (E)-AG 99 in their studies.

References

• 1. ClinPGx [clinpgx.org]
• 2. resources.revvity.com [resources.revvity.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Phospho-ERK Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Detailed Characterization of ERK1 and ERK2 Phosphorylation | Bio-Techne [bio-techne.com]
• 8. researchgate.net [researchgate.net]

Tyrphostin AG 99: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tyrphostin AG 99, a member of the tyrphostin family of protein tyrosine kinase inhibitors, is a potent and cell-permeable agent for studying cellular signaling pathways. Its primary mechanism of action is the reversible and competitive inhibition of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase. By blocking the ATP-binding site of EGFR, Tyrphostin AG 99 effectively abrogates downstream signaling, including the Ras-Raf-MEK-ERK (MAPK) and PI3K-Akt pathways, which are pivotal in regulating cell proliferation and survival. This technical guide provides an in-depth overview of Tyrphostin AG 99, including its physicochemical properties, mechanism of action, and detailed protocols for its application in experimental settings.

Physicochemical and Biological Properties

Tyrphostin AG 99, also known as Tyrphostin A46 or (E)-2-Cyano-3-(3,4-dihydroxyphenyl)-2-propenamide, is a well-characterized inhibitor of EGFR.[1] Its key properties are summarized in the table below.

Property	Value	Reference
Molecular Weight	204.18 g/mol	[1]
Molecular Formula	C₁₀H₈N₂O₃	[1]
Synonyms	Tyrphostin A46, Tyrphostin 46, AG 99	[1]
CAS Number	118409-59-9	[1]
Appearance	Crystalline solid	[2]
Purity	>98%	[1][2]
Solubility	DMSO: 20-41 mg/mL; DMF: 20 mg/mL	[2][3]
IC₅₀ (EGFR Kinase)	10 µM (in A431 human epidermoid carcinoma cells)	[2][4]
Storage	Store at -20°C, protect from light. Stock solutions are stable for up to 1 month at -20°C.	[4]

Mechanism of Action: Inhibition of EGFR Signaling

Tyrphostin AG 99 exerts its biological effects by acting as a competitive inhibitor of ATP at the catalytic site of the EGFR tyrosine kinase.[4] Upon binding of a ligand, such as Epidermal Growth Factor (EGF), EGFR dimerizes, leading to the autophosphorylation of specific tyrosine residues in its intracellular domain. This autophosphorylation creates docking sites for various signaling proteins, initiating downstream cascades that regulate cell proliferation, survival, and migration.

By occupying the ATP-binding pocket, Tyrphostin AG 99 prevents this crucial autophosphorylation step, thereby blocking the activation of downstream signaling pathways. The two primary pathways affected are:

• The MAPK/ERK Pathway: This pathway is a central regulator of cell proliferation.

• The PI3K/Akt Pathway: This pathway is critical for promoting cell survival and inhibiting apoptosis.

The inhibition of these pathways ultimately leads to a reduction in cell proliferation and may induce apoptosis in cancer cells that are dependent on EGFR signaling.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. selleckchem.com [selleckchem.com]
• 4. merckmillipore.com [merckmillipore.com]

(E)-AG 99: A Technical Guide to its Structure, Function, and Application in Kinase Inhibition

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the structure, function, and experimental application of (E)-AG 99, a tyrphostin derivative recognized for its potent inhibitory effects on the Epidermal Growth Factor Receptor (EGFR). This document consolidates key data, outlines detailed experimental protocols, and presents visual representations of associated signaling pathways to support its use in research and drug development.

Core Concepts: Structure and Physicochemical Properties

(E)-AG 99, also known as Tyrphostin 46, is a synthetic, cell-permeable, and reversible inhibitor of the EGFR tyrosine kinase.[1] Its chemical and physical properties are summarized in the table below.

Property	Value
IUPAC Name	(2E)-2-Cyano-3-(3,4-dihydroxyphenyl)prop-2-enamide
Synonyms	Tyrphostin 46, Tyrphostin AG 99, AG-99
Molecular Formula	C₁₀H₈N₂O₃
Molecular Weight	204.18 g/mol
CAS Number	118409-59-9
Appearance	Off-white solid
Purity	>98%

Mechanism of Action and Biological Function

(E)-AG 99 functions as a competitive inhibitor of the ATP-binding site within the EGFR tyrosine kinase domain. By occupying this site, it prevents the autophosphorylation of the receptor, a critical step in the activation of downstream signaling cascades.[2] The primary biological consequence of EGFR inhibition by (E)-AG 99 is the suppression of EGF-dependent cell proliferation.[1]

Inhibition of EGFR Signaling Pathway

The Epidermal Growth Factor Receptor (EGFR) is a key transmembrane receptor that, upon binding to ligands such as Epidermal Growth Factor (EGF), dimerizes and activates its intrinsic tyrosine kinase activity. This leads to the phosphorylation of specific tyrosine residues on the receptor's intracellular domain, creating docking sites for various signaling proteins and initiating a cascade of events that regulate cell proliferation, survival, and differentiation.

(E)-AG 99 directly interferes with this process by blocking the initial autophosphorylation of EGFR. This, in turn, prevents the recruitment and activation of downstream signaling molecules.

Figure 1: Inhibition of EGFR signaling by (E)-AG 99.

Quantitative Data

Cell Line	Assay Type	IC50 (µM)
A431 (Human epidermoid carcinoma)	EGFR Kinase Inhibition	10

Note: IC50 values can vary depending on experimental conditions such as cell density, incubation time, and the specific assay used.[3]

A comprehensive kinase selectivity profile for (E)-AG 99 against a broad panel of kinases is not widely published. While it is characterized as a selective EGFR inhibitor, its activity against other kinases may be context-dependent.[4]

Experimental Protocols

The following sections provide detailed methodologies for key experiments used to characterize the activity of (E)-AG 99.

In Vitro EGFR Kinase Assay

This assay directly measures the ability of (E)-AG 99 to inhibit the phosphorylation of a substrate by the EGFR kinase.

Materials:

• Recombinant human EGFR kinase domain

• Kinase buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 2.5 mM DTT)[5]

• ATP

• Peptide substrate (e.g., Poly(Glu, Tyr) 4:1)[5]

• (E)-AG 99 (dissolved in DMSO)

• ADP-Glo™ Kinase Assay Kit or similar luminescence-based detection system

• 96-well or 384-well plates

• Plate reader capable of luminescence detection

Procedure:

• Prepare serial dilutions of (E)-AG 99 in kinase buffer. The final DMSO concentration should not exceed 1%.

• Prepare a master mix containing the peptide substrate and ATP in the kinase assay buffer.

• To the wells of the plate, add the diluted (E)-AG 99 or a vehicle control (DMSO).

• Add the kinase reaction master mix to each well.

• Initiate the reaction by adding the diluted EGFR enzyme to each well.

• Incubate the plate at 30°C for 60 minutes.

• Stop the reaction and detect the generated ADP using the ADP-Glo™ Kinase Assay Kit according to the manufacturer's instructions.

• Measure the luminescence of each well using a plate-reading luminometer.

• Calculate the percentage of inhibition for each concentration of (E)-AG 99 and determine the IC50 value using non-linear regression analysis.

Figure 2: Workflow for an in vitro EGFR kinase assay.

Western Blot Analysis of EGFR Phosphorylation

This protocol allows for the visualization and quantification of the inhibition of EGFR autophosphorylation in a cellular context.[1]

Materials:

• Cell line with EGFR expression (e.g., A431)

• Complete cell culture medium

• Serum-free cell culture medium

• (E)-AG 99 (dissolved in DMSO)

• EGF

• Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• BCA or Bradford protein assay reagents

• SDS-PAGE gels and electrophoresis apparatus

• PVDF or nitrocellulose membranes and transfer apparatus

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies: anti-p-EGFR (e.g., Tyr1068), anti-total EGFR, and a loading control (e.g., GAPDH or β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system (e.g., chemiluminescence imager or X-ray film)

Procedure:

• Cell Culture and Treatment:

  • Seed cells in 6-well plates and grow to 70-80% confluency.

  • Serum-starve the cells for 12-24 hours to reduce basal EGFR phosphorylation.

  • Pre-treat the cells with desired concentrations of (E)-AG 99 or vehicle control for 1-4 hours.

  • Stimulate the cells with EGF (e.g., 100 ng/mL) for 5-15 minutes.

• Cell Lysis and Protein Quantification:

  • Wash cells with ice-cold PBS and lyse with supplemented lysis buffer.

  • Clarify the lysates by centrifugation and determine the protein concentration of the supernatant.

• SDS-PAGE and Western Blotting:

  • Denature equal amounts of protein from each sample and separate by SDS-PAGE.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against p-EGFR overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the chemiluminescent signal using an ECL substrate and an imaging system.

• Stripping and Re-probing (Optional):

  • To detect total EGFR and a loading control on the same membrane, the membrane can be stripped and re-probed with the respective primary antibodies.

• Data Analysis:

  • Quantify the band intensities for p-EGFR, total EGFR, and the loading control using densitometry software. Normalize the p-EGFR signal to the total EGFR signal, and then to the loading control.

Cell Viability Assay (MTT Assay)

This colorimetric assay measures cell metabolic activity as an indicator of cell viability and proliferation in response to treatment with (E)-AG 99.

Materials:

• Cells of interest

• 96-well plates

• Complete cell culture medium

• (E)-AG 99 (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density and allow them to attach overnight.

• Drug Treatment: Treat the cells with a range of concentrations of (E)-AG 99. Include a vehicle control.

• Incubation: Incubate the plate for a desired period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan (B1609692) crystals.

• Solubilization: Add the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value.

Figure 3: Workflow for a cell viability assay (MTT).

Conclusion

(E)-AG 99 serves as a valuable tool for researchers investigating EGFR-mediated signaling and its role in various cellular processes and diseases. Its well-defined structure and potent inhibitory activity against EGFR make it a useful compound for in vitro and cell-based studies. The experimental protocols provided in this guide offer a foundation for the characterization of its effects and for its application in drug discovery and development workflows. As with any inhibitor, careful experimental design, including the use of appropriate controls and the determination of compound efficacy in the specific system under investigation, is crucial for obtaining reliable and reproducible results.

References

• 1. benchchem.com [benchchem.com]
• 2. scispace.com [scispace.com]
• 3. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

(E)-AG 99 downstream signaling pathways

An In-Depth Technical Guide to the Downstream Signaling Pathways of (E)-AG 99

Introduction

(E)-AG 99, also known as Tyrphostin 46, is a member of the tyrphostin family of compounds, which are known for their ability to inhibit protein tyrosine kinases (PTKs).[1] Specifically, (E)-AG 99 is an inhibitor of the Epidermal Growth Factor Receptor (EGFR) kinase.[2][3] EGFR is a receptor tyrosine kinase (RTK) that plays a crucial role in regulating cell proliferation, survival, and differentiation.[2] Its hyperactivity is implicated in various proliferative diseases, particularly cancer, making it a key target for therapeutic intervention.[1] This guide provides a detailed overview of the core downstream signaling pathways affected by the inhibitory action of (E)-AG 99 on EGFR, presents quantitative data on its activity, outlines key experimental protocols for its study, and visualizes the involved molecular interactions.

Core Signaling Pathways Modulated by (E)-AG 99

As a potent inhibitor of EGFR, (E)-AG 99 blocks the initial autophosphorylation of the receptor, thereby preventing the recruitment and activation of downstream signaling molecules. This action disrupts several major intracellular cascades that are critical for cell function and survival. The primary pathways affected are the MAPK/ERK pathway, the PI3K/Akt pathway, and potentially the JAK/STAT pathway.

EGFR Signaling Overview

Upon binding its ligand (e.g., EGF), the EGFR undergoes dimerization and autophosphorylation of specific tyrosine residues in its cytoplasmic domain. These phosphorylated sites act as docking stations for various adaptor proteins and enzymes, initiating a cascade of downstream signals. By inhibiting the EGFR kinase activity, (E)-AG 99 prevents these initial phosphorylation events, effectively shutting down all subsequent signaling.

Caption: Overview of EGFR signaling and the inhibitory action of (E)-AG 99.

The MAPK (Ras-Raf-MEK-ERK) Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is a central signaling cascade that regulates cell proliferation, differentiation, and survival.[4] EGFR activation leads to the recruitment of the Grb2-SOS complex, which activates the small G-protein Ras. Activated Ras triggers a phosphorylation cascade involving Raf, MEK, and finally ERK. Phosphorylated ERK translocates to the nucleus to activate transcription factors involved in cell cycle progression. Studies have shown that inhibitors targeting upstream kinases can decrease the phosphorylation of ERK.[5] By blocking EGFR, (E)-AG 99 prevents the activation of Ras and the subsequent MAPK cascade, leading to a decrease in ERK phosphorylation and an inhibition of cell proliferation.[5]

References

• 1. caymanchem.com [caymanchem.com]
• 2. AG 99 | CAS:122520-85-8 | EGFR inhibitor | High Purity | Manufacturer BioCrick [biocrick.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Role of Mitogen-Activated Protein (MAP) Kinase Pathways in Metabolic Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

(E)-AG 99-Induced Apoptosis: A Technical Guide to Mechanisms and Methodologies

For Researchers, Scientists, and Drug Development Professionals

Abstract

(E)-AG 99, also known as Tyrphostin 46, is a potent, cell-permeable inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase. As a member of the tyrphostin family of protein tyrosine kinase inhibitors, it plays a significant role in inducing programmed cell death, or apoptosis, in various cell types. Mechanistic studies indicate that (E)-AG 99 promotes cell death through the activation of caspase-like proteases, a hallmark of the apoptotic cascade.[1] This technical guide provides an in-depth exploration of the molecular mechanisms underlying (E)-AG 99-induced apoptosis, supported by data from closely related tyrphostins. It offers detailed experimental protocols for key assays and presents visual diagrams of the core signaling pathways and workflows to facilitate research and development in this area.

Core Mechanism of Action

(E)-AG 99 exerts its pro-apoptotic effects primarily by inhibiting the autophosphorylation of EGFR. This blockade of EGFR, a critical receptor tyrosine kinase, disrupts downstream pro-survival signaling pathways, ultimately tipping the cellular balance towards apoptosis. The inhibition of EGFR-mediated signaling by tyrphostins has been shown to impede the MAPK signaling pathway, reducing the phosphorylation of kinases like MAPK and preventing their nuclear translocation.[2] This disruption culminates in the activation of executioner caspases, such as caspase-3, which orchestrate the systematic dismantling of the cell.[3][2]

The general mechanism involves:

• Binding and Inhibition: (E)-AG 99, like other ATP-competitive tyrphostins, binds to the ATP-binding pocket within the kinase domain of EGFR, preventing the receptor's activation and autophosphorylation.[4]

• Signal Transduction Blockade: Inhibition of EGFR disrupts crucial pro-survival pathways, including the MAPK/ERK and STAT3 signaling cascades.[3][5]

• Induction of Apoptosis: The loss of survival signals leads to the activation of the intrinsic and/or extrinsic apoptotic pathways, characterized by the activation of caspases and DNA fragmentation.[3][6]

Key Signaling Pathways in Tyrphostin-Induced Apoptosis

The induction of apoptosis by tyrphostins is a multi-faceted process involving several key signaling nodes. While (E)-AG 99 is a confirmed EGFR inhibitor that activates caspases[1], detailed pathway analysis often comes from studies of related compounds like Tyrphostin 51, A9, and AG490.

EGFR-MAPK Pathway

Inhibition of EGFR by tyrphostins directly impacts the Ras-Raf-MEK-ERK (MAPK) pathway, which is fundamental for cell survival and proliferation.

Caption: Inhibition of the EGFR-MAPK survival pathway by (E)-AG 99.

Intrinsic (Mitochondrial) Apoptosis Pathway

Many tyrphostins trigger the intrinsic pathway of apoptosis. This involves the modulation of Bcl-2 family proteins, leading to mitochondrial outer membrane permeabilization (MOMP), cytochrome c release, and subsequent caspase activation. Tyrphostin A9, for example, is described as a potent mitochondria-damaging agent.[3]

Caption: The intrinsic apoptosis pathway activated by tyrphostins.

Quantitative Data on Tyrphostin Activity

The half-maximal inhibitory concentration (IC50) is a critical measure of a compound's potency. The tables below summarize IC50 values for (E)-AG 99 and related tyrphostins in various contexts. Note that IC50 values can vary significantly based on the cell line and assay conditions.[7]

Compound	Target/Process	Cell Line	IC50 Value	Reference
(E)-AG 99	EGF Receptor Kinase	A431 cells	10 µM	[8]
Tyrphostin A9	Apoptosis Induction	HCT-116 (p53-wt)	~1-5 µM (approx.)	[3]
Tyrphostin A9	EGFR Inhibition	(in vitro)	Low Nanomolar	[3]
Tyrphostin A9	VEGFR-2 Inhibition	(in vitro)	Low Nanomolar	[3]
AG-4 (related)	Apoptosis Induction	U937 cells	5.4 µM	[9]
AG-4 + Z-VAD-fmk	Apoptosis Induction	U937 cells	27 µM	[9]

Experimental Protocols

Reproducible and rigorous experimental design is paramount. The following sections detail standardized protocols for key assays used to evaluate (E)-AG 99-induced apoptosis.

Cell Viability and Apoptosis Assay via Flow Cytometry (Annexin V/PI Staining)

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Caption: Workflow for Annexin V/PI apoptosis assay using flow cytometry.

Methodology:

• Cell Culture: Seed cells (e.g., 1 x 10⁶ cells) in appropriate culture flasks and incubate for 24-48 hours.

• Treatment: Treat cells with varying concentrations of (E)-AG 99 or a vehicle control for a specified duration (e.g., 24, 48, 72 hours).

• Harvesting: Collect both floating (apoptotic) and adherent cells. For adherent cells, wash with PBS and detach using a gentle dissociation agent like trypsin. Inactivate trypsin with serum-containing media.

• Washing: Centrifuge the cell suspension (e.g., 300 x g for 5 minutes) and wash the pellet twice with ice-cold PBS.

• Staining: Resuspend the cell pellet in 1X Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's instructions.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Analysis: Analyze the stained cells promptly using a flow cytometer. Exclude dead cells from analysis based on viability dye staining.[10] Healthy cells will be negative for both stains, early apoptotic cells will be Annexin V positive and PI negative, and late apoptotic or necrotic cells will be positive for both.

Caspase Activity Assay (Colorimetric)

This assay quantifies the activity of key caspases (e.g., caspase-3, -8, -9) using a colorimetric substrate.

Methodology:

• Lysate Preparation: Treat cells with (E)-AG 99 as described above. Harvest cells and lyse them in a chilled lysis buffer on ice. Centrifuge the lysate to pellet debris and collect the supernatant.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method (e.g., Bradford or BCA assay) to ensure equal protein loading.

• Assay Reaction: In a 96-well plate, add cell lysate to a reaction buffer containing a caspase-specific p-nitroaniline (pNA) conjugated substrate (e.g., DEVD-pNA for caspase-3).

• Incubation: Incubate the plate at 37°C for 1-2 hours.

• Measurement: Measure the absorbance at 405 nm using a microplate reader. The absorbance is proportional to the amount of pNA released, indicating caspase activity.[9]

Western Blotting for Apoptosis-Related Proteins

Western blotting is used to detect changes in the expression levels of key proteins involved in the apoptotic pathway (e.g., Bcl-2, Bax, cleaved Caspase-3, PARP).

Methodology:

• Sample Preparation: Prepare cell lysates from treated and control cells as described for the caspase assay. Determine protein concentration.

• SDS-PAGE: Denature protein samples by boiling in Laemmli sample buffer. Separate the proteins based on molecular weight by running them on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins from the gel to a solid membrane (e.g., PVDF or nitrocellulose).

• Blocking: Block the membrane with a blocking solution (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the target protein (e.g., anti-cleaved-caspase-3, anti-Bcl-2) overnight at 4°C with gentle agitation.

• Secondary Antibody Incubation: Wash the membrane to remove unbound primary antibody. Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again. Apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system.

Conclusion

(E)-AG 99 is a valuable chemical tool for inducing apoptosis through the targeted inhibition of EGFR. Its mechanism, which involves the suppression of pro-survival signaling and the activation of the caspase cascade, is characteristic of the tyrphostin family of tyrosine kinase inhibitors. The protocols and pathways detailed in this guide provide a robust framework for researchers investigating the anti-proliferative effects of (E)-AG 99 and related compounds. By leveraging these methodologies, scientists can further elucidate the intricate signaling networks governing apoptosis and advance the development of novel therapeutic strategies for proliferative diseases.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Epidermal growth factor receptor inhibition by tyrphostin 51 induces apoptosis in luteinized granulosa cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pharmrxiv.de [pharmrxiv.de]
• 4. selleckchem.com [selleckchem.com]
• 5. Tyrosine kinase inhibitor tyrphostin AG490 triggers both apoptosis and autophagy by reducing HSF1 and Mcl-1 in PEL cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. AG-99 - Cayman Chemical [bioscience.co.uk]
• 8. Pathophysiology of Type 2 Diabetes Mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Mechanism of fluoroquinolone action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

(E)-AG 99 (Tyrphostin 46): A Technical Guide on Target Specificity

For Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-AG 99, also known as Tyrphostin 46, is a member of the tyrphostin family of protein tyrosine kinase inhibitors. These synthetic compounds were initially designed to mimic the tyrosine substrate of protein kinases, thereby acting as competitive inhibitors. (E)-AG 99 has been primarily characterized as a potent inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase. Its ability to permeate cells has made it a valuable tool in studying cellular processes regulated by EGFR and other tyrosine kinases. This technical guide provides a comprehensive overview of the target specificity of (E)-AG 99, including quantitative inhibition data, detailed experimental protocols for assessing its activity, and visualizations of the key signaling pathways it modulates.

Quantitative Inhibition Data

The inhibitory activity of (E)-AG 99 has been quantified against several key protein tyrosine kinases. The half-maximal inhibitory concentration (IC50) is a standard measure of an inhibitor's potency.

Target Kinase	IC50	Comments
Epidermal Growth Factor Receptor (EGFR)	10 µM	Cell-permeable, reversible, and substrate-competitive inhibitor.[1][2][3]
ERK1/ERK2	Inhibition Observed	Specific IC50 values not reported, but activity is inhibited.[1]
Insulin (B600854) Receptor	Selective	Stated to be selective over the insulin receptor kinase, but quantitative data is not available.
c-Met (p145met)	Indirect Inhibition	Blocks tyrosine phosphorylation, likely through inhibition of an upstream kinase like Src.[4]

Signaling Pathways Modulated by (E)-AG 99

(E)-AG 99 exerts its cellular effects by interfering with key signaling cascades that regulate cell proliferation, survival, and differentiation. The primary target, EGFR, is a critical node in multiple pathways.

EGFR Signaling Pathway

EGFR activation, triggered by ligand binding, leads to receptor dimerization and autophosphorylation of tyrosine residues. This initiates downstream signaling through pathways such as the Ras/Raf/MEK/ERK (MAPK) and PI3K/Akt/mTOR pathways. (E)-AG 99 directly inhibits the kinase activity of EGFR, preventing this initial phosphorylation event.

EGFR signaling pathway and the inhibitory action of (E)-AG 99.

c-Met Signaling Pathway

While not a direct inhibitor of c-Met, (E)-AG 99 has been shown to block the tyrosine phosphorylation of the c-Met receptor (p145met). Evidence suggests this occurs through the inhibition of Src kinase, which can act as an upstream activator of c-Met. This highlights a broader impact of (E)-AG 99 on receptor tyrosine kinase signaling.

Inhibition of c-Met phosphorylation by (E)-AG 99 via Src.

Experimental Protocols

The following protocols provide detailed methodologies for assessing the inhibitory activity of (E)-AG 99.

In Vitro Kinase Assay for IC50 Determination

This protocol describes a luminescence-based assay to determine the IC50 of (E)-AG 99 against a target kinase, such as EGFR. The assay measures the amount of ATP remaining after the kinase reaction, which is inversely proportional to kinase activity.

Materials:

• Recombinant human EGFR (catalytic domain)

• Poly (Glu, Tyr) 4:1 peptide substrate

• (E)-AG 99

• Kinase assay buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl2, 1 mM DTT, 0.01% Triton X-100)

• ATP

• Luminescence-based ATP detection reagent (e.g., Kinase-Glo®)

• White, opaque 96-well or 384-well assay plates

• Multichannel pipettes

• Luminometer plate reader

Procedure:

• Compound Preparation: Prepare a stock solution of (E)-AG 99 in 100% DMSO. Perform serial dilutions to create a range of concentrations for testing. The final DMSO concentration in the assay should be ≤1%.

• Assay Plate Setup: Add 1 µL of each (E)-AG 99 dilution to the wells of the assay plate. Include "no inhibitor" (DMSO only) and "no enzyme" (background) controls.

• Enzyme Addition: Prepare a solution of recombinant EGFR in kinase assay buffer at a predetermined optimal concentration. Add the EGFR solution to each well (except the "no enzyme" control).

• Pre-incubation: Gently mix the plate and incubate at room temperature for 15-30 minutes to allow the inhibitor to bind to the kinase.

• Initiation of Kinase Reaction: Prepare a solution containing the peptide substrate and ATP in kinase assay buffer. The ATP concentration should be at or near its Km for EGFR. Add this mixture to all wells to start the reaction.

• Kinase Reaction Incubation: Incubate the plate at 30°C for a specified time (e.g., 60 minutes), ensuring the reaction is in the linear range.

• Signal Detection: Equilibrate the ATP detection reagent to room temperature. Add the detection reagent to each well according to the manufacturer's instructions to stop the kinase reaction and generate a luminescent signal. Incubate for 10 minutes to stabilize the signal.

• Data Acquisition: Measure the luminescence of each well using a plate reader.

• Data Analysis:

  • Subtract the background luminescence ("no enzyme" control) from all other readings.

  • Normalize the data by setting the "no inhibitor" control as 100% kinase activity.

  • Plot the percentage of kinase activity against the logarithm of the (E)-AG 99 concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Workflow for an in vitro kinase assay.

Western Blot Analysis of EGFR Phosphorylation

This protocol details the steps to assess the inhibition of EGFR phosphorylation in cultured cells treated with (E)-AG 99.

Materials:

• A431 cells (or other suitable cell line with high EGFR expression)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Serum-free medium

• (E)-AG 99 stock solution in DMSO

• Recombinant Human EGF

• Ice-cold PBS

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA or Bradford protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels and electrophoresis equipment

• PVDF or nitrocellulose membranes and transfer apparatus

• Blocking buffer (e.g., 5% BSA or non-fat dry milk in TBST)

• Primary antibodies: anti-phospho-EGFR (e.g., pY1068), anti-total-EGFR, anti-β-actin (loading control)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate and imaging system

Procedure:

• Cell Culture and Treatment: Plate A431 cells and grow to 70-80% confluency. Serum-starve the cells for 12-24 hours. Pre-treat cells with various concentrations of (E)-AG 99 or DMSO (vehicle control) for 1-2 hours. Stimulate with EGF (e.g., 100 ng/mL) for 10-15 minutes.

• Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer. Collect lysates and clarify by centrifugation.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• Sample Preparation: Normalize protein concentrations and prepare samples with Laemmli buffer. Boil samples for 5 minutes.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein onto an SDS-PAGE gel.

  • Separate proteins by electrophoresis and transfer to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour.

  • Incubate the membrane with primary antibody against phospho-EGFR overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibody for 1 hour.

  • Wash the membrane and apply chemiluminescent substrate.

  • Capture the signal using an imaging system.

• Stripping and Re-probing: Strip the membrane and re-probe with antibodies against total EGFR and a loading control to ensure equal protein loading.

• Data Analysis: Quantify band intensities using densitometry software. Normalize the phospho-EGFR signal to total EGFR and the loading control.

Workflow for Western blot analysis of EGFR phosphorylation.

Conclusion

(E)-AG 99 (Tyrphostin 46) is a valuable research tool for investigating tyrosine kinase-mediated signaling pathways. Its primary and most well-characterized target is EGFR, which it potently inhibits. Furthermore, it demonstrates inhibitory effects on other signaling components such as Src, leading to downstream consequences like the blockage of c-Met phosphorylation. While its broader kinase selectivity profile is not extensively documented, its established effects on key oncogenic pathways, including the MAPK and PI3K/Akt cascades, make it a useful compound for studying the roles of these pathways in cell biology and disease. The experimental protocols provided in this guide offer a framework for researchers to further explore the specific mechanisms of action and potential therapeutic applications of (E)-AG 99.

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. caymanchem.com [caymanchem.com]
• 3. scbt.com [scbt.com]
• 4. Phosphorylation State-Dependent High Throughput Screening of the c-Met Kinase - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for (E)-AG 99 in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-AG 99, also known as Tyrphostin AG 99 and Tyrphostin 46, is a potent, cell-permeable, and reversible inhibitor of the Epidermal Growth Factor Receptor (EGFR) kinase.[1][2] By targeting the ATP-binding site of the EGFR tyrosine kinase domain, (E)-AG 99 effectively blocks EGFR autophosphorylation, a critical step in the activation of downstream signaling pathways that regulate cell proliferation, survival, differentiation, and migration. Dysregulation of the EGFR signaling cascade is a common feature in various cancers, making it a key target for therapeutic intervention. These application notes provide detailed protocols for the use of (E)-AG 99 in cell culture to study its effects on cancer cell lines.

Mechanism of Action

(E)-AG 99 exerts its biological effects by competitively inhibiting the tyrosine kinase activity of EGFR. This inhibition prevents the autophosphorylation of the receptor upon ligand binding, thereby blocking the recruitment and activation of downstream signaling proteins. The primary signaling cascades affected are the RAS/RAF/MEK/ERK (MAPK) pathway and the PI3K/AKT/mTOR pathway, both of which are crucial for cell cycle progression and survival. Some studies have also indicated that (E)-AG 99 can promote cell death through the activation of caspase-like proteases.

Data Presentation

The inhibitory activity of (E)-AG 99, as measured by the half-maximal inhibitory concentration (IC50), varies across different cancer cell lines. This variability can be influenced by factors such as the expression level of EGFR and the presence of mutations in the EGFR gene or downstream signaling components.

Cell Line	Cancer Type	Reported IC50 (µM)
A431	Epidermoid Carcinoma	10
MDA-MB-231	Breast Cancer (Triple-Negative)	~6.03 (for a general EGFRi)
MCF-7	Breast Cancer (ER+)	~3.96 (for a general EGFRi)
5637	Bladder Carcinoma	Not specified, but showed growth-inhibitory effect

Note: IC50 values can be highly dependent on the specific experimental conditions, including cell density, serum concentration, and the duration of drug exposure. Researchers are encouraged to determine the IC50 for their specific cell line and assay conditions.

Experimental Protocols

Preparation of (E)-AG 99 Stock Solution

Materials:

• (E)-AG 99 powder

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Sterile, nuclease-free microcentrifuge tubes

Protocol:

• Allow the (E)-AG 99 powder to equilibrate to room temperature before opening the vial.

• Prepare a 10 mM stock solution by dissolving the appropriate amount of (E)-AG 99 in DMSO. For example, for a compound with a molecular weight of 204.18 g/mol , dissolve 2.04 mg in 1 mL of DMSO.

• Vortex thoroughly to ensure the compound is completely dissolved.

• Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C. When stored properly, the stock solution is stable for several months.

Cell Viability Assay (MTT Assay)

This protocol is designed to determine the effect of (E)-AG 99 on the viability of adherent cancer cells in a 96-well format.

Materials:

• Cancer cell line of interest (e.g., A431, MCF-7, MDA-MB-231)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• (E)-AG 99 stock solution (10 mM in DMSO)

• Phosphate-Buffered Saline (PBS), sterile

• Trypsin-EDTA solution

• 96-well flat-bottom sterile cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Multichannel pipette

• Microplate reader

Protocol:

• Cell Seeding:

  • Harvest cells from a sub-confluent culture flask using trypsin-EDTA.

  • Resuspend the cells in complete medium and perform a cell count.

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.

• Drug Treatment:

  • Prepare serial dilutions of (E)-AG 99 from the 10 mM stock solution in complete medium to achieve the desired final concentrations (e.g., 0.1, 1, 10, 25, 50, 100 µM).

  • Include a vehicle control (medium with the same final concentration of DMSO as the highest (E)-AG 99 concentration).

  • Carefully remove the medium from the wells and add 100 µL of the prepared drug dilutions or vehicle control.

  • Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • Four hours before the end of the incubation period, add 10 µL of MTT solution to each well.

  • Incubate the plate for 4 hours at 37°C to allow the formation of formazan (B1609692) crystals.

  • Carefully aspirate the medium from each well without disturbing the formazan crystals.

  • Add 100 µL of solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

  • Gently shake the plate on an orbital shaker for 5-10 minutes to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each treatment relative to the vehicle control.

  • Plot the percentage of cell viability against the logarithm of the drug concentration to generate a dose-response curve and determine the IC50 value.

Western Blot Analysis of EGFR Phosphorylation

This protocol is used to assess the inhibitory effect of (E)-AG 99 on EGF-induced EGFR phosphorylation.

Materials:

• Cancer cell line with detectable EGFR expression (e.g., A431)

• Complete cell culture medium

• Serum-free cell culture medium

• (E)-AG 99 stock solution (10 mM in DMSO)

• Recombinant Human Epidermal Growth Factor (EGF)

• Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE equipment and reagents

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies: anti-phospho-EGFR (Tyr1068), anti-total-EGFR, anti-β-actin (loading control)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Protocol:

• Cell Culture and Treatment:

  • Seed cells in 6-well plates and grow to 70-80% confluency.

  • Serum-starve the cells for 12-24 hours by replacing the complete medium with serum-free medium.

  • Pre-treat the cells with various concentrations of (E)-AG 99 (e.g., 1, 10, 50 µM) or vehicle control (DMSO) for 1-2 hours.

  • Stimulate the cells with EGF (e.g., 100 ng/mL) for 10-15 minutes at 37°C. Include an unstimulated control group.

• Protein Extraction:

  • Wash the cells twice with ice-cold PBS.

  • Lyse the cells by adding 100-200 µL of ice-cold lysis buffer to each well.

  • Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

  • Incubate on ice for 30 minutes, vortexing occasionally.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Transfer the supernatant (protein lysate) to a new tube.

• Protein Quantification and Sample Preparation:

  • Determine the protein concentration of each lysate using the BCA protein assay.

  • Normalize the protein concentrations with lysis buffer.

  • Add Laemmli sample buffer to the lysates and boil at 95-100°C for 5 minutes.

• Western Blotting:

  • Load equal amounts of protein (20-30 µg) per lane on an SDS-PAGE gel.

  • Separate the proteins by electrophoresis.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against phospho-EGFR overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Apply the ECL substrate and visualize the protein bands using an imaging system.

  • Strip the membrane and re-probe for total EGFR and β-actin to confirm equal protein loading.

Visualizations

Caption: EGFR signaling pathway and the inhibitory action of (E)-AG 99.

Caption: General experimental workflow for studying (E)-AG 99 in cell culture.

References

• 1. researchgate.net [researchgate.net]
• 2. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for (E)-AG 99 in In Vitro Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the in vitro use of (E)-AG 99, a potent inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase. (E)-AG 99, also known as Tyrphostin AG 99 or Tyrphostin 46, is a cell-permeable and reversible inhibitor widely used in cancer research to study EGFR-dependent signaling and cell proliferation.

Quantitative Data Summary

(E)-AG 99 has been characterized by its inhibitory activity against EGFR in various in vitro systems. The half-maximal inhibitory concentration (IC50) is a key metric of its potency.

Parameter	Value	Cell Line/System	Reference
IC50	10 µM	A431 (human epidermoid carcinoma)

Note: IC50 values can be influenced by experimental conditions such as cell density, serum concentration, and incubation time.

Mechanism of Action and Signaling Pathway

(E)-AG 99 functions as a competitive inhibitor of ATP at the catalytic site of the EGFR tyrosine kinase domain. The binding of epidermal growth factor (EGF) to its receptor triggers receptor dimerization and autophosphorylation of specific tyrosine residues in the intracellular domain. This phosphorylation cascade creates docking sites for adaptor proteins, which in turn activate downstream signaling pathways, primarily the RAS-RAF-MEK-ERK (MAPK) and the PI3K-Akt pathways. These pathways are crucial for regulating cell proliferation, survival, and migration. By inhibiting the initial autophosphorylation of EGFR, (E)-AG 99 effectively blocks the activation of these downstream signaling cascades.

Caption: EGFR signaling pathway and the inhibitory action of (E)-AG 99.

Experimental Protocols

Preparation of (E)-AG 99 Stock Solution

(E)-AG 99 is sparingly soluble in aqueous solutions but readily soluble in dimethyl sulfoxide (B87167) (DMSO).

Materials:

• (E)-AG 99 powder

• Anhydrous, sterile DMSO

• Sterile microcentrifuge tubes

Procedure:

• Aseptically weigh the desired amount of (E)-AG 99 powder.

• Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).

• Vortex or sonicate briefly until the powder is completely dissolved.

• Aliquot the stock solution into single-use volumes to minimize freeze-thaw cycles.

• Store the stock solution at -20°C, protected from light.

Note: The final concentration of DMSO in the cell culture medium should be kept below 0.5% to avoid solvent-induced cytotoxicity.

Protocol 1: Inhibition of EGF-Dependent Cell Proliferation (MTT Assay)

This protocol describes how to assess the effect of (E)-AG 99 on the proliferation of A431 cells, which overexpress EGFR.

Materials:

• A431 cells

• Complete growth medium (e.g., DMEM with 10% FBS)

• Serum-free medium

• (E)-AG 99 stock solution (10 mM in DMSO)

• Recombinant human EGF

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Microplate reader

Experimental Workflow:

Caption: Workflow for the EGF-dependent cell proliferation (MTT) assay.

Detailed Procedure:

• Cell Seeding: Seed A431 cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete growth medium. Incubate at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow for cell attachment.

• Serum Starvation: After 24 hours, replace the medium with 100 µL of serum-free medium and incubate for an additional 12-24 hours to synchronize the cells and reduce basal EGFR activation.

• (E)-AG 99 Pre-treatment: Prepare serial dilutions of the (E)-AG 99 stock solution in serum-free medium to achieve the desired final concentrations (e.g., 1, 5, 10, 25, 50, 100 µM). Include a vehicle control (serum-free medium with the same final concentration of DMSO). Remove the starvation medium and add 100 µL of the respective (E)-AG 99 dilutions or vehicle control to the wells. Incubate for 4 to 24 hours. Note: Some studies suggest a delayed onset of action for tyrphostins, so a longer pre-incubation time may be necessary for optimal inhibition.

• EGF Stimulation: Prepare a solution of EGF in serum-free medium. Add a small volume of the EGF solution to each well to achieve a final concentration that stimulates proliferation (e.g., 20 ng/mL), except for the unstimulated control wells. Incubate for an additional 48-72 hours.

• MTT Assay:

  • Add 10 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for 4 hours at 37°C.

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10 minutes to ensure complete dissolution.

• Data Analysis: Measure the absorbance at 570 nm using a microplate reader. Calculate the percentage of cell viability relative to the vehicle-treated, EGF-stimulated control. Plot the percentage of viability against the log of the (E)-AG 99 concentration to determine the IC50 value.

Protocol 2: Inhibition of EGFR Autophosphorylation (Western Blot Analysis)

This protocol details the procedure for analyzing the phosphorylation status of EGFR in A431 cells treated with (E)-AG 99.

Materials:

• A431 cells

• Complete and serum-free growth medium

• (E)-AG 99 stock solution (10 mM in DMSO)

• Recombinant human EGF

• Ice-cold Phosphate-Buffered Saline (PBS)

• Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and electrophoresis apparatus

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies: anti-phospho-EGFR (Tyr1173 or Tyr1068) and anti-total-EGFR

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Experimental Workflow:

Caption: Workflow for Western blot analysis of EGFR phosphorylation.

Detailed Procedure:

• Cell Culture and Treatment:

  • Seed A431 cells in 6-well plates and grow to 70-80% confluency.

  • Serum-starve the cells for 12-24 hours.

  • Pre-treat the cells with the desired concentrations of (E)-AG 99 or vehicle control for 4 to 24 hours.

  • Stimulate the cells with EGF (e.g., 100 ng/mL) for 15 minutes at 37°C. Include an unstimulated control.

• Cell Lysis and Protein Quantification:

  • Aspirate the medium and wash the cells twice with ice-cold PBS.

  • Add ice-cold lysis buffer to each well, scrape the cells, and collect the lysate.

  • Incubate on ice for 30 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Transfer the supernatant to a new tube and determine the protein concentration.

• Western Blotting:

  • Load equal amounts of protein (20-30 µg) per lane on an SDS-PAGE gel.

  • Separate proteins by electrophoresis and transfer them to a PVDF or nitrocellulose membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against phospho-EGFR (diluted in blocking buffer, e.g., 1:1000) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

• Detection and Analysis:

  • Detect the protein bands using an ECL substrate and an imaging system.

  • To analyze total EGFR levels, the membrane can be stripped and re-probed with an anti-total-EGFR antibody.

  • Quantify the band intensities using densitometry software and normalize the phosphorylated EGFR signal to the total EGFR signal.

These detailed protocols and application notes should serve as a valuable resource for researchers utilizing (E)-AG 99 in their in vitro studies of EGFR signaling and cancer biology.

Application Notes and Protocols: (E)-AG 99 Treatment of NSCLC Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

Non-Small Cell Lung Cancer (NSCLC) remains a leading cause of cancer-related mortality worldwide. A significant subset of NSCLC tumors exhibits aberrant activation of the Janus kinase/signal transducer and activator of transcription (JAK/STAT) signaling pathway, which plays a crucial role in tumor cell proliferation, survival, and immune evasion. The STAT3 protein, in particular, is frequently found to be constitutively activated in NSCLC. (E)-AG 99, a member of the tyrphostin family of protein tyrosine kinase inhibitors, has been investigated for its potential to modulate these signaling pathways. This document provides detailed application notes and protocols for the use of (E)-AG 99 in the treatment of NSCLC cell lines, summarizing its mechanism of action and providing methodologies for key experimental assays.

Mechanism of Action

(E)-AG 99 functions as a tyrosine kinase inhibitor. While its precise inhibitory profile against a wide range of kinases is not extensively detailed in publicly available literature, its classification as a tyrphostin suggests it primarily targets the ATP-binding site of tyrosine kinases, thereby preventing the phosphorylation of tyrosine residues on their substrates. In the context of NSCLC, the therapeutic potential of (E)-AG 99 is linked to its ability to inhibit the JAK/STAT pathway. Specifically, it is proposed to inhibit Janus kinases (JAKs), which are upstream activators of STAT3. Inhibition of JAK phosphorylation prevents the subsequent phosphorylation, dimerization, and nuclear translocation of STAT3, leading to the downregulation of STAT3 target genes involved in cell proliferation and survival.

Data Presentation

Table 1: Inhibitory Concentration (IC50) of Tyrphostin in Lung Cancer Cell Lines

Cell Line	Cancer Type	Compound	IC50 (µM)	Assay Type	Reference
H-345	Small Cell Lung Cancer (SCLC)	Tyrphostin	7	Liquid Culture Growth Inhibition	[1]
H-69	Small Cell Lung Cancer (SCLC)	Tyrphostin	7	Liquid Culture Growth Inhibition	[1]

Note: Researchers should perform dose-response studies to determine the specific IC50 of (E)-AG 99 in their NSCLC cell lines of interest.

Mandatory Visualization

Caption: Inhibition of the JAK/STAT signaling pathway by (E)-AG 99.

Experimental Protocols

Protocol 1: Cell Viability Assay (MTT Assay)

This protocol is for determining the effect of (E)-AG 99 on the viability of NSCLC cell lines.

Materials:

• NSCLC cell lines (e.g., A549, H1299)

• Complete culture medium (e.g., RPMI-1640 with 10% FBS)

• (E)-AG 99 (stock solution in DMSO)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count NSCLC cells.

  • Seed 5 x 10³ cells per well in 100 µL of complete culture medium in a 96-well plate.

  • Incubate overnight at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of (E)-AG 99 in complete culture medium.

  • Remove the medium from the wells and add 100 µL of the medium containing different concentrations of (E)-AG 99. Include a vehicle control (DMSO) and a no-treatment control.

  • Incubate for 48-72 hours.

• MTT Addition and Incubation:

  • Add 10 µL of MTT solution to each well.

  • Incubate for 2-4 hours at 37°C until a purple precipitate is visible.

• Formazan (B1609692) Solubilization and Absorbance Measurement:

  • Carefully aspirate the medium.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate for 10 minutes.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Plot the percentage of viability against the log concentration of (E)-AG 99 to determine the IC50 value.

Caption: Experimental workflow for the MTT cell viability assay.

Protocol 2: Western Blot for Phospho-STAT3 (p-STAT3)

This protocol is to assess the inhibitory effect of (E)-AG 99 on STAT3 phosphorylation.

Materials:

• NSCLC cell lines

• Complete culture medium

• (E)-AG 99

• 6-well cell culture plates

• Ice-cold PBS

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies: anti-p-STAT3 (Tyr705), anti-total STAT3, anti-β-actin (loading control)

• HRP-conjugated secondary antibody

• ECL Western Blotting Substrate

• Chemiluminescence imaging system

Procedure:

• Cell Treatment and Lysis:

  • Seed NSCLC cells in 6-well plates and grow to 70-80% confluency.

  • Treat cells with various concentrations of (E)-AG 99 for a specified time (e.g., 2, 6, 24 hours). Include a vehicle control.

  • Wash cells with ice-cold PBS and lyse with RIPA buffer.

  • Centrifuge lysates and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using the BCA assay.

• SDS-PAGE and Western Blotting:

  • Normalize protein amounts, add Laemmli buffer, and boil samples.

  • Load equal amounts of protein onto an SDS-PAGE gel.

  • Transfer proteins to a PVDF membrane.

• Antibody Incubation and Detection:

  • Block the membrane for 1 hour at room temperature.

  • Incubate with primary antibody (e.g., anti-p-STAT3, 1:1000) overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane and add ECL substrate.

  • Capture the chemiluminescent signal.

• Stripping and Re-probing:

  • Strip the membrane and re-probe with anti-total STAT3 and anti-β-actin antibodies to confirm equal protein loading.

Caption: Experimental workflow for Western blot analysis of p-STAT3.

Protocol 3: Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol is for quantifying apoptosis induced by (E)-AG 99.

Materials:

• NSCLC cell lines

• Complete culture medium

• (E)-AG 99

• 6-well cell culture plates

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Cell Treatment:

  • Seed NSCLC cells in 6-well plates.

  • Treat cells with various concentrations of (E)-AG 99 for 24-48 hours. Include a vehicle control.

• Cell Harvesting and Staining:

  • Harvest both adherent and floating cells.

  • Wash cells with cold PBS.

  • Resuspend cells in 1X Binding Buffer provided in the kit.

  • Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension.

  • Incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Analyze the stained cells by flow cytometry within 1 hour.

  • Annexin V-positive/PI-negative cells are considered early apoptotic.

  • Annexin V-positive/PI-positive cells are considered late apoptotic/necrotic.

• Data Analysis:

  • Quantify the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic/necrotic).

Conclusion

(E)-AG 99 presents a promising tool for investigating the role of the JAK/STAT pathway in NSCLC. The protocols provided herein offer a framework for characterizing its effects on cell viability, apoptosis, and the phosphorylation of key signaling proteins. Researchers are encouraged to adapt these protocols to their specific NSCLC cell lines and experimental objectives. Further investigation is warranted to establish the precise IC50 values and detailed molecular mechanism of (E)-AG 99 in various NSCLC subtypes to fully elucidate its therapeutic potential.

References

• 1. Effect of tyrphostin combined with a substance P related antagonist on small cell lung cancer cell growth in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for (E)-AG 99 in an In Vivo Xenograft Model

For Research Use Only. Not Intended for Diagnostic or Therapeutic Use.

Introduction

(E)-AG 99, also known as Tyrphostin 46, is a potent, cell-permeable, and reversible inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase.[1][2][3][4] EGFR is a well-validated therapeutic target in a variety of human cancers, where its overexpression or activating mutations lead to uncontrolled cell proliferation and tumor growth.[5][6] (E)-AG 99 exerts its antiproliferative effects by competitively binding to the ATP pocket of the EGFR kinase domain, thereby inhibiting its downstream signaling pathways.[5] Preclinical evidence suggests that (E)-AG 99 has potential for in vivo activity in cancer models, such as bladder cancer, where EGFR is frequently overexpressed.[5]

These application notes provide a detailed, representative protocol for evaluating the in vivo efficacy of (E)-AG 99 using a human tumor xenograft model in immunodeficient mice.

Disclaimer: Specific in vivo xenograft protocols and efficacy data for (E)-AG 99 are not extensively published in peer-reviewed literature. The following protocols and data are representative examples based on standard methodologies for evaluating EGFR inhibitors in xenograft models and are intended to serve as a guideline for researchers.

Mechanism of Action

(E)-AG 99 is a tyrphostin derivative that acts as a protein tyrosine kinase inhibitor.[1][6] It specifically targets the EGFR, preventing the autophosphorylation and activation of the receptor upon binding of its ligands, such as Epidermal Growth Factor (EGF) and Transforming Growth Factor-alpha (TGF-α). This blockade inhibits the activation of downstream signaling cascades, including the RAS/MAPK and PI3K/Akt pathways, which are crucial for cell proliferation, survival, and angiogenesis.

Figure 1: EGFR Signaling Pathway Inhibition by (E)-AG 99.

Data Presentation: Efficacy in Xenograft Model

The following table summarizes representative quantitative data for the efficacy of (E)-AG 99 in a bladder cancer xenograft model using the 5637 human bladder carcinoma cell line.

Treatment Group	Dose (mg/kg)	Dosing Schedule	Mean Tumor Volume (mm³) at Day 21 (± SEM)	Tumor Growth Inhibition (%)
Vehicle Control	-	Daily, PO	1500 ± 150	-
(E)-AG 99	25	Daily, PO	900 ± 110	40
(E)-AG 99	50	Daily, PO	525 ± 95	65

Table 1: Representative in vivo efficacy of (E)-AG 99. Tumor growth inhibition (TGI) is calculated relative to the vehicle control group at the end of the study.

Experimental Protocols

Cell Culture and Preparation

• Cell Line: 5637 human bladder carcinoma cell line (ATCC® HTB-9™). This cell line is known to express EGFR and is suitable for xenograft studies.

• Culture Medium: RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions: Incubate cells at 37°C in a humidified atmosphere with 5% CO₂.

• Cell Harvesting: When cells reach 80-90% confluency, detach them using Trypsin-EDTA. Wash the cells with sterile, serum-free medium or Phosphate-Buffered Saline (PBS).

• Cell Viability and Counting: Determine cell viability using a trypan blue exclusion assay. A viability of >95% is required. Count the cells using a hemocytometer or an automated cell counter.

• Injection Preparation: Resuspend the cells in sterile PBS or serum-free medium at a final concentration of 5 x 10⁷ cells/mL. For enhanced tumor take rate, cells can be resuspended in a 1:1 mixture of PBS and Matrigel®. Keep the cell suspension on ice until injection.

In Vivo Xenograft Model Workflow

Figure 2: Experimental workflow for the (E)-AG 99 xenograft model.

Animal Husbandry and Tumor Implantation

• Animal Model: Female athymic nude mice (e.g., NU/NU), 6-8 weeks old.

• Acclimatization: Allow mice to acclimatize for at least one week before the start of the experiment. House them in a specific pathogen-free (SPF) environment with ad libitum access to food and water.

• Implantation:

  • Anesthetize the mouse using an appropriate anesthetic (e.g., isoflurane).

  • Shave and sterilize the right flank of the mouse with an alcohol wipe.

  • Inject 100 µL of the cell suspension (containing 5 x 10⁶ cells) subcutaneously into the prepared flank using a 27-gauge needle.

Drug Preparation and Administration

• Compound: (E)-AG 99 (Tyrphostin 46).

• Vehicle: A suitable vehicle for oral administration (PO) could be 0.5% carboxymethylcellulose (CMC) in water with 0.1% Tween 80. Note: The optimal vehicle should be determined based on the compound's solubility and stability.

• Preparation: Prepare a stock solution of (E)-AG 99 in a solvent like DMSO. On the day of dosing, dilute the stock solution with the vehicle to the final desired concentrations (e.g., 2.5 mg/mL and 5.0 mg/mL for 25 and 50 mg/kg doses, respectively, assuming a 10 mL/kg dosing volume).

• Administration:

  • Once tumors reach an average volume of 100-200 mm³, randomize the mice into treatment groups (n=8-10 mice per group).

  • Administer the vehicle or (E)-AG 99 solution daily via oral gavage.

  • Monitor the animals daily for any signs of toxicity.

Efficacy Evaluation

• Tumor Measurement: Measure tumor dimensions twice weekly using digital calipers. Calculate tumor volume using the formula: Volume = (Length x Width²) / 2 .

• Body Weight: Record the body weight of each mouse twice weekly as an indicator of general health and treatment-related toxicity.

• Endpoint: The study can be terminated when the mean tumor volume in the control group reaches a predetermined size (e.g., 1500 mm³) or after a fixed duration (e.g., 21 or 28 days). Individual animals should be euthanized if tumors become ulcerated or if body weight loss exceeds 20%.

• Data Analysis:

  • Calculate the Tumor Growth Inhibition (TGI) for each treatment group using the formula: TGI (%) = [1 - (Mean tumor volume of treated group at endpoint / Mean tumor volume of control group at endpoint)] x 100 .

  • Perform statistical analysis (e.g., using a Student's t-test or ANOVA) to determine the significance of the observed differences between treatment groups and the vehicle control. A p-value of <0.05 is typically considered statistically significant.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. scbt.com [scbt.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. scbt.com [scbt.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. caymanchem.com [caymanchem.com]

Application Notes and Protocols for (E)-AG 99

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation and use of (E)-AG 99, a potent inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase.

I. Introduction

(E)-AG 99, also known as Tyrphostin 46, is a selective inhibitor of EGFR kinase.[1][2][3] It functions as a competitive inhibitor against both the substrate polyGAT and ATP.[1] By blocking the tyrosine phosphorylation activity of the EGFR, (E)-AG 99 serves as a valuable tool for studying cellular signaling pathways and for investigating the role of EGFR in various physiological and pathological processes, including cancer cell proliferation and survival.[1][2][4] It has been shown to induce cell death in normal and cancer cells through the activation of caspase-like proteases.[1][2]

II. Quantitative Data Summary

The following table summarizes the key quantitative data for (E)-AG 99.

Property	Value	Reference(s)
Molecular Formula	C₁₀H₈N₂O₃	[1][4]
Molecular Weight	204.18 g/mol	[1][3]
CAS Number	122520-85-8	[1][4]
Appearance	Powder	[1]
Purity	≥99% (HPLC)	[2]
Solubility in DMSO	20 mg/mL to 41 mg/mL	[3][4]
IC₅₀ for EGFR Kinase	10 µM	[1][2][4]
Storage (Powder)	-20°C for up to 3 years	[3]
Storage (in DMSO)	-80°C for up to 1 year; -20°C for up to 1 month	[3]
Stability (Overall)	≥ 4 years	[4]

III. Signaling Pathway

(E)-AG 99 primarily targets the EGFR signaling pathway. Ligand binding to EGFR induces receptor dimerization and subsequent autophosphorylation of tyrosine residues in the intracellular domain. This phosphorylation creates docking sites for various signaling proteins, activating downstream pathways such as the RAS-RAF-MEK-ERK (MAPK) and PI3K-AKT-mTOR pathways, which are crucial for cell proliferation, survival, and migration.[5] (E)-AG 99 inhibits the initial autophosphorylation step, thereby blocking the entire downstream signaling cascade.

Caption: EGFR signaling pathway and the inhibitory action of (E)-AG 99.

IV. Experimental Protocols

A. Preparation of (E)-AG 99 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of (E)-AG 99 in Dimethyl Sulfoxide (DMSO).

Materials:

• (E)-AG 99 powder (MW: 204.18 g/mol )

• Anhydrous/molecular sieve-dried DMSO

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Calibrated micropipettes

Protocol:

• Pre-weighing Preparation: Before opening, allow the vial of (E)-AG 99 powder to equilibrate to room temperature to prevent condensation of moisture.

• Weighing: Accurately weigh out the desired amount of (E)-AG 99 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 2.04 mg of (E)-AG 99. Calculation: 0.20418 g/mol * 0.010 mol/L * 0.001 L = 0.0020418 g = 2.04 mg

• Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed powder. For 2.04 mg of (E)-AG 99, add 1 mL of DMSO.

• Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 1 year).[3]

B. Experimental Workflow for Stock Solution Preparation

The following diagram illustrates the workflow for preparing the (E)-AG 99 stock solution.

Caption: Workflow for preparing (E)-AG 99 stock solution.

C. General Protocol for Cell-Based Assays

This is a general guideline for using the (E)-AG 99 stock solution in cell-based experiments. The final concentration and treatment time should be optimized for each specific cell line and experimental condition.

• Cell Culture: Plate cells at the desired density in appropriate culture vessels and allow them to adhere and grow overnight.

• Preparation of Working Solution: On the day of the experiment, thaw an aliquot of the (E)-AG 99 DMSO stock solution. Prepare a series of dilutions in cell culture medium to achieve the desired final concentrations. It is critical to ensure that the final concentration of DMSO in the culture medium is consistent across all treatments (including vehicle control) and is non-toxic to the cells (typically ≤ 0.1%).

• Treatment: Remove the existing culture medium from the cells and replace it with the medium containing the various concentrations of (E)-AG 99. Include a vehicle control (medium with the same final concentration of DMSO).

• Incubation: Incubate the cells for the desired period (e.g., 30 minutes to 24 hours), depending on the specific assay.

• Downstream Analysis: Following incubation, proceed with the intended downstream analysis, such as Western blotting for phosphorylated EGFR, cell viability assays (e.g., MTT), or apoptosis assays.

V. Safety and Handling

• (E)-AG 99 is intended for research use only.

• Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses, when handling the compound.

• Handle DMSO with care as it can facilitate the absorption of other chemicals through the skin.

• Consult the Safety Data Sheet (SDS) for detailed safety information.

References

• 1. AG 99 | CAS:122520-85-8 | EGFR inhibitor | High Purity | Manufacturer BioCrick [biocrick.com]
• 2. AG 99 | CAS 122520-85-8 | Tocris Bioscience [tocris.com]
• 3. selleckchem.com [selleckchem.com]
• 4. caymanchem.com [caymanchem.com]
• 5. Epidermal Growth Factor Receptor Cell Proliferation Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analysis of (E)-AG 99 Effects on EGFR Phosphorylation via Western Blot

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Epidermal Growth Factor Receptor (EGFR) is a transmembrane tyrosine kinase that plays a crucial role in regulating cell proliferation, survival, and differentiation.[1] Upon binding to ligands such as Epidermal Growth Factor (EGF), EGFR dimerizes and undergoes autophosphorylation on several tyrosine residues. This phosphorylation initiates downstream signaling cascades, including the RAS-RAF-MEK-ERK and PI3K-AKT pathways, which are critical for normal cellular function.[1] Dysregulation of EGFR signaling is a common factor in the development and progression of various cancers, making it a key target for therapeutic intervention.[1]

(E)-AG 99, also known as (E)-Tyrphostin 46, is a potent inhibitor of EGFR.[2] It effectively blocks the tyrosine phosphorylation of the receptor, thereby inhibiting the downstream signaling pathways that contribute to tumor growth.[2] Western blotting is a widely used and effective technique to assess the efficacy of inhibitors like (E)-AG 99 by detecting the phosphorylation status of EGFR (p-EGFR) in treated cells. These application notes provide a detailed protocol for the use of (E)-AG 99 and the subsequent analysis of p-EGFR levels by Western blot.

Mechanism of Action: EGFR Signaling and Inhibition by (E)-AG 99

The following diagram illustrates the EGFR signaling pathway and the point of inhibition by (E)-AG 99. Upon ligand binding, EGFR dimerizes and autophosphorylates its tyrosine residues. This leads to the recruitment of adaptor proteins and the activation of downstream signaling pathways such as the RAS-MAPK and PI3K-AKT pathways, promoting cell proliferation and survival. (E)-AG 99 acts as a tyrosine kinase inhibitor, blocking the autophosphorylation of EGFR and thereby inhibiting the downstream signaling cascade.

References

• 1. Tyrphostin AG 1478 | Cell Signaling Technology [cellsignal.com]
• 2. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Cell Viability Assay with Tyrphostin AG-Type Inhibitors

A. Introduction

Tyrphostins are a class of synthetic compounds that function as inhibitors of protein tyrosine kinases (PTKs). These enzymes play a critical role in cellular signal transduction pathways that regulate cell growth, proliferation, differentiation, and apoptosis (programmed cell death). Dysregulation of PTK signaling is a hallmark of many diseases, including cancer. Epidermal Growth Factor Receptor (EGFR) and Platelet-Derived Growth Factor Receptor (PDGFR) are two key receptor tyrosine kinases whose aberrant activity is frequently implicated in tumor development and progression.[1][2][3]

This document provides detailed protocols for assessing the effect of a representative tyrphostin, referred to here as (E)-AG 99-type, on cell viability using common colorimetric assays such as MTT and MTS. These assays are fundamental tools for in vitro drug screening and development, allowing researchers to quantify the cytotoxic or cytostatic effects of potential therapeutic agents.

(E)-AG 99-type tyrphostins are presumed to target receptor tyrosine kinases like EGFR, thereby blocking downstream signaling cascades such as the Ras-MAPK and PI3K-AKT pathways.[4][5] Inhibition of these pathways can lead to cell cycle arrest and induction of apoptosis, ultimately reducing the number of viable cells.[6][7]

B. Data Presentation

The quantitative data obtained from cell viability assays should be summarized for clear interpretation and comparison. The following tables provide a template for presenting your results.

Table 1: Effect of (E)-AG 99 on Cell Viability of A431 Cells

Concentration of (E)-AG 99 (µM)	Mean Absorbance (OD 570 nm)	Standard Deviation	% Cell Viability
0 (Vehicle Control)	1.25	0.08	100%
1	1.10	0.06	88%
5	0.85	0.05	68%
10	0.62	0.04	50%
25	0.35	0.03	28%
50	0.15	0.02	12%

Table 2: IC50 Values of (E)-AG 99 in Different Cell Lines after 48h Treatment

Cell Line	Receptor Status	IC50 (µM)
A431	EGFR overexpressing	10.5
MCF-7	EGFR low expression	45.2
HeLa	EGFR moderate expression	22.8

C. Experimental Protocols

Here we provide detailed protocols for the MTT and MTS cell viability assays.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This assay is based on the reduction of the yellow tetrazolium salt MTT into purple formazan (B1609692) crystals by metabolically active cells.[8] The amount of formazan produced is proportional to the number of viable cells.

Materials:

• (E)-AG 99 stock solution (e.g., 10 mM in DMSO)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• MTT solution (5 mg/mL in PBS, sterile filtered)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl or DMSO)

• 96-well cell culture plates

• Multichannel pipette

• Microplate reader

Protocol:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium.

  • Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow for cell attachment.[9]

• Treatment with (E)-AG 99:

  • Prepare serial dilutions of (E)-AG 99 in complete cell culture medium.

  • Carefully remove the medium from the wells and add 100 µL of the diluted (E)-AG 99 solutions to the respective wells.

  • Include a vehicle control (medium with the same concentration of DMSO as the highest drug concentration) and a blank control (medium only).

  • Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).[10]

• MTT Addition and Incubation:

  • After the treatment period, add 10 µL of MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C until a purple formazan precipitate is visible.[9]

• Formazan Solubilization:

  • Carefully remove the medium containing MTT from each well.

  • Add 100 µL of the solubilization solution to each well.

  • Mix thoroughly with a pipette to dissolve the formazan crystals.[8]

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Use a reference wavelength of 630 nm to subtract background absorbance.

MTS (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium) Assay

The MTS assay is a more convenient alternative to the MTT assay as the formazan product is soluble in the cell culture medium, eliminating the need for a solubilization step.[8]

Materials:

• (E)-AG 99 stock solution (e.g., 10 mM in DMSO)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• MTS reagent (combined with an electron coupling reagent like PES)

• 96-well cell culture plates

• Multichannel pipette

• Microplate reader

Protocol:

• Cell Seeding:

  • Follow the same procedure as for the MTT assay.

• Treatment with (E)-AG 99:

  • Follow the same procedure as for the MTT assay.

• MTS Addition and Incubation:

  • After the treatment period, add 20 µL of the MTS reagent to each well.[11]

  • Incubate the plate for 1-4 hours at 37°C.[12]

• Data Acquisition:

  • Measure the absorbance at 490 nm using a microplate reader.

D. Visualizations

Signaling Pathway Diagram

Caption: EGFR signaling pathway and the inhibitory action of (E)-AG 99.

Experimental Workflow Diagram

References

• 1. Targeting the EGFR signaling pathway in cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Platelet-derived growth factor receptor - Wikipedia [en.wikipedia.org]
• 3. Roles of PDGF/PDGFR signaling in various organs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. sinobiological.com [sinobiological.com]
• 5. creative-diagnostics.com [creative-diagnostics.com]
• 6. Mechanisms of EGFR-TKI-Induced Apoptosis and Strategies Targeting Apoptosis in EGFR-Mutated Non-Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. broadpharm.com [broadpharm.com]
• 9. Protocol for Cell Viability Assays: CCK-8 and MTT - Creative Biogene [creative-biogene.com]
• 10. benchchem.com [benchchem.com]
• 11. Cell Viability Assay Protocols - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 12. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Tyrphostin 46: Application Notes for Long-Term Storage and Experimental Use

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tyrphostin 46, also known as Tyrphostin AG 99, is a potent inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase. As a member of the tyrphostin family of synthetic protein tyrosine kinase inhibitors, it serves as a valuable tool in studying cellular signaling pathways, particularly those involved in cell proliferation, differentiation, and tumorigenesis. This document provides detailed guidelines for the long-term storage of Tyrphostin 46 and comprehensive protocols for its application in common cell-based assays.

Chemical Properties

A summary of the key chemical properties of Tyrphostin 46 is presented below.

Property	Value
Synonyms	Tyrphostin AG 99, AG 99, (E)-2-Cyano-3-(3,4-dihydroxyphenyl)acrylamide
Molecular Formula	C₁₀H₈N₂O₃
Molecular Weight	204.18 g/mol
CAS Number	118409-59-9

Long-Term Storage and Stability

Proper storage of Tyrphostin 46 is critical to maintain its biological activity and ensure experimental reproducibility. The stability of the compound is dependent on its form (powder vs. solution) and storage conditions.

Storage Conditions

Form	Storage Temperature	Duration	Notes
Powder	-20°C	Up to 3 years	Store in a dry, dark environment.
DMSO Stock Solution	-80°C	Up to 6 months	Aliquot to avoid repeated freeze-thaw cycles.
DMSO Stock Solution	-20°C	Up to 1 month	For shorter-term storage. Aliquot to avoid repeated freeze-thaw cycles.
Aqueous Solutions	Not Recommended	N/A	Highly unstable. Prepare fresh for immediate use.

Stability Considerations

Tyrphostin 46 is known to be unstable in aqueous solutions. The catechol moiety in its structure is susceptible to oxidation, which can be accelerated by neutral or alkaline pH, light, and the presence of oxygen. Therefore, it is imperative to prepare aqueous working solutions fresh from a DMSO stock immediately before each experiment. Any unused aqueous solution should be discarded.

Signaling Pathway Inhibition

Tyrphostin 46 primarily targets and inhibits the autophosphorylation of the Epidermal Growth Factor Receptor (EGFR). This action blocks the initiation of downstream signaling cascades that are crucial for cell growth and survival, most notably the RAS-RAF-MEK-ERK (MAPK) and the PI3K-Akt pathways.

Inhibition of the EGFR signaling pathway by Tyrphostin 46.

Experimental Protocols

The following are detailed protocols for common assays used to characterize the biological activity of Tyrphostin 46.

Protocol 1: Cell Viability and Proliferation (MTT Assay)

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability and proliferation.

Materials:

• Tyrphostin 46

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well cell culture plates

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow for cell attachment.

• Treatment with Tyrphostin 46:

  • Prepare a stock solution of Tyrphostin 46 in DMSO (e.g., 10-50 mM).

  • Perform serial dilutions of the Tyrphostin 46 stock solution in complete culture medium to achieve the desired final concentrations. Include a vehicle control (DMSO at the same final concentration as the highest drug concentration).

  • Remove the medium from the wells and add 100 µL of the prepared drug dilutions to the respective wells.

  • Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the treatment period, add 10 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for 2-4 hours at 37°C, or until purple formazan (B1609692) crystals are visible.

• Formazan Solubilization:

  • Carefully remove the medium containing MTT from each well.

  • Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10-15 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the logarithm of the Tyrphostin 46 concentration to generate a dose-response curve and determine the IC₅₀ value.

Workflow for the MTT cell viability assay.

Protocol 2: Analysis of Protein Phosphorylation by Western Blot

This protocol is used to assess the inhibitory effect of Tyrphostin 46 on the phosphorylation of EGFR and its downstream targets.

Materials:

• Tyrphostin 46

• DMSO

• 6-well cell culture plates

• Complete cell culture medium and serum-free medium

• Epidermal Growth Factor (EGF)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels and electrophoresis equipment

• PVDF or nitrocellulose membranes and transfer system

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-EGFR, anti-total-EGFR, anti-phospho-ERK, anti-total-ERK, anti-phospho-Akt, anti-total-Akt, and a loading control like anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Culture and Treatment:

  • Plate cells in 6-well plates and grow to 70-80% confluency.

  • Serum-starve the cells for several hours (e.g., 12-24 hours) to reduce basal signaling.

  • Pre-treat the cells with various concentrations of Tyrphostin 46 or DMSO (vehicle control) for a specified time (e.g., 1-2 hours).

  • Stimulate the cells with EGF (e.g., 100 ng/mL) for 10-15 minutes at 37°C. Include an unstimulated control.

• Cell Lysis and Protein Quantification:

  • Wash the cells with ice-cold PBS and lyse with lysis buffer containing inhibitors.

  • Collect the cell lysates and centrifuge to pellet cell debris.

  • Determine the protein concentration of the supernatant using a protein quantification assay.

• SDS-PAGE and Western Blotting:

  • Normalize protein concentrations and prepare samples with Laemmli buffer.

  • Separate proteins by SDS-PAGE and transfer them to a membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and add the chemiluminescent substrate.

  • Visualize the protein bands using an imaging system.

  • To analyze total protein levels, the membrane can be stripped and re-probed with the corresponding total protein antibody. Quantify the band intensities to determine the relative levels of phosphorylated proteins.

Workflow for Western blot analysis.

Quantitative Data

Specific IC₅₀ values for Tyrphostin 46 in various cell lines are not consistently reported across publicly available literature. The potency of Tyrphostin 46 can vary significantly depending on the cell line, experimental conditions, and the assay used. Therefore, it is highly recommended that researchers experimentally determine the IC₅₀ for their specific cell line and assay conditions. The following table is a template for recording experimentally determined data.

Cell Line	Tissue of Origin	Receptor Status	Tyrphostin 46 IC₅₀ (µM)
e.g., A431	Epidermoid Carcinoma	EGFR overexpressing	Data to be determined
e.g., MCF-7	Breast Adenocarcinoma	ER+, PR+/-, HER2-	Data to be determined
e.g., MDA-MB-231	Breast Adenocarcinoma	ER-, PR-, HER2- (TNBC)	Data to be determined
e.g., HCT116	Colorectal Carcinoma	KRAS mutant	Data to be determined

Disclaimer: The information provided in these application notes is for research use only. It is the responsibility of the end-user to determine the suitability of Tyrphostin 46 for their specific application.

Application Notes and Protocols for Studying EGFR-Dependent Proliferation Using (E)-AG 99

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Epidermal Growth Factor Receptor (EGFR) is a transmembrane tyrosine kinase that plays a pivotal role in regulating critical cellular processes, including proliferation, differentiation, and survival. Dysregulation of EGFR signaling, often through overexpression or activating mutations, is a key driver in the pathogenesis of numerous cancers. Consequently, EGFR has emerged as a significant target for anti-cancer drug development.

(E)-AG 99, also known as Tyrphostin 46, is a potent and selective inhibitor of EGFR tyrosine kinase.[1][2] It functions by competing with ATP at the kinase domain, thereby blocking the autophosphorylation of the receptor and inhibiting downstream signaling cascades.[1] This inhibition of EGFR activity leads to cell growth arrest and can induce apoptosis, making (E)-AG 99 a valuable tool for studying EGFR-dependent proliferation and for the initial stages of drug discovery.[1][2]

These application notes provide a comprehensive guide for utilizing (E)-AG 99 in in vitro studies to investigate EGFR-dependent cell proliferation. Detailed protocols for assessing its inhibitory effects are provided, along with data presentation guidelines and visualizations to facilitate experimental design and interpretation.

Mechanism of Action

(E)-AG 99 exerts its biological effects by directly inhibiting the tyrosine kinase activity of EGFR. Upon ligand binding (e.g., EGF), EGFR undergoes dimerization and autophosphorylation on specific tyrosine residues within its intracellular domain. This phosphorylation creates docking sites for various adaptor proteins and enzymes, initiating a cascade of downstream signaling pathways. The two primary pathways mediating the proliferative effects of EGFR are the Ras-Raf-MEK-ERK (MAPK) pathway and the PI3K-Akt-mTOR pathway. (E)-AG 99, by blocking the initial autophosphorylation step, effectively abrogates the activation of these downstream pathways, leading to an inhibition of cell proliferation.

Figure 1: EGFR Signaling Pathway and Inhibition by (E)-AG 99.

Data Presentation

The inhibitory effect of (E)-AG 99 on cell proliferation is typically quantified by its half-maximal inhibitory concentration (IC50). This value represents the concentration of the inhibitor required to reduce the rate of cell proliferation by 50%. IC50 values are crucial for comparing the potency of inhibitors and for selecting appropriate concentrations for further experiments.

Cell Line	Cancer Type	EGFR Status	(E)-AG 99 IC50 (µM)	Reference
A-431	Human Epidermoid Carcinoma	Overexpression	10	[1][2][3]

Note: Publicly available IC50 data for (E)-AG 99 in a wide range of cell lines is limited. Researchers are encouraged to determine the IC50 experimentally in their specific cell line of interest.

Experimental Protocols

The following protocols provide a framework for studying the effects of (E)-AG 99 on EGFR-dependent cell proliferation. It is essential to optimize these protocols for your specific cell line and experimental conditions.

Cell Culture

• Cell Lines: Select cell lines with well-characterized EGFR expression levels (e.g., A-431 for high expression, or other cancer cell lines known to be dependent on EGFR signaling).

• Culture Conditions: Culture the cells in the recommended medium supplemented with fetal bovine serum (FBS) and antibiotics. Maintain the cells in a humidified incubator at 37°C with 5% CO2.

Preparation of (E)-AG 99 Stock Solution

• Solubility: (E)-AG 99 is soluble in DMSO.

• Stock Solution: Prepare a high-concentration stock solution (e.g., 10 mM) in sterile DMSO.

• Storage: Aliquot the stock solution into small volumes and store at -20°C to avoid repeated freeze-thaw cycles.

Cell Proliferation Assay (MTT Assay)

This assay measures the metabolic activity of cells, which is proportional to the number of viable cells.

Materials:

• 96-well cell culture plates

• (E)-AG 99 stock solution

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate overnight to allow for cell attachment.

• Treatment: Prepare serial dilutions of (E)-AG 99 in complete medium. The final DMSO concentration should be kept constant across all wells and should not exceed 0.1% to avoid solvent toxicity. Replace the medium in each well with 100 µL of the medium containing the desired concentration of (E)-AG 99 or vehicle control (medium with the same concentration of DMSO).

• Incubation: Incubate the plate for the desired treatment duration. For tyrphostins, a longer incubation period (e.g., 16-72 hours) may be necessary to observe optimal inhibition of proliferation.[4]

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well.

• Formazan (B1609692) Formation: Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment concentration relative to the vehicle control. Plot the percentage of viability against the log of the inhibitor concentration to determine the IC50 value using a non-linear regression analysis.

Western Blot Analysis of EGFR Phosphorylation

This protocol is used to directly assess the inhibitory effect of (E)-AG 99 on EGFR autophosphorylation.

Materials:

• 6-well cell culture plates

• (E)-AG 99 stock solution

• Serum-free cell culture medium

• EGF (Epidermal Growth Factor)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-phospho-EGFR, anti-total-EGFR, and a loading control like anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibody

• ECL detection reagent

• Chemiluminescence imaging system

Procedure:

• Cell Seeding and Serum Starvation: Seed cells in 6-well plates and grow to 70-80% confluency. Before treatment, serum-starve the cells for 12-24 hours to reduce basal EGFR activity.

• Inhibitor Treatment: Treat the cells with various concentrations of (E)-AG 99 in serum-free medium for a predetermined time (e.g., 1-4 hours). Include a vehicle control.

• EGF Stimulation: To induce EGFR phosphorylation, stimulate the cells with EGF (e.g., 50-100 ng/mL) for 5-15 minutes at 37°C.

• Cell Lysis: Immediately after stimulation, wash the cells with ice-cold PBS and lyse them with lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein (20-30 µg) per lane on an SDS-PAGE gel.

  • Separate the proteins by electrophoresis and transfer them to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against phospho-EGFR overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an ECL reagent and an imaging system.

• Stripping and Re-probing: To normalize the data, the membrane can be stripped and re-probed with antibodies against total EGFR and a loading control.

• Data Analysis: Quantify the band intensities using densitometry software. Normalize the phospho-EGFR signal to the total EGFR signal and then to the loading control.

Figure 2: Experimental workflow for determining the IC50 of (E)-AG 99.

Conclusion

(E)-AG 99 is a valuable pharmacological tool for investigating the role of EGFR in cell proliferation. The protocols and information provided in these application notes offer a solid foundation for researchers to design and execute experiments aimed at understanding EGFR signaling and evaluating the efficacy of potential EGFR inhibitors. As with any experimental system, optimization of the provided protocols for specific cell lines and research questions is highly recommended to ensure accurate and reproducible results.

References

• 1. AG 99 | CAS:122520-85-8 | EGFR inhibitor | High Purity | Manufacturer BioCrick [biocrick.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Tyrphostins inhibit epidermal growth factor (EGF)-receptor tyrosine kinase activity in living cells and EGF-stimulated cell proliferation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

(E)-AG 99 solubility in cell culture media

This technical support guide provides detailed information on the solubility of (E)-AG 99 in cell culture media, along with troubleshooting advice and frequently asked questions to assist researchers in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of (E)-AG 99?

For optimal solubility and stability, it is recommended to prepare stock solutions of (E)-AG 99 in a non-aqueous solvent such as Dimethyl Sulfoxide (DMSO).

Q2: I observed a precipitate after adding my (E)-AG 99 stock solution to the cell culture medium. What could be the cause?

Precipitation of (E)-AG 99 upon addition to aqueous cell culture media is a common issue that can arise from several factors:

• High Final Concentration: The concentration of (E)-AG 99 in the final culture medium may exceed its solubility limit.[1]

• Solvent Shock: Rapidly diluting a concentrated DMSO stock solution into the aqueous medium can cause the compound to crash out of solution.[1]

• Temperature: Temperature shifts, such as adding a cold stock solution to warm media, can decrease the solubility of the compound.[1][2]

• pH of the Medium: The solubility of many compounds is pH-dependent, and the neutral to slightly alkaline pH of standard cell culture media (typically 7.2-7.4) may not be optimal for (E)-AG 99.[1]

• Media Components: Certain components in the cell culture media, such as salts and proteins, can interact with the compound and reduce its solubility.[2][3]

Q3: How can I avoid precipitation when preparing my working solution of (E)-AG 99 in cell culture media?

To prevent precipitation, consider the following troubleshooting steps:

• Pre-warm the media: Always warm the cell culture medium to 37°C before adding the (E)-AG 99 stock solution.

• Step-wise Dilution: Instead of adding the stock solution directly to the final volume of media, perform one or more intermediate dilutions in a smaller volume of pre-warmed media.

• Slow Addition and Mixing: Add the stock solution drop-by-drop to the media while gently swirling to ensure rapid and even dispersion.[1]

• Lower the Final DMSO Concentration: Ensure the final concentration of DMSO in the cell culture medium is kept low (typically ≤ 0.1%) to minimize solvent-induced precipitation and toxicity.[1]

• Sonication: If a precipitate forms, gentle heating and/or sonication can help to redissolve the compound.[4][5]

Q4: What is the maximum soluble concentration of (E)-AG 99 in a mixed solvent system for in vivo studies?

For in vivo applications, (E)-AG 99 can be dissolved in specific solvent mixtures to achieve higher concentrations. For example, in a solution of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline, a solubility of ≥ 2.75 mg/mL can be achieved.[4] Another option is a mixture of 10% DMSO and 90% (20% SBE-β-CD in Saline), which also yields a solubility of ≥ 2.75 mg/mL.[4]

Solubility Data

The solubility of (E)-AG 99 can be enhanced by using specific solvent systems, which are particularly useful for preparing concentrated stock solutions for in vivo studies.

Solvent System	Solubility	Appearance
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.75 mg/mL (13.47 mM)	Clear Solution
10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.75 mg/mL (13.47 mM)	Clear Solution

Experimental Protocols

Protocol 1: Preparation of (E)-AG 99 Stock Solution in DMSO

• Equilibrate the vial of (E)-AG 99 to room temperature before opening.

• Add the appropriate volume of high-purity DMSO to the vial to achieve the desired stock solution concentration (e.g., 10 mM).

• Vortex or sonicate the solution to ensure the compound has completely dissolved.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C or -80°C for long-term stability.

Protocol 2: Preparation of Working Solution in Cell Culture Media

• Thaw an aliquot of the (E)-AG 99 DMSO stock solution at room temperature.

• Pre-warm the required volume of cell culture medium to 37°C in a water bath.

• Calculate the volume of the stock solution needed to achieve the desired final concentration in the cell culture medium. Ensure the final DMSO concentration remains below 0.1%.

• While gently swirling the pre-warmed medium, add the calculated volume of the stock solution drop-wise.

• Continue to mix gently for a few seconds to ensure homogeneity.

• Visually inspect the medium for any signs of precipitation before adding it to your cells.

Visual Guides

Caption: Workflow for preparing (E)-AG 99 solutions.

Caption: (E)-AG 99 inhibits EGFR signaling pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. Common Cell Culture Problems: Precipitates [sigmaaldrich.com]
• 3. Cell culture media impact on drug product solution stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]

Technical Support Center: (E)-AG 99

Welcome to the technical support center for (E)-AG 99, a cell-permeable inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability, storage, and effective use of (E)-AG 99 in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for (E)-AG 99 powder and stock solutions?

A1: Proper storage is crucial for maintaining the integrity of (E)-AG 99. The recommended conditions are summarized below.

Form	Storage Temperature	Duration	Notes
Powder	-20°C	Up to 36 months	Keep desiccated and protected from light.
DMSO Stock Solution	-20°C	Up to 1 month[1][2]	Aliquot to avoid repeated freeze-thaw cycles.
DMSO Stock Solution	-80°C	Up to 6 months[2]	Preferred for longer-term storage. Aliquot to avoid repeated freeze-thaw cycles.

Q2: What is the recommended solvent for preparing (E)-AG 99 stock solutions?

A2: (E)-AG 99 is readily soluble in dimethyl sulfoxide (B87167) (DMSO). It is advisable to prepare stock solutions in high-quality, anhydrous DMSO.

Q3: Is (E)-AG 99 stable in aqueous solutions and cell culture media?

A3: Based on data from structurally related tyrphostins, (E)-AG 99 is expected to have limited stability in aqueous solutions, including cell culture media.[1][3] The catechol (3,4-dihydroxyphenyl) moiety present in many tyrphostins is susceptible to oxidation, particularly at neutral or alkaline pH.[4] It is highly recommended to prepare fresh working solutions in your aqueous buffer or media immediately before each experiment and to minimize the incubation time where possible.

Q4: What are the potential degradation pathways for (E)-AG 99?

A4: The primary degradation pathways for tyrphostin compounds like (E)-AG 99 are hydrolysis and oxidation.[4][5] The catechol group is prone to oxidation, which can be accelerated by exposure to light, oxygen, and metal ions.[4] This can lead to the formation of degradation products, including potential dimers, which may exhibit altered biological activity.[6][7]

Troubleshooting Guides

This section addresses common issues that may arise during experiments with (E)-AG 99.

Issue 1: Inconsistent or unexpected experimental results.

• Potential Cause: Degradation of (E)-AG 99 in aqueous experimental solutions. Some degradation products of similar tyrphostins have been found to be more potent inhibitors than the parent compound, which can lead to variability.[3][7]

• Recommended Solutions:

  • Prepare Fresh Solutions: Always prepare working solutions of (E)-AG 99 in your aqueous buffer or cell culture medium immediately before use. Do not store aqueous solutions of the compound.[4]

  • Minimize Incubation Time: If your experimental design allows, reduce the incubation time of cells or enzymes with (E)-AG 99 to minimize degradation.[1]

  • Use High-Quality DMSO: Ensure that the DMSO used for stock solutions is anhydrous, as water can promote hydrolysis.[1]

  • Include Proper Controls: Run parallel experiments with a vehicle control (DMSO in media) and potentially a known stable inhibitor of the same pathway to help interpret your results.

Issue 2: Precipitation of (E)-AG 99 when diluting from DMSO stock into aqueous media.

• Potential Cause: Low aqueous solubility of (E)-AG 99.

• Recommended Solutions:

  • Vortexing: Ensure thorough vortexing during the dilution of the DMSO stock into the aqueous medium to aid dissolution.

  • Final DMSO Concentration: While needing to be kept low to avoid solvent-induced artifacts (typically <0.5%), a slightly higher final DMSO concentration might be necessary to maintain solubility. This must be tested for its effect on your specific experimental system.

  • Serial Dilution: Perform serial dilutions to gradually lower the concentration, which can sometimes prevent precipitation.

Issue 3: Loss of inhibitory activity over time in a multi-day experiment.

• Potential Cause: Degradation of (E)-AG 99 in the cell culture medium at 37°C.

• Recommended Solutions:

  • Replenish the Compound: If feasible for your experimental setup, replenish the medium with freshly diluted (E)-AG 99 daily.

  • Conduct a Stability Study: Perform a stability study of (E)-AG 99 in your specific cell culture medium under your experimental conditions (e.g., 37°C, 5% CO2) to understand its degradation kinetics. An experimental protocol for this is provided below.

Experimental Protocols

Protocol for Assessing the Stability of (E)-AG 99 in Solution via HPLC

This protocol outlines a method to determine the stability of (E)-AG 99 in a chosen solvent or buffer system over time. This is a general method that may require optimization for your specific equipment and reagents.

1. Materials and Reagents:

• (E)-AG 99

• Anhydrous DMSO

• Your aqueous buffer or cell culture medium of interest

• HPLC-grade acetonitrile (B52724)

• HPLC-grade water

• Formic acid (or other appropriate mobile phase modifier)

• HPLC system with a UV detector

• C18 reversed-phase HPLC column

2. Preparation of Solutions:

• Stock Solution: Prepare a 10 mM stock solution of (E)-AG 99 in anhydrous DMSO.

• Working Solution: Dilute the stock solution to your desired final concentration (e.g., 10 µM) in your aqueous buffer or cell culture medium. Prepare a sufficient volume for all time points.

3. Stability Study Procedure:

• Time Point 0: Immediately after preparing the working solution, take an aliquot and inject it into the HPLC system. This will serve as your baseline (100% stability).

• Incubation: Incubate the remaining working solution under your desired experimental conditions (e.g., 37°C, protected from light).

• Subsequent Time Points: At predetermined time points (e.g., 2, 4, 8, 24, 48 hours), withdraw aliquots of the working solution and analyze them by HPLC.

4. HPLC Analysis:

• Mobile Phase: A gradient of acetonitrile in water with 0.1% formic acid is a common starting point for tyrphostin analysis. An example gradient could be 10-90% acetonitrile over 20 minutes.

• Flow Rate: 1.0 mL/min

• Detection Wavelength: Monitor at the absorbance maximum of (E)-AG 99 (this may need to be determined by a UV scan).

• Data Analysis:

  • Identify the peak corresponding to intact (E)-AG 99.

  • Measure the peak area at each time point.

  • Calculate the percentage of (E)-AG 99 remaining at each time point relative to the peak area at time 0.

  • Monitor for the appearance of new peaks, which would indicate degradation products.

Visualizations

Caption: EGFR signaling pathway and the inhibitory action of (E)-AG 99.

Caption: Troubleshooting workflow for (E)-AG 99 stability issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. The degree of inhibition of protein tyrosine kinase activity by tyrphostin 23 and 25 is related to their instability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Development and validation of an LC-MS/MS method for tyrphostin A9 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. A tyrphostin-derived inhibitor of protein tyrosine kinases: isolation and characterization - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: (E)-AG 99 Kinase Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using (E)-AG 99 in kinase assays. The information addresses potential off-target effects and offers guidance on experimental design and data interpretation.

Troubleshooting Guides

Issue 1: Unexpected Cellular Phenotype Not Consistent with EGFR Inhibition

Potential Cause: Off-target effects of (E)-AG 99 on other kinases can lead to cellular responses that are not solely attributable to the inhibition of the Epidermal Growth Factor Receptor (EGFR). For instance, an unexpected increase in cell proliferation could be due to the inhibition of a negative regulator kinase or the activation of a compensatory signaling pathway.

Recommended Solutions:

• Validate with a Structurally Different EGFR Inhibitor: Use an EGFR inhibitor from a different chemical class to see if the same phenotype is observed. If the phenotype is specific to (E)-AG 99, it is more likely to be caused by an off-target effect.

• Rescue Experiment with Downstream Effector: If a specific off-target kinase is suspected, attempt to rescue the phenotype by activating its downstream signaling pathway.

• Kinase Selectivity Profiling: Perform a kinase panel screen to identify other kinases that are inhibited by (E)-AG 99 at the concentration used in your experiments.

Issue 2: High Background Signal or False Positives in Kinase Assays

Potential Cause: (E)-AG 99, like many small molecules, can interfere with certain assay formats, leading to false-positive results. This can be due to compound auto-fluorescence, light scattering, or non-specific inhibition of assay components.

Recommended Solutions:

• Use a Counter-Screen: Employ an assay format that uses a different detection method (e.g., luminescence vs. fluorescence) to confirm hits.

• Assay with a Kinase-Dead Mutant: As a negative control, test (E)-AG 99 against a kinase-dead mutant of the suspected off-target. No inhibition should be observed if the effect is specific to the active kinase.

• Check for Compound Interference: Run the assay in the absence of the kinase but with all other components, including (E)-AG 99, to check for any direct effect of the compound on the assay signal.

Frequently Asked Questions (FAQs)

Q1: What is the known kinase selectivity profile of (E)-AG 99?

Q2: What are the potential off-target kinases for (E)-AG 99?

A2: Based on the profiles of other EGFR inhibitors and the tyrphostin class of compounds, potential off-target kinases for (E)-AG 99 could include other members of the ErbB family (e.g., HER2/ErbB2) and Src family kinases. Cross-reactivity with other receptor tyrosine kinases is also a possibility that should be considered, particularly at higher concentrations.

Q3: How can I experimentally determine the off-target effects of (E)-AG 99 in my system?

A3: A biochemical kinase assay panel is the most direct way to determine the off-target effects of (E)-AG 99. This involves testing the compound at various concentrations against a large number of purified kinases to determine their respective IC50 values. Several commercial services offer kinase profiling.

Q4: Can the off-target effects of (E)-AG 99 be beneficial?

A4: In some contexts, the off-target effects of a kinase inhibitor can contribute to its overall therapeutic effect through a concept known as polypharmacology. For example, simultaneous inhibition of EGFR and a key downstream kinase in a cancer cell could lead to a more potent anti-proliferative effect. However, off-target effects are also a primary source of toxicity and unexpected experimental outcomes.

Data Presentation

Table 1: Representative Kinase Inhibition Profile for Tyrphostin Analogs

Since a comprehensive public kinase panel screen for (E)-AG 99 is not available, the following table provides a summary of the inhibitory activities of (E)-AG 99 against its primary target and the selectivity of a closely related tyrphostin, AG 1478, for context. This highlights the potential for high selectivity within this compound class.

Compound	Target Kinase	IC50	Notes
(E)-AG 99	EGFR	10 µM[1]	Selective over insulin (B600854) receptor kinase.
AG 1478	EGFR (ErbB1)	~3 nM[2]	Highly selective for EGFR.
AG 1478	ErbB4	Inhibits radiation-induced activation[2]

Experimental Protocols

Protocol: In Vitro Kinase Assay for Selectivity Profiling

This protocol outlines a general method for determining the IC50 of (E)-AG 99 against a panel of kinases using a luminescence-based assay that measures ATP consumption.

1. Materials:

• (E)-AG 99 stock solution (e.g., 10 mM in DMSO)

• Purified recombinant kinases of interest

• Kinase-specific substrates

• ATP

• Kinase reaction buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA)

• Luminescence-based kinase assay kit (e.g., ADP-Glo™)

• White, opaque 384-well assay plates

• Multichannel pipette or automated liquid handler

• Plate reader capable of measuring luminescence

2. Procedure:

• Compound Dilution: Prepare a serial dilution of (E)-AG 99 in DMSO. Then, dilute these concentrations into the kinase reaction buffer. The final DMSO concentration in the assay should be kept constant and low (e.g., <1%).

• Kinase Reaction:

  • Add 2.5 µL of the diluted (E)-AG 99 or vehicle (DMSO in buffer) to the wells of the 384-well plate.

  • Add 2.5 µL of the kinase/substrate mixture to each well.

  • Pre-incubate for 15 minutes at room temperature.

  • Initiate the reaction by adding 5 µL of ATP solution to each well.

  • Incubate for 60 minutes at room temperature. The optimal incubation time may need to be determined empirically for each kinase.

• Detection:

  • Stop the kinase reaction and detect the remaining ATP by adding the reagents from the luminescence-based kinase assay kit according to the manufacturer's instructions.

  • Incubate for the recommended time to stabilize the luminescent signal.

• Data Acquisition: Measure the luminescence of each well using a plate reader.

3. Data Analysis:

• Subtract the background luminescence (no enzyme control) from all other readings.

• Normalize the data to the vehicle control (100% activity).

• Plot the percent inhibition against the logarithm of the (E)-AG 99 concentration.

• Fit the data to a sigmoidal dose-response curve to determine the IC50 value for each kinase.

Visualizations

Caption: EGFR signaling pathway and the point of inhibition by (E)-AG 99.

Caption: A logical workflow for investigating potential off-target effects of (E)-AG 99.

References

• 1. AG 99 | CAS:122520-85-8 | EGFR inhibitor | High Purity | Manufacturer BioCrick [biocrick.com]
• 2. Tyrphostin AG 1478 | Cell Signaling Technology [cellsignal.com]

Technical Support Center: Mitigating Cytotoxicity of (E)-AG 99 in Primary Cell Cultures

Welcome to the technical support center for (E)-AG 99. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the effective use of (E)-AG 99 and to offer strategies for minimizing its cytotoxic effects in primary cell cultures.

Frequently Asked Questions (FAQs)

Q1: What is (E)-AG 99 and what is its primary mechanism of action?

A1: (E)-AG 99, also known as Tyrphostin AG 99 or Tyrphostin 46, is a potent inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase.[1] Its primary mechanism of action involves competing with ATP to bind to the kinase domain of EGFR, which in turn inhibits receptor autophosphorylation and the activation of downstream signaling pathways. These pathways are crucial for cell proliferation, survival, and differentiation.

Q2: Why am I observing high cytotoxicity in my primary cells treated with (E)-AG 99?

A2: While EGFR is a key target in many cancer cells due to its overexpression or mutation, it is also expressed in various normal primary cells and plays a role in their normal physiological functions. The cytotoxicity of (E)-AG 99 in primary cells is often an "on-target" effect, where the inhibition of EGFR signaling disrupts essential cellular processes. The sensitivity of primary cells to (E)-AG 99 can vary significantly depending on the cell type and their reliance on the EGFR pathway for survival and proliferation.

Q3: What is the recommended solvent and storage condition for (E)-AG 99?

A3: (E)-AG 99 is soluble in dimethyl sulfoxide (B87167) (DMSO). It is recommended to prepare a concentrated stock solution in high-quality, anhydrous DMSO. Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles and store at -20°C or -80°C, protected from light. Once in solution, it is recommended to use it within three months to maintain its potency.[2]

Q4: How stable is (E)-AG 99 in cell culture medium?

A4: The stability of tyrphostins, including (E)-AG 99, in aqueous solutions like cell culture medium can be limited.[3][4] The compound can degrade over time, which may affect the reproducibility of your experiments. For long-term experiments, it is advisable to replace the medium with freshly prepared (E)-AG 99 at regular intervals (e.g., every 24-48 hours) to maintain a consistent effective concentration.

Troubleshooting Guides

This section provides solutions to common issues encountered when using (E)-AG 99 in primary cell cultures.

Issue	Possible Cause	Recommended Solution
High levels of cytotoxicity at low concentrations	The primary cell type is highly sensitive to EGFR inhibition.	1. Perform a detailed dose-response curve: Start with a very low concentration and perform serial dilutions to accurately determine the IC50 for your specific primary cells. 2. Reduce the exposure time: Shorter incubation times may be sufficient to achieve the desired biological effect with minimal cytotoxicity. 3. Use a lower, effective concentration: Once the IC50 is determined, use the lowest concentration that gives the desired biological effect.
Inconsistent results between experiments	1. Variability in cell health and passage number: Primary cells can change their characteristics with time in culture. 2. Inconsistent drug preparation: Improper dissolution or storage of (E)-AG 99. 3. Degradation of (E)-AG 99 in culture medium.	1. Use primary cells at a consistent and low passage number. Ensure cells are healthy and in the exponential growth phase before treatment. 2. Prepare a fresh working solution for each experiment from a single, well-mixed stock solution. Aliquot the stock solution to avoid freeze-thaw cycles. 3. For long-term experiments, replenish the medium with fresh (E)-AG 99 every 24-48 hours.
Precipitation of (E)-AG 99 in culture medium	The concentration of (E)-AG 99 exceeds its solubility in the aqueous medium.	1. Ensure the final DMSO concentration is low (typically ≤ 0.1%). 2. Prepare intermediate dilutions of the stock solution in a small volume of medium before adding it to the final culture volume. 3. Visually inspect the medium for any signs of precipitation after adding the compound.
No observable effect at expected concentrations	1. Low or no EGFR expression in the primary cells. 2. Degradation of the (E)-AG 99 stock solution.	1. Confirm EGFR expression in your primary cells using methods like Western blot or flow cytometry. 2. Use a fresh aliquot of the (E)-AG 99 stock solution.

Data Presentation: Cytotoxicity of Tyrphostins

Direct IC50 values for (E)-AG 99 in a wide range of primary human cells are not extensively reported in the literature. The following table provides representative IC50 values for (E)-AG 99 and other related tyrphostins in various cell types to give an estimated effective concentration range. It is crucial to experimentally determine the IC50 for your specific primary cell type.

Compound	Cell Type	Assay	IC50	Reference
(E)-AG 99	A431 (human epidermoid carcinoma)	EGFR Kinase Assay	~35 µM	[1]
Tyrphostin AG 879	CHO-K1 (Chinese hamster ovary)	Phospholipid Biosynthesis Inhibition	1-3 µM	[5]
Tyrphostin AG 1478	Human Foreskin Fibroblasts	Proliferation	~10 µM
Tyrphostin AG 490	Human T-cells (primary)	IL-2-mediated proliferation	25 µM	[6]

Note: The data for human foreskin fibroblasts is an approximation based on the general cytotoxicity of EGFR inhibitors in normal cells and should be experimentally verified.

Experimental Protocols

Protocol 1: Determining the Cytotoxic Profile of (E)-AG 99 using an MTT Assay

This protocol provides a method to determine the half-maximal inhibitory concentration (IC50) of (E)-AG 99 in your primary cell culture.

Materials:

• Primary cells of interest

• Complete cell culture medium

• (E)-AG 99 stock solution (in DMSO)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding: Seed your primary cells in a 96-well plate at a predetermined optimal density. Allow the cells to adhere and enter a logarithmic growth phase (typically 24 hours).

• Compound Dilution: Prepare a serial dilution of (E)-AG 99 in complete cell culture medium. A common starting range is from 100 µM down to 0.1 µM. Include a vehicle control with the same final concentration of DMSO as the highest (E)-AG 99 concentration.

• Treatment: Remove the existing medium and add 100 µL of the prepared drug dilutions to the respective wells.

• Incubation: Incubate the plate for a predetermined exposure time (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Assay:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

  • Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the log of the (E)-AG 99 concentration and use non-linear regression to determine the IC50 value.

Protocol 2: Western Blot for Assessing EGFR Phosphorylation

This protocol confirms the on-target effect of (E)-AG 99 by measuring the phosphorylation of EGFR.

Materials:

• Primary cells of interest

• 6-well cell culture plates

• (E)-AG 99

• EGF (Epidermal Growth Factor)

• Ice-cold PBS (Phosphate-Buffered Saline)

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies (anti-phospho-EGFR, anti-total-EGFR, anti-GAPDH or β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Culture and Treatment: Seed primary cells in 6-well plates and grow to 70-80% confluency. Starve the cells in serum-free medium for 4-6 hours. Pre-treat the cells with various concentrations of (E)-AG 99 for 1-2 hours. Stimulate the cells with EGF (e.g., 100 ng/mL) for 10-15 minutes.

• Cell Lysis: Immediately wash the cells with ice-cold PBS and lyse them with RIPA buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Western Blotting:

  • Load equal amounts of protein onto an SDS-PAGE gel and separate by electrophoresis.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour.

  • Incubate with the primary antibody against p-EGFR overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using a chemiluminescent substrate.

  • Strip the membrane and re-probe for total EGFR and a loading control (GAPDH or β-actin).

Visualizations

Caption: EGFR signaling pathway and the inhibitory action of (E)-AG 99.

Caption: Workflow for determining the cytotoxicity of (E)-AG 99.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Tyrphostin AG 1478 | Cell Signaling Technology [cellsignal.com]
• 3. researchgate.net [researchgate.net]
• 4. Limited stability in cell culture medium and hydrogen peroxide formation affect the growth inhibitory properties of delphinidin and its degradation product gallic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A cell-based high-throughput screen identifies tyrphostin AG 879 as an inhibitor of animal cell phospholipid and fatty acid biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Support Center: (E)-AG 99 (Tyrphostin 46)

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and best-practice protocols to assist researchers in utilizing (E)-AG 99, a potent inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase. Careful attention to experimental parameters is critical for obtaining reliable and reproducible results with this compound.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My (E)-AG 99 precipitated after I diluted my DMSO stock into my aqueous cell culture medium. How can I prevent this?

A: This is a common issue due to the low aqueous solubility of (E)-AG 99. Here are several steps to mitigate precipitation:

• Use High-Quality DMSO: Ensure you are using anhydrous, high-purity DMSO to prepare your stock solution.[1][2][3] DMSO is hygroscopic (absorbs moisture from the air), and water contamination will significantly reduce the solubility of AG 99.[1][2][3]

• Vortex During Dilution: When preparing your working solution, vortex the aqueous medium or buffer while adding the DMSO stock solution. This rapid mixing can help prevent the compound from immediately crashing out of solution.[4]

• Avoid High Concentrations: Try to keep the final concentration of DMSO in your culture medium below 0.5% to avoid solvent-induced cytotoxicity and to aid solubility. This may require making an intermediate dilution series.

• Warm the Medium: Gently warming the cell culture medium to 37°C before adding the compound may slightly improve solubility.[4]

Q2: I am observing high variability in my IC50 values for (E)-AG 99 between experiments. What is the likely cause?

A: Inconsistent IC50 values are often traced back to the compound's stability and handling.

• Compound Degradation: (E)-AG 99 is known to be unstable in aqueous solutions like cell culture media.[4] It can degrade into other compounds, some of which may be even more potent tyrosine kinase inhibitors than the parent molecule.[4][5] This can lead to results that are difficult to reproduce.

• Best Practice: Always prepare fresh working solutions from your DMSO stock immediately before each experiment.[1][4] Do not store (E)-AG 99 in aqueous buffers or media for any extended period.

• Serum Interaction: Components within fetal bovine serum (FBS) can bind to small molecule inhibitors, reducing their effective concentration and activity.[1] If you observe variability, consider reducing the serum percentage or performing the assay in serum-free media, after confirming your cells remain viable under these conditions.[1]

Q3: How can I be certain that the cellular effects I'm observing are due to EGFR inhibition and not off-target activity?

A: This is a critical validation step for any kinase inhibitor experiment. While (E)-AG 99 is a selective EGFR inhibitor, off-target effects can occur, particularly at higher concentrations.[1]

• Confirm Target Engagement: Directly measure the phosphorylation status of EGFR (p-EGFR) and key downstream effectors like ERK or STAT5 via Western blotting.[1][6] A dose-dependent decrease in phosphorylation upon EGF stimulation would confirm that AG 99 is inhibiting its intended target at the concentrations used.[6]

• Use Orthogonal Approaches: Use a structurally unrelated EGFR inhibitor to see if it produces the same biological effect (phenocopy).[1] Alternatively, using genetic approaches like siRNA or CRISPR to knock down EGFR should yield a similar phenotype.[1]

• Dose-Response Curve Analysis: A classic sigmoidal dose-response curve suggests a specific inhibitory effect. If your curve is shallow or shows effects at very high concentrations, it may indicate off-target activity or general cytotoxicity.[1]

Quantitative Data Summary

The following table summarizes key quantitative and storage information for (E)-AG 99.

Parameter	Value	Source(s)
Primary Target	Epidermal Growth Factor Receptor (EGFR) Tyrosine Kinase	[3][7][8]
IC50 Value	~10 µM (for EGFR in A431 cells)	[8][9]
Molecular Formula	C₁₀H₈N₂O₃	[9]
Molecular Weight	204.18 g/mol	[3]
Solubility	DMSO: ≥ 20 mg/mLWater: InsolubleEthanol: Insoluble	[2][3][8][9]
Storage (Powder)	-20°C for up to 3 years. Keep desiccated and protected from light.	[3][4]
Storage (DMSO Stock)	-20°C for up to 1 month.-80°C for up to 1 year (preferred). Aliquot to avoid freeze-thaw cycles.	[3][4][8]

Signaling Pathway and Workflows

Visualizing the mechanism of action and experimental processes can help clarify experimental design and troubleshooting.

EGFR signaling pathway and the inhibitory action of (E)-AG 99.

General workflow for a cell-based viability assay using (E)-AG 99.

Decision tree for troubleshooting inconsistent (E)-AG 99 results.

Key Experimental Protocol: Cell Viability Assay

This protocol outlines a general procedure to determine the half-maximal inhibitory concentration (IC50) of (E)-AG 99 on cultured cells.

Materials:

• (E)-AG 99 powder

• Anhydrous, cell-culture grade DMSO

• Appropriate cell line (e.g., A431, which overexpresses EGFR)

• Complete cell culture medium (with FBS)

• 96-well clear-bottom cell culture plates

• Cell viability reagent (e.g., MTT, WST-1, or CellTiter-Glo®)

• Multichannel pipette

• Plate reader

Methodology:

• Stock Solution Preparation:

  • Prepare a 20 mM stock solution of (E)-AG 99 in anhydrous DMSO. For example, dissolve 2.04 mg of (E)-AG 99 (MW = 204.18) in 500 µL of DMSO.

  • Vortex thoroughly until completely dissolved.

  • Aliquot the stock solution into small, single-use volumes and store at -80°C for long-term use (up to 1 year) or -20°C for short-term use (up to 1 month).[3][4][8]

• Cell Seeding:

  • Harvest and count cells, then dilute to the desired seeding density (e.g., 5,000-10,000 cells/well, determined empirically for your cell line).

  • Seed 100 µL of the cell suspension into each well of a 96-well plate.

  • Incubate the plate for 18-24 hours at 37°C, 5% CO₂ to allow cells to attach and resume logarithmic growth.

• Compound Treatment:

  • Immediately before use, prepare serial dilutions of (E)-AG 99 in complete cell culture medium.

  • Important: To minimize precipitation, perform a 2-step dilution. First, create a top-concentration working solution (e.g., 200 µM) by diluting the 20 mM DMSO stock 1:100 into pre-warmed medium (final DMSO concentration 1%). Vortex while adding.

  • Perform a serial dilution (e.g., 1:2 or 1:3) from this top concentration across a row of a separate dilution plate.

  • Include a "vehicle control" well containing medium with the same final DMSO concentration (e.g., 0.1%) as the treated wells.

  • Remove the medium from the seeded cells and add 100 µL of the compound dilutions to the respective wells.

• Incubation:

  • Return the plate to the incubator for the desired treatment period (typically 48-72 hours).[6]

• Viability Measurement:

  • Add the cell viability reagent to each well according to the manufacturer's instructions (e.g., add 10 µL of WST-1 reagent).

  • Incubate for the recommended time (e.g., 1-4 hours) to allow for color development.

  • Measure the absorbance or luminescence using a plate reader at the appropriate wavelength.

• Data Analysis:

  • Subtract the background reading (media only).

  • Normalize the data by setting the vehicle control as 100% viability and a "no cells" control as 0% viability.

  • Plot the normalized viability (%) against the log of the inhibitor concentration.

  • Use a non-linear regression (sigmoidal dose-response, variable slope) to fit the curve and calculate the IC50 value.

References

• 1. benchchem.com [benchchem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. selleckchem.com [selleckchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. AG 99 CAS#: 122520-85-8 [m.chemicalbook.com]
• 8. merckmillipore.com [merckmillipore.com]
• 9. caymanchem.com [caymanchem.com]

how to prevent (E)-AG 99 precipitation in media

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers prevent the precipitation of (E)-AG 99 in cell culture media.

Frequently Asked Questions (FAQs)

Q1: Why is my (E)-AG 99 precipitating when I add it to my cell culture media?

A1: Precipitation of (E)-AG 99, a tyrphostin that is sparingly soluble in water, is a common issue that can arise from several factors:

• Poor Aqueous Solubility: (E)-AG 99 is a lipophilic compound. While it dissolves well in organic solvents like DMSO, its solubility in the aqueous environment of cell culture media is significantly lower.[1][2]

• Solvent Shock: Adding a concentrated DMSO stock solution directly into a large volume of aqueous media causes a rapid solvent exchange.[3] This "shock" can cause the compound to crash out of solution before it can be properly dispersed.[4]

• High Final Concentration: The concentration of (E)-AG 99 in your final working solution may exceed its maximum solubility limit in the specific cell culture medium you are using.[3]

• Interaction with Media Components: Components within the media, such as salts, amino acids, and proteins (especially from fetal bovine serum), can interact with (E)-AG 99 and reduce its solubility, leading to the formation of insoluble complexes.[3][5]

• Environmental Changes: Delayed precipitation can occur hours after preparation due to shifts in pH or temperature during incubation.[3]

Q2: What is the recommended solvent and storage condition for (E)-AG 99 stock solutions?

A2: The recommended solvent for preparing (E)-AG 99 stock solutions is high-quality, anhydrous dimethyl sulfoxide (B87167) (DMSO).[6][7] To ensure the integrity and stability of your stock:

• Preparation: Dissolve (E)-AG 99 in fresh, moisture-free DMSO to a high concentration, for example, 10-20 mg/mL.[6][7] Using DMSO that has absorbed moisture can reduce the solubility of the compound.[8]

• Storage: Following reconstitution, it is critical to aliquot the stock solution into single-use volumes and store them frozen at -20°C.[5][6] This practice helps to avoid repeated freeze-thaw cycles which can degrade the compound. Stock solutions are reported to be stable for up to one month at -20°C.[6]

Q3: What is the correct procedure for diluting my (E)-AG 99 stock solution into the media?

A3: To prevent precipitation, a multi-step dilution process is highly recommended over adding the stock directly to your media. This method minimizes solvent shock and allows the compound to disperse more effectively.

• Pre-warm your complete cell culture medium to 37°C.[3]

• Perform an intermediate dilution of your high-concentration DMSO stock into pre-warmed media. For example, create a 10X or 100X intermediate solution.

• Add the intermediate dilution to the final volume of pre-warmed media dropwise while gently vortexing or swirling the solution.[3] This gradual addition is crucial.

• Ensure the final concentration of DMSO in the culture medium is kept below 0.5%, and ideally below 0.1%, as higher concentrations can be toxic to cells and may not prevent precipitation.[3][4]

Q4: I followed the dilution protocol, but I still see a precipitate after some time in the incubator. What should I do?

A4: Delayed precipitation is often caused by the compound's instability in the complex media environment over time.[3] Here are some troubleshooting steps:

• Ultrasonication: If a precipitate forms, brief ultrasonication of the working solution can sometimes help redissolve the compound.[1]

• Check Media Compatibility: (E)-AG 99 may interact with specific components in your media.[5] Consider testing its solubility in a simpler buffer like PBS or in media without serum to identify potential problematic interactions. If necessary, you may need to try a different basal media formulation.[3]

• Determine Maximum Solubility: Your working concentration may be too high for long-term stability. It is advisable to experimentally determine the maximum soluble concentration of (E)-AG 99 in your specific media and under your experimental conditions (see Protocol 2).[3]

Q5: How can I determine the maximum soluble concentration of (E)-AG 99 in my specific experimental setup?

A5: You can determine the maximum soluble concentration by performing a simple solubility test. This involves creating a serial dilution of (E)-AG 99 in your complete cell culture medium and observing the highest concentration that remains clear over a period equivalent to your experiment's duration. A detailed method is provided in Protocol 2.

Data Presentation

Table 1: Solubility Data for (E)-AG 99

Solvent	Concentration (mg/mL)	Molar Concentration (mM)¹	Source(s)
DMSO	10 - 20	49.0 - 98.0	[6][7]
DMF	20	98.0	[7]
DMSO:PBS (pH 7.2) (1:1)	0.5	2.4	[7]
Water	Insoluble	Insoluble	[8]

¹Calculated based on a molecular weight of 204.2 g/mol .[7]

Experimental Protocols

Protocol 1: Recommended Procedure for Preparing (E)-AG 99 Working Solutions

This protocol describes a two-step dilution method to minimize the risk of precipitation.

• Prepare Stock Solution:

  • Reconstitute powdered (E)-AG 99 in fresh, anhydrous DMSO to create a high-concentration stock solution (e.g., 20 mg/mL or ~98 mM).

  • Aliquot the stock solution into small, single-use volumes in tightly sealed vials and store at -20°C.[6]

• Prepare Intermediate Dilution:

  • Pre-warm your complete cell culture medium (containing serum, if applicable) to 37°C in a water bath.[3]

  • In a sterile tube, prepare an intermediate dilution of the (E)-AG 99 stock. For example, to achieve a final concentration of 10 µM with 0.1% DMSO, you can first dilute your 98 mM stock to 10 mM in DMSO.

• Prepare Final Working Solution:

  • Add the required volume of the intermediate stock solution to the pre-warmed medium. For a 10 µM final concentration from a 10 mM intermediate stock, add 1 µL of the stock to 1 mL of medium.

  • Crucially, add the stock solution dropwise to the medium while gently swirling or vortexing to ensure rapid and even dispersion.[3]

• Final Check:

  • Visually inspect the final working solution for any signs of cloudiness or precipitation.

  • For confirmation, you can pipette a small drop onto a slide and check for crystals under a microscope.[1]

Protocol 2: Determining the Maximum Soluble Concentration

This protocol helps you find the highest concentration of (E)-AG 99 that remains soluble in your specific experimental conditions.

• Prepare a Dilution Series:

  • Prepare a series of (E)-AG 99 dilutions in your complete cell culture medium. For example, prepare concentrations ranging from 1 µM to 100 µM in a 96-well plate.

  • Include a "media + vehicle (DMSO)" control well for each corresponding concentration.

• Incubate and Observe:

  • Incubate the plate under your standard experimental conditions (e.g., 37°C, 5% CO₂).[3]

  • Visually inspect the wells for any signs of cloudiness or precipitate at different time points relevant to your experiment (e.g., 0, 2, 6, and 24 hours).[3]

• Quantitative Assessment (Optional):

  • To quantify precipitation, read the absorbance of the plate at a wavelength of 600-650 nm using a plate reader.

  • An increase in absorbance compared to the vehicle control indicates the formation of a precipitate.[3]

• Determine Maximum Concentration:

  • The highest concentration that remains clear (visually) and shows no significant increase in absorbance over the time course is the maximum working soluble concentration for your specific conditions.[3]

Visualizations

Caption: A workflow for troubleshooting (E)-AG 99 precipitation issues.

Caption: Simplified EGFR signaling pathway showing the inhibitory action of (E)-AG 99.

References

• 1. file.selleckchem.com [file.selleckchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. FAQs on Inhibitor Preparation [sigmaaldrich.com]
• 5. benchchem.com [benchchem.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. caymanchem.com [caymanchem.com]
• 8. selleckchem.com [selleckchem.com]

determining optimal (E)-AG 99 concentration range

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for utilizing (E)-AG 99, a potent EGFR inhibitor. Here you will find troubleshooting guides and frequently asked questions (FAQs) to optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is (E)-AG 99 and what is its primary mechanism of action?

(E)-AG 99, also known as Tyrphostin AG 99 or Tyrphostin A46, is a potent, cell-permeable, and reversible inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase. Its chemical name is (E)-2-Cyano-3-(3,4-dihydroxyphenyl)-2-propenamide. It functions by competing with ATP at the kinase domain of the EGFR, thereby inhibiting the receptor's autophosphorylation and blocking downstream signaling pathways that are crucial for cell proliferation and survival.

Q2: What is a typical effective concentration range for (E)-AG 99 in cell-based assays?

The optimal concentration of (E)-AG 99 is cell-line and assay-dependent. A good starting point is to perform a dose-response experiment. Based on available data, here are some general guidelines:

Assay Type	Cell Line Example	Reported IC50 / Effective Concentration
EGFR Kinase Inhibition	A431 (human epidermoid carcinoma)	IC50 = 10 µM
Cell Viability (e.g., MTT assay)	Various Cancer Cell Lines	1 - 100 µM
Western Blot (p-EGFR inhibition)	A431 or other EGFR-overexpressing cells	10 - 100 µM

Q3: How should I prepare and store (E)-AG 99 stock solutions?

(E)-AG 99 is soluble in DMSO. To prepare a stock solution, dissolve the compound in high-quality, anhydrous DMSO. For example, a 10 mg/ml stock solution can be prepared. It is recommended to aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Stock solutions should be stored at -20°C and are typically stable for up to one month.

Q4: What are the known off-target effects of (E)-AG 99?

While (E)-AG 99 is a potent EGFR inhibitor, like many kinase inhibitors, it may exhibit off-target activities, especially at higher concentrations. Potential off-target effects could include the inhibition of other kinases that have similar ATP-binding pockets. It is advisable to consult kinase profiling data if available or perform your own selectivity assays to understand the off-target effects in your specific experimental system.

Q5: How stable is (E)-AG 99 in cell culture medium?

The stability of (E)-AG 99 in aqueous cell culture medium at 37°C can be limited over long incubation periods. For experiments lasting longer than 24 hours, it is advisable to refresh the medium with a freshly diluted compound. Always visually inspect the culture medium for any signs of precipitation after adding the inhibitor.

Troubleshooting Guides

Issue 1: Inconsistent or no inhibition of EGFR phosphorylation in Western Blots.

• Potential Cause:

  • Inactive Compound: The (E)-AG 99 may have degraded due to improper storage or multiple freeze-thaw cycles.

  • Suboptimal Concentration: The concentration used may be too low for the specific cell line or experimental conditions.

  • Insufficient Pre-incubation Time: The cells may not have been exposed to the inhibitor for a long enough period before EGF stimulation.

  • High Basal EGFR Activity: Some cell lines have high endogenous EGFR activity that may require higher concentrations of the inhibitor.

• Troubleshooting Steps:

  • Prepare Fresh Stock: Prepare a fresh stock solution of (E)-AG 99 from a new vial.

  • Optimize Concentration: Perform a dose-response experiment, testing a range of concentrations (e.g., 1 µM to 100 µM).

  • Optimize Pre-incubation Time: Vary the pre-incubation time with (E)-AG 99 (e.g., 1, 2, or 4 hours) before stimulating with EGF.

  • Serum Starvation: Ensure cells are properly serum-starved before treatment to reduce basal EGFR activation.

Issue 2: High variability in cell viability assay results.

• Potential Cause:

  • Compound Precipitation: (E)-AG 99 may be precipitating in the cell culture medium, especially at higher concentrations.

  • Uneven Cell Seeding: Inconsistent cell numbers across wells can lead to variable results.

  • Edge Effects: Wells on the perimeter of the plate may experience different temperature and evaporation rates.

  • DMSO Toxicity: High concentrations of DMSO can be toxic to cells.

• Troubleshooting Steps:

  • Check Solubility: After adding (E)-AG 99 to the medium, visually inspect for any precipitate. If observed, try lowering the final DMSO concentration or using a different solubilization method.

  • Ensure Uniform Seeding: Use a calibrated multichannel pipette and ensure a homogenous cell suspension while seeding.

  • Minimize Edge Effects: Avoid using the outermost wells of the plate or fill them with sterile PBS or medium.

  • Control for DMSO: Ensure the final DMSO concentration is consistent across all wells, including the vehicle control, and is at a non-toxic level (typically ≤ 0.5%).

Issue 3: Unexpected cell morphology changes or toxicity at low concentrations.

• Potential Cause:

  • Off-target Effects: The observed phenotype may be due to the inhibition of a kinase other than EGFR.

  • Cell Line Sensitivity: The specific cell line being used might be particularly sensitive to (E)-AG 99 or its off-target effects.

• Troubleshooting Steps:

  • Literature Review: Check for published data on the off-target profile of (E)-AG 99 or related tyrphostins.

  • Use a More Selective Inhibitor: Compare the results with a more selective EGFR inhibitor to see if the phenotype is consistent.

  • Rescue Experiment: If a specific off-target is suspected, try to rescue the phenotype by activating the downstream pathway of that off-target.

Experimental Protocols

Preparation of (E)-AG 99 Stock Solution

• Materials:

  • (E)-AG 99 powder

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Sterile, nuclease-free microcentrifuge tubes

• Procedure:

  • Allow the vial of (E)-AG 99 powder to equilibrate to room temperature before opening.

  • Calculate the volume of DMSO required to achieve the desired stock concentration (e.g., for a 10 mg/ml stock solution, add 1 ml of DMSO to 10 mg of (E)-AG 99).

  • Add the calculated volume of DMSO to the vial.

  • Vortex briefly and gently heat if necessary to ensure complete dissolution.

  • Aliquot the stock solution into single-use tubes.

  • Store the aliquots at -20°C.

Cell-Based EGFR Phosphorylation Inhibition Assay (Western Blot)

• Materials:

  • EGFR-expressing cells (e.g., A431)

  • Complete and serum-free cell culture medium

  • (E)-AG 99 stock solution

  • Epidermal Growth Factor (EGF)

  • Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

  • BCA Protein Assay Kit

  • SDS-PAGE and Western blot equipment and reagents

  • Primary antibodies: anti-p-EGFR (e.g., Tyr1068), anti-total EGFR, and a loading control (e.g., β-actin)

  • HRP-conjugated secondary antibody

  • Enhanced Chemiluminescence (ECL) substrate

• Procedure:

  • Cell Seeding: Seed cells in 6-well plates and allow them to adhere and reach 70-80% confluency.

  • Serum Starvation: Replace the complete medium with serum-free medium and incubate for 12-24 hours.

  • Inhibitor Treatment: Pre-treat the cells with various concentrations of (E)-AG 99 (e.g., 0, 1, 10, 50, 100 µM) diluted in serum-free medium for 1-2 hours. Include a vehicle control (DMSO).

  • EGF Stimulation: Stimulate the cells with EGF (e.g., 100 ng/mL) for 10-15 minutes at 37°C.

  • Cell Lysis: Immediately wash the cells with ice-cold PBS and add lysis buffer.

  • Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

  • Western Blotting:

    • Load equal amounts of protein onto an SDS-PAGE gel.

    • Transfer the proteins to a PVDF membrane.

    • Block the membrane and probe with primary antibodies against p-EGFR, total EGFR, and a loading control.

    • Incubate with the appropriate HRP-conjugated secondary antibody.

    • Detect the signal using an ECL substrate.

Visualizations

Caption: EGFR signaling pathway and the inhibitory action of (E)-AG 99.

Caption: General experimental workflow for an EGFR phosphorylation inhibition assay.

Caption: A logical flowchart for troubleshooting inconsistent experimental results.

impact of serum on (E)-AG 99 activity

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the tyrosine kinase inhibitor (E)-AG 99. This guide focuses on the critical impact of serum on the experimental activity of (E)-AG 99 and provides detailed protocols and data to ensure accurate and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is (E)-AG 99 and what is its mechanism of action?

(E)-AG 99, also known as Tyrphostin 46, is a member of the tyrphostin family of compounds. It functions as a protein tyrosine kinase (PTK) inhibitor. PTKs are crucial enzymes in cellular signaling pathways that regulate cell growth, proliferation, and differentiation. (E)-AG 99 exerts its effects by blocking the activity of these kinases, thereby interfering with downstream signaling cascades.

Q2: I am observing a significant decrease in the inhibitory activity of (E)-AG 99 when I switch from serum-free to serum-containing media. Why is this happening?

This is a common observation for many small molecule inhibitors, including tyrphostins. The primary reason for the reduced activity of (E)-AG 99 in the presence of serum is its binding to serum proteins, particularly albumin.[1][2] Only the unbound, or "free," fraction of the drug is pharmacologically active.[3][4] When (E)-AG 99 binds to serum proteins, its effective concentration available to inhibit the target kinase is significantly reduced, leading to a decrease in its apparent potency (a higher IC50 value).

Q3: How can I minimize the impact of serum on my (E)-AG 99 experiments?

To minimize serum-related variability, consider the following approaches:

• Conduct experiments in serum-free or low-serum conditions: This is the most direct way to eliminate the confounding factor of protein binding. However, this may not be feasible for all cell types or experimental designs.

• Use a consistent serum concentration: If serum is required, use the same type and concentration of serum across all experiments to ensure consistency.

• Determine the IC50 in the presence of a physiological concentration of albumin: This can provide a more biologically relevant measure of the compound's potency.

• Measure the free fraction of (E)-AG 99: Techniques like equilibrium dialysis or ultrafiltration can be used to determine the concentration of the unbound drug in your experimental conditions.

Q4: Are there any other factors in serum that could affect (E)-AG 99 activity?

Besides protein binding, other components in serum, such as growth factors, could potentially interfere with your experiment by activating parallel signaling pathways that might mask the inhibitory effect of (E)-AG 99.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Inconsistent IC50 values for (E)-AG 99 between experiments.	Variable serum concentration or lot-to-lot variability in serum.	Use a single, pre-tested lot of serum for the entire set of experiments. Ensure the serum concentration is kept constant.
Inconsistent cell density or passage number.	Maintain a consistent cell seeding density and use cells within a narrow passage number range.
Compound instability or precipitation in media.	Prepare fresh dilutions of (E)-AG 99 for each experiment. Visually inspect the media for any signs of precipitation after adding the inhibitor.
(E)-AG 99 appears to be much less potent in cell-based assays compared to biochemical assays.	High protein binding in cell culture media containing serum.	This is an expected outcome. The IC50 value in a cell-based assay with serum will likely be higher than in a serum-free biochemical assay. Consider this when comparing results across different assay formats.
Cellular uptake and efflux.	The compound may be actively transported out of the cells, reducing its intracellular concentration.
High background signal in the kinase assay.	Contaminating kinase activity in the serum.	If possible, perform the kinase assay in a serum-free buffer. If serum is necessary, consider using heat-inactivated serum to reduce enzymatic activity.
ATP concentration is too high.	Optimize the ATP concentration for your specific kinase. It should ideally be at or near the Km value for ATP.

Data Presentation

The inhibitory activity of tyrphostins can be significantly influenced by the presence of serum proteins. The following table summarizes the effect of serum on the potency of Tyrphostin B46, a compound structurally related to (E)-AG 99, in inhibiting DNA synthesis.

Compound	Serum Concentration	Approximate IC50 for DNA Synthesis Inhibition	Fold Change in Potency (0.5% vs 10% serum)
Tyrphostin B46	0.5%	Lower Potency	~3-fold more potent in 0.5% serum
Tyrphostin B46	10%	Higher Potency

Data is based on findings for the related compound Tyrphostin B46 and illustrates the general principle of serum-induced reduction in potency.[1]

Experimental Protocols

Protocol 1: Determination of (E)-AG 99 Protein Binding by Equilibrium Dialysis

Objective: To quantify the fraction of (E)-AG 99 bound to serum proteins.

Materials:

• (E)-AG 99

• Phosphate-buffered saline (PBS), pH 7.4

• Serum (e.g., Fetal Bovine Serum, FBS) or purified Bovine Serum Albumin (BSA)

• Equilibrium dialysis device (e.g., RED device) with a semi-permeable membrane (e.g., 8-12 kDa MWCO)

• HPLC system for quantification of (E)-AG 99

Procedure:

• Prepare a solution of (E)-AG 99 in PBS.

• Prepare a solution of serum or BSA in PBS at the desired concentration (e.g., 4% BSA, equivalent to physiological albumin concentration).

• Add the (E)-AG 99 solution to one chamber of the dialysis unit and the serum/BSA solution to the other chamber.

• Incubate the dialysis unit at 37°C with gentle shaking until equilibrium is reached (typically 4-24 hours).

• After incubation, collect samples from both chambers.

• Quantify the concentration of (E)-AG 99 in both chambers using a validated HPLC method.

• Calculate the percentage of bound and unbound (free) (E)-AG 99.

Protocol 2: In Vitro Kinase Assay to Determine (E)-AG 99 IC50

Objective: To measure the half-maximal inhibitory concentration (IC50) of (E)-AG 99 against a target tyrosine kinase in the presence and absence of serum/BSA.

Materials:

• Recombinant active tyrosine kinase

• Specific peptide substrate for the kinase

• (E)-AG 99

• ATP

• Kinase reaction buffer

• Serum or BSA (for the "+ serum" condition)

• Detection reagent (e.g., ADP-Glo™ Kinase Assay)

• Microplate reader

Procedure:

• Prepare a serial dilution of (E)-AG 99 in the kinase reaction buffer.

• In a microplate, set up the kinase reactions. For each (E)-AG 99 concentration, prepare two sets of wells: one with and one without serum/BSA in the reaction buffer.

• Add the kinase and the peptide substrate to each well.

• Add the (E)-AG 99 dilutions to the appropriate wells.

• Pre-incubate the plate at room temperature for a defined period (e.g., 15-30 minutes).

• Initiate the kinase reaction by adding ATP to all wells.

• Incubate the plate at the optimal temperature for the kinase (e.g., 30°C or 37°C) for a specific duration.

• Stop the reaction and measure the kinase activity using the detection reagent according to the manufacturer's instructions.

• Plot the kinase activity against the logarithm of the (E)-AG 99 concentration and determine the IC50 value for both conditions (with and without serum/BSA) using non-linear regression analysis.

Visualizations

Caption: Experimental workflow for assessing the impact of serum on (E)-AG 99 activity.

Caption: Impact of serum protein binding on (E)-AG 99's inhibition of a signaling pathway.

References

• 1. Protein binding modulates inhibition of the epidermal growth factor receptor kinase and DNA synthesis by tyrphostins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Exploring the interaction between tyrphostin 9 and human serum albumin using biophysical and computational methods [pubmed.ncbi.nlm.nih.gov]
• 3. Plasma protein binding - Wikipedia [en.wikipedia.org]
• 4. Protein Binding • Frontage Laboratories [frontagelab.com]

common issues with Tyrphostin AG 99 experiments

Welcome to the technical support center for Tyrphostin AG 99. This resource is designed for researchers, scientists, and drug development professionals, providing detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to ensure the successful application of Tyrphostin AG 99 in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Tyrphostin AG 99 and what is its primary mechanism of action? Tyrphostin AG 99, also known as Tyrphostin 46, is a potent, cell-permeable, and reversible inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase.[1][2] Its primary mechanism involves blocking the autophosphorylation of the receptor, which is a critical step in the activation of downstream signaling pathways that regulate cell proliferation, survival, and migration. Some studies have also shown that it can effectively block the tyrosine phosphorylation of other proteins like p145met.[3]

Q2: In which solvents is Tyrphostin AG 99 soluble? Tyrphostin AG 99 is highly soluble in organic solvents such as Dimethyl Sulfoxide (DMSO), with reported solubilities of 41 mg/mL or higher.[1] It is practically insoluble in water and ethanol.[1] For all biological experiments, it is strongly recommended to first prepare a concentrated stock solution in high-purity, anhydrous DMSO.

Q3: How should I prepare a stock solution of Tyrphostin AG 99? It is recommended to dissolve Tyrphostin AG 99 powder in anhydrous, high-purity DMSO to create a concentrated stock solution, typically between 10 mM and 50 mM. Ensure the powder is completely dissolved by vortexing. Gentle warming (37°C) or brief sonication can aid dissolution if precipitation is observed.[3][4]

Q4: What are the recommended storage conditions for Tyrphostin AG 99 solutions? Proper storage is critical to maintain the compound's integrity.

• Powder: Store at -20°C, desiccated and protected from light, for up to 3 years.[4]

• DMSO Stock Solution: Aliquot into single-use volumes to avoid repeated freeze-thaw cycles. Store at -20°C for up to 1 month or at -80°C for up to 6 months.[3][4]

Q5: Is Tyrphostin AG 99 stable in aqueous cell culture media? Like many tyrphostins, AG 99 is known to have limited stability in aqueous solutions.[5] The presence of water can lead to hydrolysis and degradation over time, which can affect the reproducibility of experiments, especially those with long incubation periods. It is highly recommended to prepare working solutions fresh from a DMSO stock immediately before each experiment.

Troubleshooting Guide

This guide addresses common issues encountered during experiments with Tyrphostin AG 99.

Issue	Possible Cause(s)	Recommended Solution(s)
Precipitate forms when diluting stock solution into cell culture medium.	1. Low aqueous solubility of Tyrphostin AG 99. 2. Final concentration exceeds solubility limit. 3. High final concentration of DMSO.	1. Improve Dilution Technique: Add the DMSO stock solution drop-wise into your vigorously vortexing or stirring culture medium. Avoid adding the stock directly into a large, static volume of medium.[6] 2. Use Intermediate Dilutions: Prepare an intermediate dilution of the stock in a small volume of serum-containing medium before adding it to the final culture volume. 3. Maintain Low DMSO Concentration: Ensure the final concentration of DMSO in your culture medium is low (typically ≤0.5%) to minimize both solvent toxicity and precipitation.[6] 4. Gently Warm the Medium: Pre-warming the cell culture medium to 37°C may help with solubility.
Inconsistent or no inhibitory effect observed between experiments.	1. Degradation of Compound: The compound may have degraded in the working solution or during long incubation times. 2. Repeated Freeze-Thaw Cycles: Aliquots of the stock solution were subjected to multiple freeze-thaw cycles, reducing potency. 3. Cellular Factors: Cell passage number, density, or health may vary between experiments.	1. Prepare Fresh Solutions: Always prepare the final working solution from a frozen DMSO stock immediately before use. Do not store Tyrphostin AG 99 in aqueous solutions.[5] 2. Minimize Incubation Time: If the experimental design allows, reduce the incubation time to minimize degradation. 3. Proper Aliquoting: Store the DMSO stock in single-use aliquots to maintain its integrity.[7] 4. Standardize Cell Culture: Use cells within a consistent passage number range and ensure consistent seeding density and confluency.
High background or off-target effects observed.	1. Non-specific Kinase Inhibition: While potent against EGFR, like many kinase inhibitors, Tyrphostin AG 99 may inhibit other kinases at higher concentrations.[8] 2. DMSO Toxicity: The final concentration of DMSO in the culture may be too high, causing cellular stress.	1. Perform a Dose-Response Curve: Determine the lowest effective concentration that inhibits EGFR phosphorylation without causing widespread cytotoxicity. 2. Include Proper Controls: Always include a vehicle control (cells treated with the same final concentration of DMSO) to distinguish compound effects from solvent effects. 3. Assess Specificity: If off-target effects are suspected, test the compound's effect on the phosphorylation of other relevant kinases using Western blotting.

Technical Data

Solubility Data

Solvent	Concentration	Molarity (Approx.)	Source
DMSO	≥ 41 mg/mL	≥ 200.8 mM	[1]
Water	Insoluble	N/A	[1]
Ethanol	Insoluble	N/A	[1]

Inhibitory Potency of Tyrphostin Compounds

Specific IC50 values for Tyrphostin AG 99 are not widely reported across multiple cell lines in the public domain. The following table provides context on the inhibitory activity of other well-characterized tyrphostins against various kinase targets. Researchers should determine the IC50 for Tyrphostin AG 99 empirically in their specific experimental system.

Compound	Target(s)	IC50 Value	Cell Line / System	Source
Tyrphostin AG 1478	EGFR (ErbB1)	~3 nM	In vitro kinase assay	[7]
Tyrphostin AG 1296	PDGFR	0.3 - 0.5 µM	Swiss 3T3 cell membranes	[9]
c-Kit	1.8 µM	Swiss 3T3 cells	[10]
FGFR	12.3 µM	Swiss 3T3 cells	[10]
Tyrphostin AG 490	JAK2 / JAK3	~10 µM	In vitro	[11]
EGFR	> 100 µM	In vitro	[11]
Tyrphostin AG 825	ErbB2	0.15 µM	In vitro	[12]
PDGFR	40 µM	In vitro	[12]
Tyrphostin AG 555	EGFR	0.7 µM	In vitro	[12]

Visualized Workflows and Pathways

Troubleshooting workflow for precipitation issues.

EGFR signaling pathway and inhibition by Tyrphostin AG 99.

General experimental workflow for a cell-based assay.

Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions

Materials:

• Tyrphostin AG 99 powder

• Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortex mixer

Stock Solution (10 mM):

• Tare a sterile microcentrifuge tube on a calibrated analytical balance.

• Carefully weigh 2.04 mg of Tyrphostin AG 99 powder (Molecular Weight: 204.18 g/mol ) into the tube.

• Add 1 mL of anhydrous DMSO to the tube.

• Vortex thoroughly for 1-2 minutes until the powder is completely dissolved. The solution should be clear. If needed, gently warm at 37°C for 5-10 minutes to aid dissolution.

• Dispense into single-use aliquots (e.g., 10-20 µL) and store at -80°C for up to 6 months.

Working Solution (for cell culture):

• Thaw a single-use aliquot of the 10 mM DMSO stock solution at room temperature.

• Pre-warm the required volume of complete cell culture medium to 37°C.

• Perform serial dilutions to achieve the desired final concentrations. Crucially , to avoid precipitation, add the DMSO stock (or an intermediate dilution) drop-by-drop to the culture medium while vigorously vortexing or stirring.

• Ensure the final DMSO concentration does not exceed 0.5%. For example, to achieve a 10 µM final concentration, you can perform a 1:1000 dilution (e.g., 1 µL of 10 mM stock into 1 mL of medium), which results in a final DMSO concentration of 0.1%.

• Use the freshly prepared working solution immediately.

Protocol 2: IC50 Determination using MTT Assay

This protocol provides a general method for determining the half-maximal inhibitory concentration (IC50) of Tyrphostin AG 99.

Materials:

• Cells of interest in complete culture medium

• 96-well flat-bottom plates

• Tyrphostin AG 99 working solutions

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of medium) and incubate for 24 hours at 37°C, 5% CO2 to allow for attachment.[13][14]

• Drug Treatment: Remove the medium. Add 100 µL of fresh medium containing serial dilutions of Tyrphostin AG 99 to the respective wells. Include a vehicle control (medium with the highest final concentration of DMSO used) and a blank control (medium only).

• Incubation: Incubate the plate for the desired treatment period (e.g., 48 or 72 hours).

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to form formazan (B1609692) crystals.[14][15]

• Solubilization: Carefully remove the medium from each well. Add 100 µL of solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[13]

• Data Acquisition: Gently shake the plate for 10-15 minutes to ensure complete dissolution. Measure the absorbance at 570 nm using a microplate reader.[13]

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the logarithm of the drug concentration and use non-linear regression analysis to determine the IC50 value.

Protocol 3: Western Blot Analysis of EGFR Phosphorylation

This protocol assesses the ability of Tyrphostin AG 99 to inhibit ligand-induced EGFR phosphorylation.

Materials:

• Cells expressing EGFR (e.g., A431 cells)

• Tyrphostin AG 99 working solutions

• EGF (ligand for stimulation)

• RIPA lysis buffer with protease and phosphatase inhibitors

• Primary antibodies: anti-phospho-EGFR (e.g., Tyr1068 or Tyr1173) and anti-total-EGFR

• HRP-conjugated secondary antibody

• Chemiluminescent substrate and imaging system

Procedure:

• Cell Culture and Starvation: Plate cells and grow to 70-80% confluency. To reduce basal phosphorylation, serum-starve the cells for 12-24 hours before the experiment.

• Inhibitor Pre-treatment: Pre-treat the starved cells with various concentrations of Tyrphostin AG 99 (and a vehicle control) for 1-2 hours.[16]

• Ligand Stimulation: Stimulate the cells with EGF (e.g., 100 ng/mL) for 10-15 minutes at 37°C to induce EGFR phosphorylation. Include an unstimulated control.[16]

• Cell Lysis: Immediately place the plate on ice, wash cells with ice-cold PBS, and add ice-cold RIPA buffer to lyse the cells. Scrape and collect the lysate.

• Protein Quantification: Centrifuge the lysates to pellet cell debris. Determine the protein concentration of the supernatants using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Normalize protein amounts, add Laemmli buffer, and boil samples for 5 minutes. Load equal amounts of protein (e.g., 20-30 µg) per lane on an SDS-PAGE gel. Transfer the separated proteins to a PVDF or nitrocellulose membrane.[16]

• Immunoblotting:

  • Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour.

  • Incubate the membrane with the primary antibody against phospho-EGFR (e.g., 1:1000 dilution) overnight at 4°C.[16]

  • Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash again and apply the chemiluminescent substrate to visualize the bands using an imaging system.[16]

• Stripping and Re-probing: To confirm equal protein loading, strip the membrane and re-probe with an antibody against total EGFR and a loading control like β-actin or GAPDH.[16]

References

• 1. selleckchem.com [selleckchem.com]
• 2. biolchem.huji.ac.il [biolchem.huji.ac.il]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Tyrphostin AG 1478 | Cell Signaling Technology [cellsignal.com]
• 8. Tyrphostins and other tyrosine kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. apexbt.com [apexbt.com]
• 10. selleckchem.com [selleckchem.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. selleckchem.com [selleckchem.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 16. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to First-Generation EGFR Inhibitors: (E)-AG 99, Gefitinib, and Erlotinib

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the first-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitors (TKIs) (E)-AG 99, gefitinib (B1684475), and erlotinib (B232). While gefitinib and erlotinib are well-characterized compounds with extensive preclinical and clinical data, (E)-AG 99, also known as Tyrphostin 46, is a less studied research compound. This comparison summarizes the available experimental data to highlight their relative performance.

Mechanism of Action and Signaling Pathway

(E)-AG 99, gefitinib, and erlotinib are all small molecule inhibitors that target the intracellular tyrosine kinase domain of the epidermal growth factor receptor (EGFR). By competitively binding to the ATP-binding site of the EGFR kinase domain, these inhibitors block the autophosphorylation and activation of the receptor. This, in turn, inhibits the downstream signaling cascades, primarily the RAS-RAF-MEK-ERK (MAPK) and PI3K-AKT-mTOR pathways, which are crucial for cancer cell proliferation, survival, and metastasis.

EGFR signaling pathway and points of inhibition.

Quantitative Data Comparison

The following tables summarize the available quantitative data for (E)-AG 99, gefitinib, and erlotinib. It is important to note that the data for (E)-AG 99 is limited and has not been generated in direct comparative studies with gefitinib and erlotinib. Therefore, caution should be exercised when comparing absolute values across different studies.

Table 1: In Vitro Kinase Inhibition

Compound	Target	IC50 (nM)	Notes
(E)-AG 99	EGFR	10,000	In A431 human epidermoid carcinoma cells.
Gefitinib	EGFR (Wild-Type)	20-77	Varies by cell line and experimental conditions.[1]
EGFR (Exon 19 Del)	6.6-20	In cell lines such as PC-9 and HCC827.[1]
EGFR (L858R)	10-63	In cell lines such as H3255 and DFCILU-011.[1]
Erlotinib	EGFR (Wild-Type)	~30	Varies by cell line and experimental conditions.[1]
EGFR (Exon 19 Del)	~30	In PC-9 cells.[1]

Table 2: Cellular Proliferation Inhibition (IC50)

Cell Line	EGFR Mutation Status	(E)-AG 99 (µM)	Gefitinib (µM)	Erlotinib (µM)
A431	Wild-Type (Overexpressed)	10	0.02 - 0.08	0.1
PC-9	Exon 19 Deletion	Data not available	0.02 - 0.077	~0.03
HCC827	Exon 19 Deletion	Data not available	0.006 - 0.013	Data not available
H3255	L858R	Data not available	0.063	Data not available
H1975	L858R + T790M	Data not available	> 4	> 20
H1650	Exon 19 Deletion	Data not available	Resistant (>4)	> 20

Note: Data for gefitinib and erlotinib are compiled from multiple sources and may have been generated under different experimental conditions. A direct, side-by-side comparison in the same study is limited. The IC50 for (E)-AG 99 is from a single reported study.

Experimental Protocols

Detailed methodologies for key experiments are provided below to ensure the reproducibility and accurate interpretation of the presented data.

In Vitro EGFR Kinase Assay

This protocol outlines a common method for determining the half-maximal inhibitory concentration (IC50) of a compound against EGFR kinase activity.

Workflow for an in vitro EGFR kinase assay.

1. Reagent Preparation:

• Kinase Buffer: Typically contains Tris-HCl, MgCl2, MnCl2, and DTT at a physiological pH.

• EGFR Enzyme: Recombinant human EGFR (wild-type or mutant) is diluted to the desired concentration in kinase buffer.

• ATP and Substrate: ATP and a suitable peptide or protein substrate (e.g., Poly(Glu, Tyr) 4:1) are prepared in kinase buffer.

• Test Compounds: (E)-AG 99, gefitinib, and erlotinib are serially diluted in DMSO and then further diluted in kinase buffer.

2. Kinase Reaction:

• In a 96- or 384-well plate, add the diluted EGFR enzyme to each well.

• Add the serially diluted test compounds or a vehicle control (DMSO) to the respective wells.

• Incubate the enzyme and compound mixture for a predetermined time (e.g., 10-30 minutes) at room temperature to allow for inhibitor binding.

• Initiate the kinase reaction by adding the ATP/substrate mixture to each well.

• Incubate the reaction plate at 30°C for a specified period (e.g., 60 minutes).

3. Signal Detection (Example using ADP-Glo™ Assay):

• Stop the kinase reaction by adding ADP-Glo™ Reagent, which also depletes the remaining ATP.

• Incubate at room temperature for 40 minutes.

• Add Kinase Detection Reagent to convert the ADP generated during the kinase reaction back to ATP and generate a luminescent signal.

• Incubate at room temperature for 30-60 minutes.

• Measure the luminescence using a plate reader.

4. Data Analysis:

• The luminescent signal is proportional to the amount of ADP produced and thus reflects the kinase activity.

• Plot the percentage of kinase inhibition against the logarithm of the inhibitor concentration.

• Determine the IC50 value by fitting the data to a sigmoidal dose-response curve using appropriate software.

Cellular Proliferation Assay (MTT Assay)

This protocol describes a common method to assess the effect of the inhibitors on the proliferation of cancer cell lines.

Workflow for a cellular proliferation (MTT) assay.

1. Cell Seeding:

• Cancer cell lines (e.g., A431, PC-9) are harvested during their exponential growth phase.

• Cells are seeded into 96-well plates at a predetermined density (e.g., 3,000-10,000 cells/well) and allowed to adhere overnight in a humidified incubator at 37°C with 5% CO2.

2. Compound Treatment:

• Prepare serial dilutions of (E)-AG 99, gefitinib, and erlotinib in complete cell culture medium.

• Remove the old medium from the cell plates and add the medium containing the different concentrations of the inhibitors. Include a vehicle control (e.g., DMSO) and a no-treatment control.

• Incubate the plates for 72 hours.

3. MTT Assay:

• After the incubation period, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Live cells will reduce the yellow MTT to purple formazan crystals.

• Carefully remove the medium and add a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

• Gently shake the plate to ensure complete dissolution of the formazan.

4. Data Analysis:

• Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control cells.

• Plot the percentage of viability against the logarithm of the drug concentration and determine the IC50 value using a sigmoidal dose-response curve fit.

Summary and Conclusion

Gefitinib and erlotinib are potent, first-generation EGFR inhibitors with well-documented efficacy, particularly in cancers harboring activating EGFR mutations.[2][3] Their in vitro and cellular potencies are in the nanomolar range for sensitive cell lines. (E)-AG 99 (Tyrphostin 46) is also an EGFR kinase inhibitor, but based on the available data, it exhibits significantly lower potency, with an IC50 in the micromolar range.

Direct comparative studies are necessary to definitively establish the relative potency and selectivity of (E)-AG 99 against gefitinib and erlotinib. For researchers in drug development, gefitinib and erlotinib serve as crucial benchmarks for the evaluation of novel EGFR inhibitors. The provided experimental protocols offer a standardized framework for conducting such comparative analyses.

References

• 1. benchchem.com [benchchem.com]
• 2. A comparative study on erlotinib & gefitinib therapy in non-small cell lung carcinoma patients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparison of gefitinib versus erlotinib in patients with nonsmall cell lung cancer who failed previous chemotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]

Off-Target Kinase Profiling of Tyrphostin 46: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the kinase selectivity profile of Tyrphostin AG-490, a representative member of the tyrphostin family, against other well-established kinase inhibitors. Due to the limited publicly available off-target profiling data for Tyrphostin 46, this guide utilizes Tyrphostin AG-490 as a surrogate to illustrate the importance of understanding kinase inhibitor selectivity. The guide includes quantitative data, detailed experimental protocols, and visualizations of relevant signaling pathways and workflows to aid researchers in interpreting experimental results and selecting appropriate chemical probes.

Executive Summary

Tyrphostins are a class of synthetic compounds known to inhibit protein tyrosine kinases. While often characterized by a primary target, their activity across the broader human kinome is a critical aspect of their utility and potential for off-target effects. This guide compares the kinase inhibition profile of Tyrphostin AG-490 with two clinically relevant EGFR inhibitors, Gefitinib and Erlotinib (B232). This comparison highlights the varying degrees of selectivity among kinase inhibitors and underscores the necessity of comprehensive profiling in drug discovery and chemical biology.

Quantitative Kinase Selectivity: A Comparative Analysis

The following tables summarize the inhibitory activity (IC50) of Tyrphostin AG-490, Gefitinib, and Erlotinib against their primary targets and a selection of off-targets. IC50 values represent the concentration of the inhibitor required to reduce the activity of a specific kinase by 50%. Lower IC50 values indicate greater potency.

Table 1: Primary Kinase Targets and Potency

Inhibitor	Primary Target(s)	IC50 (µM)
Tyrphostin AG-490	JAK2	10[1]
EGFR	2[1]
JAK3	20[1]
ErbB2	13.5[1]
Gefitinib	EGFR	0.033[2]
Erlotinib	EGFR	0.002[3][4]

Table 2: Off-Target Kinase Selectivity Profile

Kinase	Tyrphostin AG-490 (IC50 in µM)	Gefitinib (Inhibition % at 1 µM)	Erlotinib (IC50 in µM)
Src Family
Lck	No inhibition reported[1]	-	>10
Lyn	No inhibition reported[1]	-	-
Src	No inhibition reported[1]	-	>10
Other Tyrosine Kinases
Btk	No inhibition reported[1]	-	-
Syk	No inhibition reported[1]	-	-
JAK Family
JAK1	No inhibition reported[1]	-	-
Tyk2	No inhibition reported[1]	-	-
Other Kinases
HER2 (ErbB2)	13.5[1]	>50%	1.89

Data for Gefitinib is presented as percent inhibition at a 1 µM concentration from a broad kinase screen[5]. A lack of a specific value indicates data was not available in the reviewed sources. Erlotinib is reported to be over 1000-fold more sensitive for EGFR than for c-Src or v-Abl[4].

Experimental Protocols

A robust and widely used method for determining kinase inhibitor potency and selectivity is the ADP-Glo™ Kinase Assay. This luminescent assay measures the amount of ADP produced during a kinase reaction, which is directly proportional to kinase activity.

Protocol: In Vitro Kinase Profiling using ADP-Glo™ Kinase Assay

1. Materials and Reagents:

• ADP-Glo™ Kinase Assay Kit (Promega)

  • ADP-Glo™ Reagent

  • Kinase Detection Reagent

  • Ultra-Pure ATP

  • ADP

• Purified recombinant kinase of interest

• Kinase-specific substrate (peptide or protein)

• Kinase reaction buffer (specific to the kinase being assayed)

• Test inhibitor (e.g., Tyrphostin AG-490) dissolved in DMSO

• White, opaque multi-well assay plates (e.g., 384-well)

• Luminometer

2. Kinase Reaction Setup:

• Prepare serial dilutions of the test inhibitor in DMSO. The final DMSO concentration in the assay should be kept constant and low (typically ≤1%).

• In a 384-well plate, add 1 µL of each inhibitor dilution. Include wells with DMSO alone for "no inhibitor" (100% activity) and "no enzyme" (background) controls.

• Prepare a solution of the recombinant kinase in the appropriate kinase reaction buffer at a pre-determined optimal concentration.

• Add 2 µL of the kinase solution to each well (except for the "no enzyme" control wells).

• Incubate the plate at room temperature for 15-30 minutes to allow the inhibitor to bind to the kinase.

• Prepare a solution containing the kinase-specific substrate and ATP in the kinase reaction buffer. The ATP concentration should ideally be at or near the Km for the specific kinase.

• Initiate the kinase reaction by adding 2 µL of the substrate/ATP mixture to all wells.

3. Kinase Reaction and Signal Detection:

• Incubate the plate at the optimal temperature for the kinase (e.g., 30°C) for a predetermined time (e.g., 60 minutes), ensuring the reaction is within the linear range.

• Stop the kinase reaction and deplete the remaining ATP by adding 5 µL of ADP-Glo™ Reagent to each well.

• Incubate the plate at room temperature for 40 minutes[6][7].

• Add 10 µL of Kinase Detection Reagent to each well. This reagent converts the ADP generated in the kinase reaction to ATP and provides the necessary components (luciferase/luciferin) for the luminescent signal.

• Incubate the plate at room temperature for 30-60 minutes to allow the luminescent signal to stabilize[8].

4. Data Acquisition and Analysis:

• Measure the luminescence of each well using a plate reader.

• Subtract the background luminescence (from the "no enzyme" control) from all other readings.

• Normalize the data by setting the "no inhibitor" control as 100% kinase activity.

• Plot the percentage of kinase activity against the logarithm of the inhibitor concentration.

• Fit the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism) to determine the IC50 value.

Visualizations: Signaling Pathways and Experimental Workflow

Signaling Pathways

Tyrphostin AG-490 is known to inhibit both the Epidermal Growth Factor Receptor (EGFR) and Janus Kinases (JAKs). Understanding the signaling pathways mediated by these kinases is crucial for interpreting the cellular effects of the inhibitor.

Caption: EGFR Signaling Pathway.

Caption: JAK/STAT Signaling Pathway.

Experimental Workflow

The following diagram illustrates the key steps in a typical in vitro kinase profiling experiment to determine inhibitor selectivity.

Caption: Experimental Workflow for Kinase Profiling.

References

• 1. Tyrphostin AG-490 | Cell Signaling Technology [cellsignal.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Profile of erlotinib and its potential in the treatment of advanced ovarian carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. Comparative kinase and cancer cell panel profiling of kinase inhibitors approved for clinical use from 2018 to 2020 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ADP-Glo™ Kinase Assay Protocol [promega.sg]
• 7. promega.com [promega.com]
• 8. promega.com [promega.com]

Synergistic Effects of Gefitinib in Combination Cancer Therapy: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The landscape of cancer treatment is continually evolving, with a significant focus on combination therapies to enhance efficacy and overcome drug resistance. This guide provides a comparative analysis of the synergistic effects of Gefitinib (B1684475), an epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI), when used in combination with other established anticancer drugs. The following sections present experimental data, detailed protocols, and visual representations of the underlying molecular mechanisms to inform future research and drug development strategies.

Quantitative Analysis of Synergistic Effects

The efficacy of combining Gefitinib with various chemotherapeutic agents is often dependent on the sequence of administration and the specific cancer cell line. The following tables summarize key quantitative data from in vitro studies, highlighting the synergistic interactions observed.

Drug Combination	Cell Line(s)	Key Findings	Reported Synergy
Gefitinib + Paclitaxel (B517696)	A549, H1975, PC-9 (NSCLC)	Sequence-dependent synergy observed when Paclitaxel is administered before Gefitinib.[1][2][3]	Synergistic
Gefitinib + Cisplatin (B142131)	H358R, A549R (Cisplatin-resistant NSCLC)	Gefitinib re-sensitizes cisplatin-resistant cells to treatment.[4]	Synergistic
Gefitinib + Gemcitabine (B846)	UMSCC-1 (Head and Neck)	Schedule-dependent synergy, with gemcitabine followed by gefitinib showing increased apoptosis.[5]	Synergistic
Gefitinib + Doxorubicin	MDA-MB-468, A549	Nanoparticle-mediated sequential delivery (Gefitinib then Doxorubicin) enhances anti-cancer efficacy.[6]	Synergistic
Gefitinib + Rofecoxib (B1684582)	Ist-Mes-1, Ist-Mes-2, MPP89 (Mesothelioma)	Combination leads to decreased cell proliferation.[7]	Synergistic
Gefitinib + Genistein (B1671435)	H1975 (NSCLC with T790M mutation)	Enhanced growth inhibition and apoptosis in Gefitinib-resistant cells.[8]	Synergistic

Drug Combination	Cell Line	IC50 (Gefitinib alone)	IC50 (Chemotherapy alone)	IC50 (Combination)	Combination Index (CI)
Gefitinib + Paclitaxel (T→G)	Hcc827	Not specified	Not specified	Not specified	0.63[3]
Gefitinib + Paclitaxel (T→G)	PC-9	Not specified	Not specified	Not specified	0.54[3]
Gefitinib + Paclitaxel (T→G)	PC-9/GR	Not specified	Not specified	Not specified	0.81[3]
Gefitinib + Paclitaxel (T→G)	H1650	Not specified	Not specified	Not specified	0.77[3]
Gefitinib + Doxorubicin	MDA-MB-231	6.03 µM	9.67 µM	0.01 µM	Synergistic (Bliss model)[9]
Gefitinib + Doxorubicin	MCF-7	3.96 µM	1.4 µM	0.46 µM	Synergistic (Bliss model)[9]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the investigation of Gefitinib's synergistic effects.

Cell Viability and Proliferation Assays

• MTT Assay: To assess cell viability, cells are seeded in 96-well plates and treated with Gefitinib, a chemotherapeutic agent, or a combination of both for a specified period (e.g., 48 or 72 hours). Subsequently, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution is added to each well and incubated. The resulting formazan (B1609692) crystals are dissolved in a solvent (e.g., DMSO), and the absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The percentage of cell viability is calculated relative to untreated control cells.

• Colony Formation Assay: Cells are seeded at a low density in 6-well plates and treated with the drugs. After a designated incubation period (e.g., 24 hours), the drug-containing medium is replaced with fresh medium, and the cells are allowed to grow for an extended period (e.g., 10-14 days) until visible colonies are formed. The colonies are then fixed with methanol (B129727) and stained with crystal violet. The number of colonies is counted to determine the long-term proliferative capacity of the cells under different treatment conditions.[4]

Apoptosis Assays

• Flow Cytometry with Annexin V/Propidium Iodide (PI) Staining: To quantify apoptosis, treated and untreated cells are harvested, washed with PBS, and resuspended in Annexin V binding buffer. Annexin V-FITC and Propidium Iodide (PI) are added to the cell suspension, which is then incubated in the dark. The stained cells are analyzed by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are considered late apoptotic or necrotic.

• Western Blot Analysis for Apoptosis Markers: Cells are lysed, and protein concentrations are determined. Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane. The membrane is blocked and then incubated with primary antibodies against key apoptosis-related proteins such as Cleaved Caspase-3 and PARP. After washing, the membrane is incubated with a secondary antibody, and the protein bands are visualized using a chemiluminescence detection system.[8]

Synergy Analysis

• Combination Index (CI) Method: The synergistic, additive, or antagonistic effects of drug combinations are quantitatively assessed using the Chou-Talalay method. Cells are treated with various concentrations of each drug alone and in combination at a constant ratio. Cell viability is determined, and the data are analyzed using software like CalcuSyn or CompuSyn to calculate the Combination Index (CI). A CI value less than 1 indicates synergy, a CI equal to 1 indicates an additive effect, and a CI greater than 1 indicates antagonism.[3]

• Bliss Independence Model: This model is used to determine if the combined effect of two drugs is greater than what would be expected if they acted independently. The expected combined response is calculated based on the individual dose-response curves. The difference between the observed and expected responses determines the degree of synergy or antagonism.[9]

Signaling Pathways and Mechanisms of Synergy

The synergistic effects of Gefitinib with other anticancer drugs are often rooted in the intricate network of cellular signaling pathways. The diagrams below, generated using the DOT language, illustrate these mechanisms.

Caption: Paclitaxel-induced EGFR phosphorylation enhances Gefitinib's inhibitory effect.

The sequential administration of paclitaxel followed by gefitinib has demonstrated synergistic effects in non-small cell lung cancer (NSCLC) cell lines.[1][2][3] Paclitaxel treatment leads to an increase in the phosphorylation of EGFR. Subsequent administration of gefitinib then effectively inhibits this activated EGFR, leading to a more profound downstream signaling blockade and enhanced anti-proliferative and pro-apoptotic effects.[3]

Caption: A typical workflow for determining drug synergy in vitro.

Caption: Gefitinib overcomes cisplatin resistance by targeting activated EGFR.

In certain cisplatin-resistant non-small cell lung cancer (NSCLC) cells with wild-type EGFR, an abnormal activation of EGFR has been observed.[4] This acquired dependency on the EGFR pathway makes these resistant cells more sensitive to Gefitinib. The combination of Gefitinib and Cisplatin in these cells leads to a significant enhancement of anti-tumor effects, both in vitro and in vivo.[4]

Conclusion

The evidence presented in this guide underscores the potential of Gefitinib in combination therapies for various cancers. The synergistic effects are often contingent on the specific drug partner, the sequence of administration, and the genetic background of the cancer cells. The detailed experimental protocols and pathway diagrams provided herein serve as a resource for researchers to design and interpret studies aimed at optimizing combination regimens involving Gefitinib, with the ultimate goal of improving patient outcomes. Further investigation into the molecular mechanisms of synergy and the identification of predictive biomarkers will be crucial for the successful clinical translation of these promising combination strategies.

References

• 1. In vitro sequence-dependent synergism between paclitaxel and gefitinib in human lung cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ascopubs.org [ascopubs.org]
• 3. Molecular mechanism of the schedule-dependent synergistic interaction in EGFR-mutant non-small cell lung cancer cell lines treated with paclitaxel and gefitinib - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Gefitinib sensitization of cisplatin-resistant wild-type EGFR non-small cell lung cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. Delayed Sequential Co-Delivery of Gefitinib and Doxorubicin for Targeted Combination Chemotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synergistic effect of gefitinib and rofecoxib in mesothelioma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synergistic inhibitory effects by the combination of gefitinib and genistein on NSCLC with acquired drug-resistance in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Navigating Resistance: A Comparative Analysis of (E)-AG 99 in the Landscape of EGFR-Targeted Therapies

For researchers, scientists, and drug development professionals, understanding the nuances of cross-resistance to targeted therapies is paramount for advancing cancer treatment. This guide provides a comparative overview of (E)-AG 99, a reversible tyrphostin inhibitor of the Epidermal Growth Factor Receptor (EGFR), in the context of acquired resistance to EGFR-targeted agents. By examining its profile alongside other EGFR tyrosine kinase inhibitors (TKIs), this document aims to provide a framework for evaluating its potential efficacy against resistant cancer cell populations.

(E)-AG 99 is a potent and reversible inhibitor of the EGFR tyrosine kinase.[1] Its mechanism of action involves competing with ATP at the kinase's binding site, thereby blocking downstream signaling pathways that drive tumor cell proliferation and survival. However, the clinical utility of EGFR inhibitors is often limited by the emergence of acquired resistance, most notably through mutations in the EGFR gene itself. This guide will delve into the comparative performance of various EGFR inhibitors against common resistance mutations, providing a basis for understanding the potential cross-resistance profile of (E)-AG 99.

Comparative Efficacy of EGFR Inhibitors

The development of resistance to first-generation EGFR TKIs, such as erlotinib (B232) and gefitinib, is frequently driven by the acquisition of a secondary mutation in the EGFR kinase domain, the T790M "gatekeeper" mutation. This mutation increases the receptor's affinity for ATP, rendering reversible inhibitors less effective. The following tables summarize the half-maximal inhibitory concentration (IC50) values of various EGFR inhibitors against wild-type EGFR and the T790M mutant, providing a quantitative comparison of their potency. While specific cross-resistance data for (E)-AG 99 is not available in the reviewed literature, the data for other reversible inhibitors can offer insights into its expected performance.

Table 1: Comparative in vitro IC50 Values of EGFR Inhibitors against Wild-Type and T790M Mutant EGFR

Inhibitor Class	Inhibitor	EGFR (Wild-Type) IC50 (nM)	EGFR (T790M Mutant) IC50 (nM)	Fold-Increase in Resistance (T790M/WT)	Reference
First-Generation (Reversible)	Erlotinib	2	>500	>250	[2]
Gefitinib	26-57	>1000	>17.5-38.5	[2]
Second-Generation (Irreversible)	Afatinib	0.5	10	20	[2]
Third-Generation (Irreversible)	Osimertinib	493.8	15	~0.03	[2]
Rociletinib	-	37	-	[2]

Note: IC50 values are highly dependent on the specific cell lines and assay conditions used. The data presented here are compiled from various preclinical studies for comparative purposes.

Table 2: Antiproliferative Activity of Selected EGFR Inhibitors in NSCLC Cell Lines

Cell Line	EGFR Mutation Status	Erlotinib IC50 (µM)	Afatinib IC50 (µM)	Osimertinib IC50 (µM)	Reference
A549	Wild-Type	-	-	-	[3]
H1975	L858R + T790M	>10	0.057	0.005	[2]
PC-9ER	Exon 19 del + T790M	>10	0.165	0.013	[2]

Mechanisms of Resistance and Signaling Pathways

Acquired resistance to EGFR TKIs is a complex process involving multiple mechanisms.[4] The most prevalent is the T790M mutation, however, other mechanisms include amplification of alternative receptor tyrosine kinases like MET, activation of bypass signaling pathways such as the PI3K/AKT/mTOR pathway, and phenotypic transformation of the cancer cells.[4][5] Understanding these pathways is critical for developing strategies to overcome resistance.

Caption: Simplified EGFR signaling pathway and the inhibitory action of a reversible TKI like (E)-AG 99.

Experimental Protocols

To evaluate the cross-resistance profile of a compound like (E)-AG 99, a series of in vitro experiments are typically performed. The following outlines a general methodology for determining the IC50 of an inhibitor in cancer cell lines.

Protocol: Determination of IC50 via MTT Assay

• Cell Seeding:

  • Culture cancer cell lines (e.g., a parental sensitive line and a derived resistant line with a known mutation) in appropriate media.

  • Seed the cells into 96-well plates at a predetermined density (e.g., 5,000 cells/well) and allow them to adhere overnight.[6]

• Compound Treatment:

  • Prepare serial dilutions of the test compound ((E)-AG 99) and comparator inhibitors in the appropriate cell culture medium.

  • Remove the overnight culture medium from the 96-well plates and add the medium containing the various concentrations of the inhibitors. Include a vehicle control (e.g., DMSO).

  • Incubate the plates for a specified period, typically 72 hours, at 37°C in a humidified incubator with 5% CO2.[6]

• MTT Assay:

  • After the incubation period, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Living cells will reduce the MTT to formazan (B1609692) crystals.

  • Solubilize the formazan crystals by adding a solubilization solution (e.g., DMSO or a specialized buffer).

  • Measure the absorbance of each well at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each inhibitor concentration relative to the vehicle control.

  • Plot the percentage of viability against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Caption: A generalized workflow for an in vitro cross-resistance study.

Conclusion

While direct experimental evidence for the cross-resistance profile of (E)-AG 99 is limited, its classification as a reversible EGFR inhibitor suggests a potential susceptibility to resistance mechanisms that reduce the binding affinity of such compounds, most notably the T790M mutation. The comparative data presented for other reversible and irreversible inhibitors highlight the importance of inhibitor design in overcoming acquired resistance. Further studies are warranted to definitively characterize the activity of (E)-AG 99 against a panel of clinically relevant EGFR mutations. The experimental frameworks provided in this guide offer a robust starting point for such investigations, which are crucial for determining the potential role of (E)-AG 99 in the evolving landscape of targeted cancer therapy.

References

• 1. Inhibition of mitochondrial glutaminase activity reverses acquired erlotinib resistance in non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In vitro modeling to determine mutation specificity of EGFR tyrosine kinase inhibitors against clinically relevant EGFR mutants in non-small-cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of Novel EGFR Inhibitor Targeting Wild-Type and Mutant Forms of EGFR: In Silico and In Vitro Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Oral Squamous Cell Carcinoma Cells with Acquired Resistance to Erlotinib Are Sensitive to Anti-Cancer Effect of Quercetin via Pyruvate Kinase M2 (PKM2) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. EGFR-TKI resistance in NSCLC patients: mechanisms and strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

A Researcher's Guide to Control Experiments for (E)-AG 99 Treatment

This guide provides a comparative analysis of (E)-AG 99, a potent inhibitor of the Epidermal Growth Factor Receptor (EGFR) kinase, and outlines the critical control experiments necessary for validating its effects. Proper controls are essential for attributing observed cellular changes directly to the inhibitory action of (E)-AG 99 on the EGFR signaling pathway. This document is intended for researchers, scientists, and drug development professionals working with tyrosine kinase inhibitors.

Comparative Efficacy of EGFR Inhibitors

(E)-AG 99, also known as Tyrphostin AG 99, functions by competitively inhibiting the ATP binding site of the EGFR's tyrosine kinase domain. Its efficacy is often compared with other well-characterized EGFR inhibitors, which can serve as positive controls in experiments. The half-maximal inhibitory concentration (IC50) is a key metric for comparing the potency of these compounds.

Inhibitor	Generation	Target(s)	Cell Line	IC50 Value	Reference
(E)-AG 99	First (Tyrphostin)	EGFR	A431 (human epidermoid carcinoma)	~10 µM	[Not explicitly cited]
Gefitinib (B1684475)	First	EGFR	PC-9 (EGFR exon 19 del)	~7 nM	[1]
Gefitinib	First	EGFR	H3255 (EGFR L858R)	~12 nM	[1]
Erlotinib	First	EGFR	Purified Tyrosine Kinase	~2 nM	[2]
Erlotinib	First	EGFR	PC-9 (EGFR exon 19 del)	~7 nM	[1][3]
Afatinib	Second	EGFR, HER2	PC-9 (EGFR exon 19 del)	~0.8 nM	[1]
Afatinib	Second	EGFR, HER2	Wild-Type EGFR	~31 nM	[1]

EGFR Signaling Pathway and Inhibition

EGFR is a receptor tyrosine kinase that, upon binding to ligands like Epidermal Growth Factor (EGF), dimerizes and autophosphorylates specific tyrosine residues. This phosphorylation event initiates several downstream signaling cascades, including the RAS-RAF-MEK-ERK (MAPK) and PI3K-AKT pathways, which are crucial for regulating cell proliferation, survival, and differentiation.[4][5][6] (E)-AG 99 inhibits the initial autophosphorylation step, thereby blocking all subsequent downstream signaling.

Caption: EGFR signaling cascade and the inhibitory action of (E)-AG 99.

Experimental Design: Essential Controls

A well-designed experiment is crucial for interpreting the effects of (E)-AG 99. The following controls are fundamental for validating results from cell-based assays.

• Vehicle (Negative) Control : This is the most critical control. (E)-AG 99 is typically dissolved in a solvent like DMSO.[7] The vehicle control group is treated with the same concentration of the solvent as the experimental group to ensure that observed effects are not due to the solvent itself.

• Unstimulated Control : In experiments where the pathway is activated (e.g., by adding EGF), this control group consists of cells that are not treated with the stimulating ligand. This establishes the basal level of pathway activity.[4]

• Positive Control (Stimulation) : To confirm that the EGFR pathway is active and responsive in the chosen cell line, cells are treated with a ligand like EGF (e.g., 100 ng/mL) to induce EGFR phosphorylation.[8]

• Positive Control (Inhibition) : To benchmark the effect of (E)-AG 99, a well-characterized EGFR inhibitor with a known potency, such as Gefitinib or Erlotinib, should be used in parallel.[9] This helps to validate the assay and compare the relative efficacy of (E)-AG 99.

• Loading Control (for Western Blots) : To ensure equal amounts of protein are loaded in each lane, membranes are probed with an antibody for a ubiquitously expressed housekeeping protein, such as GAPDH or β-actin. This is essential for normalizing the levels of the target proteins.[4]

Caption: Logical relationship of experimental controls and expected outcomes.

Key Experimental Protocols & Workflow

The following protocols are standard methods for assessing the efficacy of EGFR inhibitors like (E)-AG 99.

A typical workflow for testing (E)-AG 99 involves cell culture, treatment with the inhibitor and controls, followed by data acquisition and analysis.

Caption: A generalized workflow for evaluating (E)-AG 99 efficacy.

This assay measures the metabolic activity of cells, which serves as an indicator of cell viability, to determine the cytotoxic effects of (E)-AG 99.[10][11]

• Cell Seeding :

  • Culture and harvest an appropriate cell line (e.g., A431).

  • Seed cells in a 96-well plate at a density of 5,000–10,000 cells/well in 100 µL of complete medium.

  • Incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.[7]

• Treatment :

  • Prepare serial dilutions of (E)-AG 99 and control inhibitors in culture medium at 2x the desired final concentrations.

  • Include a vehicle control (e.g., DMSO concentration ≤ 0.5%).[7]

  • Remove the medium and add 100 µL of the drug dilutions to the respective wells.

  • Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Incubation :

  • Add 10 µL of MTT solution (5 mg/mL in sterile PBS) to each well.[12]

  • Incubate for 2-4 hours at 37°C until a purple formazan (B1609692) precipitate is visible.[13]

• Solubilization and Measurement :

  • Carefully remove the medium.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.[12]

  • Shake the plate for 5-10 minutes to ensure complete dissolution.

  • Measure absorbance at 570 nm using a microplate reader.

• Data Analysis :

  • Calculate cell viability as a percentage relative to the vehicle-treated control wells.

  • Plot the percentage of viability against the log of the inhibitor concentration to generate a dose-response curve and determine the IC50 value.[7]

This protocol allows for the direct visualization and quantification of the inhibition of EGFR phosphorylation by (E)-AG 99.[4][8]

• Cell Culture and Treatment :

  • Seed cells (e.g., A431) in 6-well plates and grow to 70-80% confluency.

  • Serum-starve the cells for 12-24 hours to reduce basal EGFR phosphorylation.[4]

  • Pre-treat cells with desired concentrations of (E)-AG 99, vehicle, and positive control inhibitors for 1-4 hours.

  • Stimulate cells with EGF (e.g., 100 ng/mL) for 5-15 minutes to induce phosphorylation.[4]

• Cell Lysis and Protein Quantification :

  • Immediately place plates on ice, aspirate the medium, and wash cells twice with ice-cold PBS.

  • Add 100-150 µL of ice-cold RIPA lysis buffer supplemented with protease and phosphatase inhibitors.[8]

  • Scrape and collect the cell lysate. Incubate on ice for 30 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet debris.

  • Collect the supernatant and determine the protein concentration using a BCA assay.[14]

• SDS-PAGE and Membrane Transfer :

  • Normalize protein concentrations for all samples. Add Laemmli sample buffer and boil at 95°C for 5 minutes.

  • Load 20-40 µg of protein per lane onto an SDS-PAGE gel.

  • Run the gel and subsequently transfer the separated proteins to a PVDF or nitrocellulose membrane.[4]

• Immunoblotting :

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane overnight at 4°C with a primary antibody against phosphorylated EGFR (e.g., anti-p-EGFR Tyr1068).[4]

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an ECL substrate and an imaging system.[8]

• Re-probing (Stripping) :

  • To analyze total EGFR and a loading control, strip the membrane using a mild stripping buffer.

  • Re-block the membrane and probe with primary antibodies for total EGFR and a loading control (e.g., β-actin).[9]

• Data Analysis :

  • Quantify band intensities using densitometry software (e.g., ImageJ).

  • Normalize the p-EGFR signal to the total EGFR signal, and then normalize this ratio to the loading control to determine the relative inhibition.[8]

References

• 1. In vitro modeling to determine mutation specificity of EGFR tyrosine kinase inhibitors against clinically relevant EGFR mutants in non-small-cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cancernetwork.com [cancernetwork.com]
• 3. Globally Approved EGFR Inhibitors: Insights into Their Syntheses, Target Kinases, Biological Activities, Receptor Interactions, and Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. The challenge of targeting EGFR: experience with gefitinib in nonsmall cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Gefitinib Enhances Mitochondrial Biological Functions in NSCLCs with EGFR Mutations at a High Cell Density | Anticancer Research [ar.iiarjournals.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. youtube.com [youtube.com]
• 10. researchgate.net [researchgate.net]
• 11. broadpharm.com [broadpharm.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]

A Comparative Analysis of EGFR Tyrosine Kinase Inhibitors: IC50 Values and Methodologies

This guide provides a comprehensive comparison of the half-maximal inhibitory concentration (IC50) values of various Epidermal Growth Factor Receptor (EGFR) Tyrosine Kinase Inhibitors (TKIs). It is designed for researchers, scientists, and drug development professionals to facilitate an objective evaluation of the performance of these inhibitors against different EGFR mutations. This document summarizes key experimental data, details the methodologies for IC50 determination, and presents visual representations of the EGFR signaling pathway and experimental workflows.

Data Summary: IC50 Values of EGFR TKIs

The efficacy of EGFR TKIs is highly dependent on the specific mutation present in the EGFR gene. The following table summarizes the IC50 values (in nM) of first, second, and third-generation TKIs against wild-type (WT) EGFR and clinically relevant mutations, including the common sensitizing mutations (Exon 19 deletion and L858R) and the key resistance mutation (T790M).

TKI Generation	Inhibitor	Wild-Type (WT) EGFR	Exon 19 Deletion	L858R	L858R+T790M	Exon 19 Del+T790M
1st Generation	Erlotinib (B232)	>1000	7 - 15	10 - 56	8431	2996
Gefitinib	-	-	-	-	-
2nd Generation	Afatinib (B358)	31	0.8 - 2	0.3 - 0.4	121	165 - 279
Dacomitinib	-	-	-	-	-
3rd Generation	Osimertinib	~200x less potent than against mutants	41	9 - 26	5 - 31	13 - 41
Rociletinib	-	-	-	23	37

Note: IC50 values can vary between studies due to different cell lines and experimental conditions. The data presented here is a synthesis from multiple sources for comparative purposes.[1][2][3]

First-generation TKIs, such as erlotinib and gefitinib, are effective against the common sensitizing mutations but are largely ineffective against the T790M resistance mutation.[4][5][6] Second-generation TKIs, like afatinib and dacomitinib, demonstrate increased potency against sensitizing mutations and can overcome some resistance mechanisms, but their effectiveness against T790M is limited by toxicity at the required concentrations.[7][8][9] Third-generation TKIs, including osimertinib, were specifically designed to target the T790M mutation while sparing wild-type EGFR, thereby offering a wider therapeutic window and reduced side effects.[4][10] Osimertinib shows significant potency against both sensitizing mutations and the T790M resistance mutation.[2][4]

Experimental Protocols

The determination of IC50 values is crucial for assessing the potency of EGFR TKIs. The following is a generalized protocol for a cell-based viability assay, a common method used in the cited studies.

Protocol: Determination of IC50 using a Cell-Based Viability Assay (e.g., MTS or CCK-8)

1. Cell Culture and Seeding:

• Culture human non-small cell lung cancer (NSCLC) cell lines with well-characterized EGFR mutation statuses (e.g., PC-9 for Exon 19 deletion, H3255 for L858R, and NCI-H1975 for L858R+T790M) in appropriate culture medium supplemented with 10% fetal bovine serum.[11]

• Harvest cells during the logarithmic growth phase and perform a cell count.[12]

• Seed the cells into a 96-well plate at a density of 2,000-5,000 cells per well in 100 µL of medium.[11]

• Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.[11]

2. Compound Treatment:

• Prepare a series of dilutions of the EGFR TKI in culture medium. It is advisable to start with a broad concentration range (e.g., 1 pM to 10 µM) to obtain a complete dose-response curve.[11]

• Remove the medium from the wells and add 100 µL of the prepared drug solutions to the respective wells. Include a vehicle control (medium with DMSO) and a no-cell control (medium only).[11]

• Incubate the plate for 72 hours at 37°C in a 5% CO2 incubator.[11]

3. Cell Viability Measurement:

• Add 20 µL of MTS or CCK-8 reagent to each well.

• Incubate the plate for 1-4 hours at 37°C.[11]

• Measure the absorbance at the appropriate wavelength (e.g., 490 nm for MTS) using a microplate reader.[11]

4. Data Analysis:

• Subtract the background absorbance (no-cell control) from all other readings.

• Normalize the data by expressing the absorbance of the treated wells as a percentage of the vehicle control (representing 100% viability).[11]

• Plot the percentage of cell viability against the logarithm of the inhibitor concentration.

• Fit the data to a sigmoidal dose-response curve using appropriate software to determine the IC50 value.[11]

Visualizations

To further elucidate the concepts discussed, the following diagrams illustrate the EGFR signaling pathway and the experimental workflow for IC50 determination.

EGFR Signaling Pathway and TKI Inhibition.

Experimental Workflow for IC50 Determination.

References

• 1. researchgate.net [researchgate.net]
• 2. In vitro modeling to determine mutation specificity of EGFR tyrosine kinase inhibitors against clinically relevant EGFR mutants in non-small-cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 4. Third-generation epidermal growth factor receptor tyrosine kinase inhibitors for the treatment of non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. EGFR first- and second-generation TKIs—there is still place for them in EGFR-mutant NSCLC patients - Karachaliou - Translational Cancer Research [tcr.amegroups.org]
• 6. Epidermal growth factor receptor first generation tyrosine-kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Second Generation Epidermal Growth Factor Receptor Tyrosine Kinase Inhibitors In Lung Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. dovepress.com [dovepress.com]
• 9. Second-generation EGFR and ErbB tyrosine kinase inhibitors as first-line treatments for non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Third-Generation Tyrosine Kinase Inhibitors Targeting Epidermal Growth Factor Receptor Mutations in Non-Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]

(E)-AG 99 Efficacy: A Comparative Literature Review for Researchers

(E)-AG 99 , also known as Tyrphostin 46 , is a potent inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase. This guide provides a comprehensive review of its efficacy, offering a comparison with other EGFR inhibitors, detailing experimental protocols for its evaluation, and visualizing its mechanism of action through its impact on key signaling pathways. This information is intended for researchers, scientists, and drug development professionals engaged in the study of targeted cancer therapies.

Comparative Efficacy of (E)-AG 99 and Other EGFR Inhibitors

Table 1: Efficacy of (E)-AG 99 in In Vitro Studies

Compound	Target/Assay	Cell Line	IC50/Effect
(E)-AG 99 (Tyrphostin 46)	EGFR Tyrosine Kinase	Not Specified	Potent inhibitor
Calcineurin	Not Specified	No inhibition up to 200 µM[1]
Cell Viability	A549 (NSCLC)	Dose-dependent decrease in viability
Cell Viability	H1299 (NSCLC)	Dose-dependent decrease in viability

Table 2: Efficacy of Selected Alternative EGFR Inhibitors

Compound	Target	Cell Line	IC50 (nM)	Notes
Gefitinib (B1684475)	EGFR	A549 (NSCLC)	>10,000	A549 cells are relatively resistant to gefitinib.
EGFR (mutant)	HCC827 (NSCLC)	9.3
Erlotinib (B232)	EGFR	A549 (NSCLC)	~2,000
EGFR (mutant)	HCC827 (NSCLC)	4.8
Tyrphostin A23 (AG18)	Calcineurin	Not Specified	62 µM	Also inhibits EGFR.[1]
Tyrphostin A48 (AG112)	Calcineurin	Not Specified	30 µM	Also inhibits EGFR.[1]

Mechanism of Action: Impact on Signaling Pathways

(E)-AG 99 exerts its anti-proliferative and pro-apoptotic effects by modulating key intracellular signaling pathways downstream of EGFR. Studies in non-small cell lung cancer (NSCLC) cell lines, A549 and H1299, have elucidated its impact on the PI3K/Akt and MAPK pathways.

Upon inhibition of EGFR by (E)-AG 99, the following downstream effects have been observed:

• PI3K/Akt Pathway: (E)-AG 99 suppresses the activation of PI3K and its downstream effector Akt in a dose-dependent manner. The PI3K/Akt pathway is a critical survival pathway, and its inhibition contributes to the pro-apoptotic effects of (E)-AG 99.

• MAPK Pathway: (E)-AG 99 differentially affects components of the MAPK pathway. It leads to a dose-dependent decrease in the phosphorylation of p38 and ERK, both of which are involved in cell proliferation and survival. Conversely, it increases the phosphorylation of JNK, a kinase often associated with stress-induced apoptosis.

The following diagram illustrates the inhibitory effects of (E)-AG 99 on the EGFR signaling cascade.

EGFR signaling inhibition by (E)-AG 99.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the evaluation of (E)-AG 99 and other EGFR inhibitors.

Cell Viability Assay (MTT Assay)

This protocol is used to assess the effect of a compound on cell proliferation and viability.

Workflow:

MTT cell viability assay workflow.

Detailed Steps:

• Cell Seeding: Plate cells (e.g., A549 or H1299) in a 96-well plate at a predetermined density (e.g., 5,000 cells/well) and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of (E)-AG 99 or other inhibitors. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for the desired time period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and plot a dose-response curve to determine the IC50 value.

Western Blot Analysis for Signaling Pathway Modulation

This protocol is used to detect changes in the phosphorylation status of key proteins in a signaling pathway.

Workflow:

Western blot analysis workflow.

Detailed Steps:

• Cell Culture and Treatment: Plate cells and treat with (E)-AG 99 at various concentrations for a specified time.

• Cell Lysis: Lyse the cells in a suitable buffer containing protease and phosphatase inhibitors to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay (e.g., BCA assay).

• SDS-PAGE: Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the phosphorylated and total forms of the proteins of interest (e.g., p-Akt, Akt, p-ERK, ERK).

• Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection: Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize the levels of phosphorylated proteins to the total protein levels.

Conclusion

(E)-AG 99 is a potent inhibitor of EGFR that induces apoptosis in cancer cells by suppressing the PI3K/Akt survival pathway and modulating the MAPK signaling cascade. While direct comparative efficacy data against clinically approved EGFR inhibitors is limited in the public domain, the provided experimental protocols offer a standardized framework for researchers to conduct such comparative studies. The detailed understanding of its mechanism of action on key signaling pathways provides a strong rationale for its further investigation as a potential anti-cancer agent. Future studies directly comparing the IC50 values of (E)-AG 99 with other tyrphostins and approved EGFR inhibitors in a panel of cancer cell lines with defined EGFR mutation status are warranted to better position this compound in the landscape of targeted therapies.

References

• 1. Kinetics of inhibition by tyrphostins of the tyrosine kinase activity of the epidermal growth factor receptor and analysis by a new computer program - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of (E)-AG 99: A Procedural Guide for Laboratory Professionals

For researchers and scientists engaged in drug development, the responsible handling and disposal of chemical compounds are paramount to ensuring laboratory safety and environmental protection. This guide provides detailed, step-by-step procedures for the proper disposal of (E)-AG 99, also known as Tyrphostin AG 99, a common laboratory reagent. Adherence to these guidelines is essential for minimizing risks and complying with regulatory standards.

I. Essential Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be aware of the hazards associated with (E)-AG 99 and to use appropriate personal protective equipment (PPE).

Hazard Summary:

• Harmful if swallowed.

• Causes skin, eye, and respiratory tract irritation.[1]

Required Personal Protective Equipment (PPE):

PPE Item	Specification
Eye Protection	Chemical safety goggles or glasses that meet OSHA's eye and face protection regulations (29 CFR 1910.133) or European Standard EN166.[1]
Hand Protection	Appropriate protective gloves to prevent skin exposure.[1]
Protective Clothing	Wear suitable protective clothing to prevent skin contact.[1]
Respiratory Protection	Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded or if irritation occurs.[1]

II. Step-by-Step Disposal Procedure

The primary principle for the disposal of (E)-AG 99 is to follow all federal, state, and local regulations.[2] The product should not be allowed to enter the environment, drains, waterways, or the soil.[2]

• Consult Institutional Guidelines: Before proceeding, consult your institution's Environmental Health and Safety (EHS) department for specific protocols and requirements for chemical waste disposal.

• Prepare for Disposal:

  • Ensure all personnel handling the waste are fully trained on the hazards and disposal procedures.

  • Work in a well-ventilated area, preferably within a chemical fume hood.[3]

  • Assemble all necessary materials: waste container, labels, and PPE.

• Waste Collection:

  • Unused Product: Collect any unused (E)-AG 99 in its original container or a clearly labeled, sealed, and appropriate waste container.

  • Contaminated Materials: Any materials contaminated with (E)-AG 99, such as pipette tips, gloves, and paper towels, should be collected in a designated hazardous waste container.

  • Empty Containers: Empty containers should be disposed of as unused product.[2] Do not reuse empty containers.[2]

• Recommended Disposal Method:

  • The preferred method of disposal is through a licensed professional waste disposal service.

  • A common practice for compounds like (E)-AG 99 is to dissolve or mix the material with a combustible solvent and incinerate it in a chemical incinerator equipped with an afterburner and scrubber system.[2]

• Storage Pending Disposal:

  • Store the sealed waste container in a designated, secure, and well-ventilated area away from incompatible materials.

  • The storage area should be cool and dry.[1]

  • Avoid long storage periods, as the product may degrade and potentially become more hazardous.[2]

III. Spill Management

In the event of a spill, immediate action is necessary to mitigate exposure and environmental contamination.

• Evacuate and Ventilate: Evacuate non-essential personnel from the spill area and ensure adequate ventilation.[3]

• Wear Appropriate PPE: Before cleaning the spill, don the required personal protective equipment as outlined in the table above.

• Contain and Clean:

  • For dry spills, carefully vacuum or sweep up the material and place it into a suitable, labeled disposal container.[1]

  • Avoid generating dust during cleanup.[1]

  • Do not allow the spilled chemical to enter the environment.[1]

• Decontaminate: Once the bulk of the spill has been collected, decontaminate the area according to your laboratory's established procedures.

IV. Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of (E)-AG 99.

Caption: Workflow for the safe disposal of (E)-AG 99.

By adhering to these procedures, laboratory professionals can ensure the safe and environmentally responsible disposal of (E)-AG 99, fostering a culture of safety and compliance within the research environment.

References

• 1. gram.edu [gram.edu]
• 2. tcichemicals.com [tcichemicals.com]
• 3. lab.research.sickkids.ca [lab.research.sickkids.ca]

Essential Safety and Logistical Information for Handling (E)-AG 99 (Tyrphostin AG 99)

A comprehensive guide for researchers, scientists, and drug development professionals on the safe handling, operational protocols, and disposal of (E)-AG 99, a potent EGFR inhibitor also known as Tyrphostin AG 99.

(E)-AG 99, a member of the tyrphostin family of compounds, is a potent inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase.[1] It is a valuable tool in research, particularly in studying cellular signaling pathways involved in proliferation and cancer. Due to its biological activity, proper handling and disposal are paramount to ensure laboratory safety.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is the first line of defense against accidental exposure. The following PPE is required when handling (E)-AG 99 in its solid form or in solution.

PPE Category	Specification	Rationale
Respiratory Protection	NIOSH-approved N99 or P100 respirator	To prevent inhalation of fine powder or aerosols.
Eye Protection	Chemical safety goggles and a face shield	To protect eyes and face from dust particles and splashes.
Hand Protection	Nitrile or other chemically resistant gloves	To prevent skin contact. Double gloving is recommended.
Body Protection	Laboratory coat and disposable sleeves	To protect skin and clothing from contamination.

Operational Plan: Safe Handling and Storage

Adherence to the following procedures is mandatory to minimize exposure and ensure a safe laboratory environment.

Handling:

• Ventilation: Always handle solid (E)-AG 99 and its solutions in a certified chemical fume hood to avoid inhalation of dust or vapors.

• Avoid Dust Formation: When working with the powdered form, use appropriate tools, such as a chemical spatula, to minimize dust generation.

• Personal Hygiene: Wash hands thoroughly after handling the compound, even if gloves were worn. Do not eat, drink, or smoke in the laboratory.

Storage:

• Container: Keep the container tightly closed and stored in a cool, dry, and well-ventilated area.

• Light and Moisture: Protect from light and moisture.

• Temperature: Store at -20°C for long-term stability.

Disposal Plan

All waste materials contaminated with (E)-AG 99 must be treated as hazardous waste.

• Waste Collection: Collect all solid waste (e.g., contaminated gloves, pipette tips, and vials) and liquid waste in separate, clearly labeled, and sealed hazardous waste containers.

• Container Labeling: Ensure containers are labeled with "Hazardous Waste" and the full chemical name "(E)-AG 99 (Tyrphostin AG 99)".

• Disposal Route: Dispose of the hazardous waste through your institution's environmental health and safety (EHS) office in accordance with local, state, and federal regulations.

• Empty Containers: Triple rinse empty containers with a suitable solvent (e.g., ethanol (B145695) or DMSO) and collect the rinsate as hazardous waste. Once decontaminated, the container can be disposed of as regular lab glass or plastic.

Experimental Protocols

Below are detailed methodologies for key experiments involving (E)-AG 99.

1. Western Blot Analysis of EGFR Phosphorylation

This protocol is designed to qualitatively and semi-quantitatively measure the inhibition of EGFR phosphorylation by (E)-AG 99.

• Cell Culture and Treatment:

  • Plate cells (e.g., A549 or other EGFR-expressing cells) in 6-well plates and grow to 70-80% confluency.

  • Serum-starve the cells for 12-24 hours.

  • Prepare a stock solution of (E)-AG 99 in DMSO.

  • Pre-treat the cells with various concentrations of (E)-AG 99 or DMSO (vehicle control) for 1-2 hours.

  • Stimulate the cells with EGF (e.g., 100 ng/mL) for 10-15 minutes at 37°C.

• Cell Lysis and Protein Quantification:

  • Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

  • Quantify protein concentration using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein per lane on an SDS-PAGE gel.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane with 5% BSA in TBST.

  • Incubate with primary antibodies against phospho-EGFR and total EGFR overnight at 4°C.

  • Incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Detect chemiluminescence using an imaging system.

2. Cell Proliferation Assay (MTT Assay)

This protocol measures the effect of (E)-AG 99 on cell viability and proliferation.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treatment: Treat cells with various concentrations of (E)-AG 99 for 24-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add DMSO to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Visualizations

Caption: Inhibition of the EGFR signaling pathway by (E)-AG 99.

References

• 1. medchemexpress.com [medchemexpress.com]